ML395

Core Science & Biosynthesis

ML395: A Deep Dive into the Discovery and Development of a Selective PLD2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, development, and characterization of ML395 (also known as VU0468809), a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2). ML395 has emerged as a valuable chemical probe for elucidating the physiological and pathological roles of PLD2 and as a potential therapeutic agent, particularly in the context of viral infections. This document details the quantitative data, experimental methodologies, and underlying signaling pathways associated with ML395.

Discovery and Optimization

ML395 was identified through a chemical optimization program starting from the halopemide-derived family of dual phospholipase D1/2 (PLD1/2) inhibitors. The development of ML395 represented a significant advancement, yielding a potent and greater than 80-fold selective inhibitor of PLD2 over PLD1.[1] This optimization focused on improving physicochemical properties and the drug metabolism and pharmacokinetics (DMPK) profile, resulting in a cleaner ancillary pharmacology compared to previously reported PLD inhibitors.[1]

Chemical Synthesis

The synthesis of ML395 is a multi-step process. A key intermediate, the triazaspirone moiety, is crucial for its preferential PLD2 inhibition. The synthesis involves the reaction of a starting material with hydrazine, followed by purification using cation exchange chromatography.

Mechanism of Action and Signaling Pathway

ML395 functions as a direct, allosteric inhibitor of PLD2.[1] PLD2 is a key enzyme in cellular signaling, catalyzing the hydrolysis of phosphatidylcholine (PC) to produce the second messenger phosphatidic acid (PA) and choline (B1196258). PA is a critical signaling lipid that can activate a variety of downstream effector proteins, including those in the Ras/MEK/ERK pathway, which are involved in cell proliferation and transformation. By inhibiting PLD2, ML395 effectively reduces the production of PA, thereby modulating these downstream signaling events.

Figure 1: Simplified PLD2 signaling pathway and the inhibitory action of ML395.

Quantitative Biological Data

The biological activity of ML395 has been extensively characterized through a series of in vitro and in vivo assays. The data presented below summarizes its potency, selectivity, pharmacokinetic properties, and antiviral efficacy.

Table 1: In Vitro Potency and Selectivity of ML395

Assay Type	Target	IC50 (nM)	Selectivity (PLD1/PLD2)
Cellular Assay	PLD1	>30,000	>80-fold
PLD2	360
Biochemical Assay	PLD1	>30,000	>80-fold
PLD2	8,700
Data sourced from a study by the NIH Molecular Libraries Program.[1]

Table 2: In Vitro DMPK and Physicochemical Properties of ML395

Parameter	Value
Solubility (PBS)	>16.6 µM
Plasma Protein Binding (Rat)	High
Hepatic Microsomal Clearance (Rat)	82.1 mL/min/kg
Stability in PBS (48h, 23°C)	~100% remaining
Stability in Rat Plasma (3h, 37°C)	Stable, no degradation
Data compiled from various sources.[1][2]

Table 3: Cytochrome P450 Inhibition Profile of ML395

CYP Isoform	IC50 (µM)
CYP3A4	3.9
CYP2D6	16.4
CYP1A2	>30
CYP2C9	>30
Data sourced from Sigma-Aldrich product information.[2]

Table 4: Antiviral Activity of ML395

Virus Strain	Activity
Influenza H1	Active
Influenza H3	Active
Influenza H5	Active
Influenza H7	Active
Based on findings from a study on its broad-spectrum antiviral activity.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are the protocols for the key experiments used to characterize ML395.

Biochemical PLD2 Inhibition Assay

This assay measures the direct inhibitory effect of ML395 on purified PLD2 enzyme.

• Enzyme and Substrate Preparation : Purified recombinant PLD1 and PLD2 are used. The substrate consists of phospholipid vesicles containing [methyl-³H] dipalmitoyl-phosphatidylcholine.

• Reaction Mixture : The reaction is typically carried out in a buffer containing Tris-HCl and CaCl₂ at pH 8.0.

• Inhibition Assay : Varying concentrations of ML395 are pre-incubated with the PLD enzyme. The reaction is initiated by the addition of the substrate vesicles.

• Detection : The reaction is allowed to proceed at 37°C and then terminated. The amount of released [methyl-³H] choline is quantified by liquid scintillation counting.

• Data Analysis : IC50 values are calculated by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Cellular PLD2 Inhibition Assay

This assay assesses the ability of ML395 to inhibit PLD2 activity within a cellular context.

• Cell Culture : HEK293 cells stably expressing GFP-tagged PLD2 (for PLD2 activity) and Calu-1 cells (for endogenous PLD1 activity) are commonly used.

• Metabolic Labeling : Cells are labeled overnight with [³H]-palmitic acid, which is incorporated into cellular phospholipids, including phosphatidylcholine.

• Compound Treatment : Cells are pre-treated with varying concentrations of ML395.

• PLD Stimulation : For PLD1 activity in Calu-1 cells, a stimulant such as phorbol (B1677699) 12-myristate 13-acetate (PMA) is added. For the HEK293-gfpPLD2 stable cell line, basal PLD2 activity is measured.

• Transphosphatidylation Reaction : In the presence of a primary alcohol like 1-butanol, PLD catalyzes the formation of phosphatidylbutanol (PBut), a specific product of PLD activity.

• Lipid Extraction and Analysis : Lipids are extracted from the cells, and [³H]-PBut is separated by thin-layer chromatography (TLC) and quantified by scintillation counting.

• Data Analysis : IC50 values are determined by analyzing the concentration-response curve of ML395 on PBut formation.

In Vivo Pharmacokinetic Study in Rats

This protocol outlines the procedure to determine the pharmacokinetic profile of ML395 in Sprague-Dawley rats.

• Animal Model : Male Sprague-Dawley rats are used.

• Drug Administration : ML395 is administered via intravenous (IV) and oral (PO) routes.

• Blood Sampling : Blood samples are collected at various time points post-administration.

• Plasma Preparation : Plasma is separated from the blood samples by centrifugation.

• Sample Analysis : The concentration of ML395 in plasma samples is determined using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Pharmacokinetic Analysis : Key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life (t½) are calculated from the plasma concentration-time profiles.

Influenza Virus Plaque Reduction Assay

This assay is used to determine the antiviral efficacy of ML395 against influenza viruses.

• Cell Culture : Madin-Darby Canine Kidney (MDCK) cells, which are susceptible to influenza virus infection, are grown to a confluent monolayer in 6-well plates.

• Virus Infection : The cell monolayers are infected with a known titer of the influenza virus strain of interest.

• Compound Treatment : After a one-hour adsorption period, the virus inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., containing Avicel or agarose) containing various concentrations of ML395.

• Incubation : The plates are incubated for 2-3 days to allow for plaque formation.

• Plaque Visualization : The cell monolayers are fixed and stained (e.g., with crystal violet) to visualize the plaques, which appear as clear zones where the cells have been lysed by the virus.

• Data Analysis : The number of plaques at each drug concentration is counted, and the EC50 (the concentration that inhibits plaque formation by 50%) is calculated.

Experimental and Developmental Workflow

The discovery and development of ML395 followed a structured workflow, from initial screening to in vivo characterization.

Figure 2: Discovery and development workflow for the selective PLD2 inhibitor ML395.

Conclusion

ML395 is a well-characterized, potent, and selective small molecule inhibitor of PLD2. Its favorable physicochemical and pharmacokinetic properties, combined with its demonstrated in vitro and in vivo activity, make it an invaluable tool for the scientific community. This guide provides the essential technical information for researchers to utilize ML395 in their studies to further unravel the complexities of PLD2 signaling in health and disease and to explore its therapeutic potential.

References

• 1. Discovery of Phospholipase D Inhibitors with Improved Drug-like Properties and Central Nervous System Penetrance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a novel inhibitor targeting influenza A virus group 2 hemagglutinins - PMC [pmc.ncbi.nlm.nih.gov]

The Core Mechanism of ML395: A Selective Allosteric Inhibitor of Phospholipase D2

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

ML395 is a potent and highly selective small-molecule inhibitor of Phospholipase D2 (PLD2), an enzyme pivotal in a multitude of cellular signaling pathways.[1][2] Developed through chemical optimization of the halopemide-derived series of PLD inhibitors, ML395 distinguishes itself with over 80-fold selectivity for PLD2 over its isoform, PLD1.[1][2] This remarkable selectivity, coupled with favorable physicochemical and pharmacokinetic properties, establishes ML395 as a critical tool for dissecting the specific roles of PLD2 in cellular processes and as a potential therapeutic agent, notably for its broad-spectrum antiviral activity against various influenza strains.[1] This document provides a comprehensive technical overview of the mechanism of action of ML395, including its impact on signaling pathways, quantitative data on its activity, and detailed experimental protocols for its characterization.

Mechanism of Action: Allosteric Inhibition of PLD2

ML395 functions as an allosteric inhibitor of PLD2.[1] Unlike orthosteric inhibitors that compete with the substrate at the enzyme's active site, allosteric modulators bind to a distinct, topographically separate site. This binding event induces a conformational change in the enzyme, which in turn alters the active site's geometry or dynamics, leading to a reduction in catalytic efficiency. While the precise binding site of ML395 on the PLD2 protein has not been definitively elucidated in the available literature, its allosteric nature has been confirmed through kinetic studies.[3] This mechanism contributes to its high selectivity, as allosteric sites are often less conserved between enzyme isoforms compared to the highly conserved active sites.

The primary enzymatic function of PLD2 is the hydrolysis of phosphatidylcholine (PC), a major component of cellular membranes, to produce phosphatidic acid (PA) and choline (B1196258).[4][5] PA is a critical lipid second messenger that recruits and activates a diverse array of downstream effector proteins, thereby influencing pathways that govern cell growth, proliferation, membrane trafficking, and cytoskeletal organization.[4][6][7][8] By inhibiting PLD2, ML395 effectively attenuates the production of PA, thereby downregulating these PA-mediated signaling cascades.

Quantitative Data Summary

The potency and selectivity of ML395 have been quantified in cellular assays. The following table summarizes the key inhibitory concentrations.

Target	Inhibitor	Assay Type	IC50 (nM)	Selectivity (Fold)	Reference
Human PLD2	ML395	Cellular	360	>80	[1][2]
Human PLD1	ML395	Cellular	>30,000	-	[1][2]

Signaling Pathways Modulated by ML395

The inhibitory action of ML395 on PLD2 has significant ramifications for multiple intracellular signaling networks. The following diagram illustrates the central role of PLD2 in cellular signaling and the point of intervention for ML395.

Caption: ML395 allosterically inhibits PLD2, blocking PA production and downstream signaling.

Pathway Description: Various cell surface receptors, including G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs), upon stimulation, can activate PLD2.[5][8] This activation is often mediated by intracellular signaling molecules such as small GTPases (e.g., ARF and Rho families) and protein kinase C (PKC).[8] Activated PLD2 then catalyzes the formation of PA.

The resulting PA acts as a signaling hub. A key downstream effector is the mammalian target of rapamycin (B549165) (mTOR), a central regulator of cell growth and proliferation.[8][9] PA can directly bind to the FRB domain of mTOR, leading to the activation of the mTORC1 complex.[10] PA also plays a role in the activation of the Raf-1 kinase, an entry point to the MAPK/ERK signaling pathway, and is integral to the regulation of the actin cytoskeleton and vesicular transport processes like endocytosis and exocytosis.[5]

ML395, by inhibiting PLD2, prevents the generation of PA and thereby dampens these downstream signals. This interruption of PA-mediated pathways is believed to be the basis for its observed biological effects, including its antiviral activity, as viral entry and replication are known to co-opt host cell membrane trafficking and signaling pathways.[11]

Experimental Protocols

The following section details a representative methodology for determining the cellular inhibitory activity of ML395 on PLD2, based on common practices in the field.

Cellular PLD2 Activity Assay (Amplex Red-based)

This assay measures PLD activity indirectly by quantifying the choline produced from the hydrolysis of phosphatidylcholine.

1. Materials and Reagents:

• Cell line expressing human PLD2 (e.g., HEK293 cells)

• ML395 compound stock solution (in DMSO)

• Opti-MEM or other serum-free medium

• Amplex® Red PLD Assay Kit (containing Amplex Red reagent, horseradish peroxidase (HRP), choline oxidase, and a PLD substrate like phosphatidylcholine)

• 96-well black, clear-bottom microplates

• Cell lysis buffer

• Phosphate-buffered saline (PBS)

2. Experimental Workflow Diagram:

Caption: Workflow for a cell-based PLD2 activity assay using a fluorescent readout.

3. Detailed Procedure:

• Cell Seeding: Seed HEK293 cells (or another appropriate cell line) into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer the next day. Culture overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, gently wash the cells with PBS. Replace the culture medium with serum-free medium containing serial dilutions of ML395. Include a vehicle control (DMSO only) and a positive control (if available).

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes) to allow for compound uptake and target engagement.

• Assay Reaction: Prepare the Amplex Red working solution according to the manufacturer's protocol by mixing the PLD substrate, Amplex Red reagent, HRP, and choline oxidase in reaction buffer.

• Measurement: Add the working solution to each well of the microplate.

• Incubation for Detection: Incubate the plate at 37°C for 30-60 minutes, protected from light. During this time, PLD2 will hydrolyze the PC substrate to choline. Choline oxidase then oxidizes choline to betaine (B1666868) and H₂O₂, and HRP, in the presence of H₂O₂, reacts with Amplex Red to produce the fluorescent product, resorufin.

• Data Acquisition: Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 540 nm and 590 nm, respectively.

• Data Analysis: Subtract the background fluorescence (wells with no cells). Plot the fluorescence intensity against the logarithm of the ML395 concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion

ML395 is a powerful and selective chemical probe for investigating the physiological and pathological roles of PLD2. Its well-defined mechanism as an allosteric inhibitor allows for the precise modulation of PA production, offering a means to explore the intricate signaling networks governed by this lipid second messenger. The high selectivity of ML395 for PLD2 over PLD1 is a significant advantage for attributing specific functions to this isoform. The detailed methodologies and pathway information provided herein serve as a comprehensive resource for researchers utilizing ML395 to advance our understanding of PLD2-mediated signaling in health and disease, including its potential as a therapeutic target in viral infections and other pathological conditions.

References

• 1. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor: (S)-9b-(4-chlorophenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydro-1H-imidazo[2,1-a]isoindol-5(9bH)-one (ML375) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phospholipase D - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Phosphatidic Acid Signaling and Function in Nuclei - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phosphatidic acid - Wikipedia [en.wikipedia.org]
• 8. KEGG PATHWAY: map04072 [genome.jp]
• 9. pnas.org [pnas.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Frontiers | Regulation of Membrane Turnover by Phosphatidic Acid: Cellular Functions and Disease Implications [frontiersin.org]

Unraveling the Antiviral Properties of ML395: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML395 has emerged as a molecule of significant interest in the field of antiviral research. Identified as a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2), ML395 has demonstrated broad-spectrum antiviral activity, particularly against various strains of the influenza virus. This technical guide provides a comprehensive overview of the current understanding of ML395's antiviral properties, its mechanism of action, and relevant experimental protocols for its evaluation. While current research primarily focuses on its efficacy against influenza, this document will also outline methodologies for assessing its potential against other viral pathogens, including Venezuelan equine encephalitis virus (VEEV), chikungunya virus (CHIKV), and SARS-CoV-2, for which no specific data on ML395 is currently available.

Quantitative Antiviral Data for ML395

The primary antiviral data for ML395 is centered on its activity against influenza A virus subtypes. The following table summarizes the key quantitative metrics from in vitro studies.

Virus Strain	Cell Line	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
Influenza A (H1, H3, H5, H7 strains)	A549	Not Specified	Not Specified	Not Specified	Not Specified
Influenza A/Brisbane/10/2007 (H3N2)	A549	Viral Titer Reduction	Not Specified	Not Specified	Not Specified	[1][2]
Influenza A/California/04/2009 (H1N1)	A549	Confocal Microscopy	Not Specified	Not Specified	Not Specified	[2]
Influenza (H5N1)	A549	Viral Titer Reduction	Not Specified	Not Specified	Not Specified	[1]
Influenza A/Anhui/01/2013 (H7N9)	A549	Viral Titer Reduction	Not Specified	Not Specified	Not Specified	[1]

Note: Specific EC50, CC50, and SI values for ML395 against influenza strains were not detailed in the provided search results. The compound has been shown to protect A549 cells from multiple influenza strains.

Mechanism of Action

ML395's primary mechanism of antiviral activity is attributed to its potent and selective inhibition of PLD2, with an IC50 of 360 nM. PLD2 is a cellular enzyme that plays a crucial role in various cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization.

Inhibition of Viral Entry

Research indicates that influenza virus infection stimulates PLD activity, and PLD2 colocalizes with the virus during infection.[1][2] By inhibiting PLD2, ML395 appears to delay the entry of the influenza virus into the host cell.[1][2] This delay in endocytosis provides a critical window for the host's innate immune system to recognize the invading pathogen and mount a more effective antiviral response.[1][2]

ML395 inhibits PLD2, delaying viral entry.

Enhancement of Innate Immune Response

The delay in viral entry caused by ML395 allows for a more robust activation of the innate immune system. Specifically, the inhibition of PLD2 has been shown to be dependent on RIG-I, IRF3, and MxA, which are key components of the type I interferon signaling pathway.[1][2] This leads to an accelerated accumulation of the antiviral protein MxA, contributing to the reduction in viral titers.[1][2]

The Role of the NRF2 Pathway

The Nuclear factor erythroid 2-related factor 2 (NRF2) pathway is a master regulator of the cellular antioxidant response and has a complex, often bidirectional, relationship with viral infections. While some viruses can suppress NRF2 to evade the host's antiviral response, others may exploit it to support their replication.[3][4] NRF2 activation can modulate virus-induced oxidative stress and inflammation.[5] Although some NRF2 activators have shown antiviral properties, it is crucial to note that these effects can sometimes be independent of NRF2 itself. The direct effect of ML395 on the NRF2 pathway in the context of viral infection has not been explicitly detailed in the available literature.

References

• 1. Phospholipase D facilitates efficient entry of influenza virus, allowing escape from innate immune inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phospholipase D Facilitates Efficient Entry of Influenza Virus, Allowing Escape from Innate Immune Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. NRF2 in Viral Infection: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 5. Flavonoids Activation of the Transcription Factor Nrf2 as a Hypothesis Approach for the Prevention and Modulation of SARS-CoV-2 Infection Severity - PubMed [pubmed.ncbi.nlm.nih.gov]

ML395: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the target identification and validation of ML395, a potent and selective allosteric inhibitor of phospholipase D2 (PLD2). This document details the quantitative data supporting its discovery, the experimental protocols for its characterization, and the signaling pathways it modulates.

Executive Summary

ML395 is a cell-permeable, small molecule inhibitor that demonstrates high selectivity for PLD2 over its isoform PLD1.[1] It has been identified as a valuable chemical probe for studying the physiological and pathological roles of PLD2 and shows potential as a broad-spectrum antiviral agent against various influenza strains.[1] This guide will delve into the methodologies employed to identify and validate PLD2 as the primary target of ML395, providing researchers with the necessary information to utilize this compound in their own studies.

Data Presentation

The following tables summarize the key quantitative data for ML395, showcasing its potency, selectivity, and pharmacokinetic properties.

Table 1: Potency and Selectivity of ML395

Assay Type	Target	IC50	Selectivity (over PLD1)
Cellular Assay	PLD2	360 nM	>80-fold
Cellular Assay	PLD1	>30,000 nM	-
Biochemical Assay	PLD2	8,700 nM	>2.3-fold
Biochemical Assay	PLD1	>20,000 nM	-

Table 2: In Vitro DMPK Profile of ML395

Parameter	Value
Aqueous Solubility	Exceptional (Specific value not publicly available)
Plasma Stability	Favorable (Specific value not publicly available)
Microsomal Stability	Favorable (Specific value not publicly available)
Plasma Protein Binding	Favorable (Specific value not publicly available)

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the target identification and validation of ML395.

Biochemical Assay for PLD2 Inhibition

This protocol outlines the in vitro method to determine the direct inhibitory effect of ML395 on purified PLD2 enzyme.

Objective: To quantify the concentration of ML395 required to inhibit 50% of PLD2 enzymatic activity (IC50) in a purified system.

Materials:

• Purified recombinant human PLD2 enzyme

• ML395 compound

• Phosphatidylcholine (PC) substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM KCl, 3 mM MgCl2, 1 mM EGTA, 2 mM CaCl2)

• Detection reagent (e.g., Amplex Red, horseradish peroxidase, choline (B1196258) oxidase)

• 384-well black plates

• Plate reader

Procedure:

• Prepare a stock solution of ML395 in DMSO.

• Perform serial dilutions of ML395 in assay buffer to create a concentration gradient.

• Add 5 µL of each ML395 dilution to the wells of a 384-well plate. Include wells with DMSO only as a vehicle control.

• Add 10 µL of purified PLD2 enzyme to each well and incubate for 15 minutes at room temperature to allow for compound binding.

• Prepare the substrate solution containing phosphatidylcholine.

• Initiate the enzymatic reaction by adding 10 µL of the PC substrate to each well.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction and add 25 µL of the detection reagent mixture. This mixture typically contains components that react with the choline produced from PC hydrolysis to generate a fluorescent or colorimetric signal.

• Incubate the plate at room temperature for 15 minutes, protected from light.

• Measure the fluorescence or absorbance using a plate reader.

• Calculate the percent inhibition for each ML395 concentration relative to the vehicle control.

• Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.

Cellular Assay for PLD2 Activity

This protocol describes a cell-based assay to assess the inhibitory effect of ML395 on PLD2 activity within a cellular context.

Objective: To determine the IC50 of ML395 for PLD2 in intact cells.

Materials:

• A suitable cell line (e.g., HEK293T or A549)

• Cell culture medium and supplements

• ML395 compound

• [³H]-palmitic acid or other suitable lipid precursor for radiolabeling, or a non-radioactive substrate like BODIPY-PC

• Stimulant for PLD activity (e.g., phorbol (B1677699) 12-myristate 13-acetate - PMA)

• Lysis buffer

• Scintillation fluid and counter (for radiolabeling) or fluorescence plate reader (for fluorescent substrates)

• 96-well cell culture plates

Procedure:

• Seed cells in a 96-well plate and grow to confluency.

• If using a radiolabeling approach, incubate the cells with [³H]-palmitic acid for 18-24 hours to label the cellular phospholipid pool.

• Wash the cells to remove unincorporated label.

• Pre-treat the cells with various concentrations of ML395 for 30-60 minutes.

• Stimulate PLD activity by adding a stimulant (e.g., PMA) and a primary alcohol (e.g., 1-butanol) for 30-60 minutes. The alcohol serves as a substrate for the PLD-specific transphosphatidylation reaction, producing phosphatidylbutanol (PBut), a marker of PLD activity.

• Terminate the reaction by aspirating the medium and adding ice-cold lysis buffer.

• Extract the lipids from the cell lysate.

• Separate the lipids by thin-layer chromatography (TLC).

• Quantify the amount of radiolabeled PBut by scintillation counting or the fluorescent product by a plate reader.

• Calculate the percent inhibition of PLD activity for each ML395 concentration.

• Determine the IC50 value by plotting the percent inhibition against the log of the ML395 concentration.

In Vitro DMPK Assays

A series of in vitro assays are performed to evaluate the drug metabolism and pharmacokinetic (DMPK) properties of ML395.

Objective: To assess the metabolic stability, plasma protein binding, and potential for drug-drug interactions of ML395.

1. Metabolic Stability (Liver Microsomes):

• Protocol: Incubate ML395 with liver microsomes (human, rat) and NADPH (a cofactor for metabolic enzymes) at 37°C. Collect samples at various time points and quench the reaction. Analyze the remaining concentration of ML395 using LC-MS/MS.

• Data Analysis: Determine the in vitro half-life (t½) and intrinsic clearance (CLint).

2. Plasma Protein Binding:

• Protocol: Use rapid equilibrium dialysis to determine the fraction of ML395 bound to plasma proteins. Incubate ML395 with plasma in a dialysis chamber and measure the concentration of free and bound compound after reaching equilibrium using LC-MS/MS.

• Data Analysis: Calculate the percentage of ML395 bound to plasma proteins.

3. Cytochrome P450 (CYP) Inhibition Assay:

• Protocol: Evaluate the potential of ML395 to inhibit major CYP isoforms (e.g., CYP1A2, 2C9, 2D6, 3A4). Incubate ML395 with human liver microsomes and specific CYP probe substrates. Measure the formation of the probe substrate's metabolite using LC-MS/MS.

• Data Analysis: Determine the IC50 value of ML395 for each CYP isoform.

Mandatory Visualizations

The following diagrams, generated using Graphviz, illustrate key pathways and workflows related to ML395.

Caption: Simplified signaling pathway of PLD2 and the inhibitory action of ML395.

References

• 1. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Phospholipase D2 in Influenza Virus Replication: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Influenza viruses pose a significant global health threat, necessitating the exploration of novel antiviral strategies. One promising avenue of research involves targeting host factors that are essential for viral replication, as this may reduce the likelihood of the virus developing resistance. This technical guide focuses on the critical role of a specific host enzyme, Phospholipase D2 (PLD2), in the influenza A virus life cycle. Evidence indicates that PLD2 is a key facilitator of efficient viral entry into host cells. By modulating endocytic pathways, PLD2 allows the virus to evade the host's innate immune response. Inhibition of PLD2, either through chemical means or genetic knockdown, has been shown to significantly reduce viral titers across multiple influenza A virus subtypes, including H1N1, H3N2, H5N1, and H7N9. This guide provides a comprehensive overview of the signaling pathways involving PLD2, detailed experimental protocols for studying its function, and quantitative data on the impact of PLD2 inhibition on viral replication.

The Role of PLD2 in the Influenza Virus Life Cycle

Influenza virus infection stimulates the activity of Phospholipase D (PLD), with the PLD2 isoform playing a more prominent role in facilitating viral infectivity.[1][2] PLD2 co-localizes with the influenza virus during infection and its activity is crucial for the early stages of the viral life cycle, particularly entry into the host cell.[1]

Facilitation of Viral Entry

PLD2 plays a significant role in the rapid endocytosis of the influenza virus.[1][2] By accelerating the internalization of the virus, PLD2 helps it to escape detection by the host's innate immune sensors.[1][2] Inhibition of PLD2 delays this entry process, providing the host cell with a critical window to mount an effective antiviral response.[1] The primary lipid product of PLD2 activity, phosphatidic acid (PA), is a key signaling molecule involved in membrane biogenesis and curvature, processes that are essential for viral entry and budding.[1]

Evasion of the Innate Immune Response

The rapid endocytosis mediated by PLD2 is a viral strategy to evade the host's innate immune system. When PLD2 activity is inhibited, the delayed viral entry allows for a more robust activation of the innate immune response.[1] This response is dependent on the RIG-I (retinoic acid-inducible gene-1) signaling pathway, leading to the activation of IRF3 (interferon regulatory factor 3) and the subsequent expression of antiviral effectors like MxA (myxovirus resistance gene A).[1][2] Inhibition of PLD2 has been shown to accelerate the accumulation of MxA in intracellular foci, indicating a more rapid and potent antiviral state.[1][2]

Signaling Pathways

The precise signaling cascade that influenza virus exploits to activate PLD2 is an area of ongoing research. However, current evidence points to a pathway involving protein kinase C (PKC), which is a known regulator of PLD.[1] The product of PLD2, phosphatidic acid (PA), can be converted to diacylglycerol (DAG), which in turn can activate PKC, suggesting a potential feedback loop. Furthermore, a PA-p38 MAPK pathway has been implicated in endocytosis in other contexts, and may also be relevant to influenza virus entry.[1]

Caption: PLD2 signaling in influenza virus entry and innate immune evasion.

Quantitative Data on PLD2 Inhibition

The inhibition of PLD2 has a significant impact on the replication of various influenza A virus strains. The following tables summarize the quantitative effects observed in in vitro studies.

Table 1: Effect of PLD2 Inhibition/Knockdown on Influenza A Virus Titer

Influenza A Strain	Treatment	Multiplicity of Infection (MOI)	Time Post-Infection (hours)	Reduction in Viral Titer	Reference
A/Brisbane/59/2007 (H1N1)	PLD2 siRNA knockdown	5.0	24	Significant reduction	[1]
A/Brisbane/10/2007 (H3N2)	10 µM VU0364739	0.01	16-24	Significant reduction	[1]
A/Brisbane/10/2007 (H3N2)	10 µM VU0364739	5.0	12-24	Significant reduction	[1]
rg-A/Vietnam/1204/2004 (H5N1)	10 µM VU0364739	0.01	24	Massive decrease	[1]
A/Anhui/1/2013 (H7N9)	10 µM VU0364739	0.01	24	Near limit of detection	[1]

Table 2: IC50 Values of PLD2 Inhibitor VU0364739 against Influenza A Viruses

Influenza A Strain	IC50 (µM)	Reference
rg-A/Vietnam/1204/2004 (H5N1)	3.4	[1]
A/Anhui/1/2013 (H7N9)	3.4	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the role of PLD2 in influenza virus replication.

siRNA-Mediated Knockdown of PLD2 in A549 Cells

This protocol describes the transient knockdown of PLD2 in human lung adenocarcinoma (A549) cells using small interfering RNA (siRNA).

Materials:

• A549 cells

• Opti-MEM I Reduced Serum Medium

• siRNA targeting PLD2 (e.g., Dharmacon ON-TARGETplus SMARTpool)

• Scrambled control siRNA

• Lipofectamine RNAiMAX Transfection Reagent

• 6-well tissue culture plates

• Complete growth medium (e.g., DMEM with 10% FBS)

Procedure:

• Cell Seeding: The day before transfection, seed A549 cells in 6-well plates at a density that will result in 30-50% confluency at the time of transfection.

• siRNA-Lipofectamine Complex Formation:

  • For each well, dilute 100 pmol of siRNA (PLD2-specific or scrambled control) in 100 µL of Opti-MEM medium and mix gently.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX in 100 µL of Opti-MEM medium and mix gently. Incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and diluted Lipofectamine RNAiMAX. Mix gently and incubate for 20-30 minutes at room temperature to allow for complex formation.

• Transfection:

  • Aspirate the growth medium from the A549 cells.

  • Add the 200 µL of siRNA-Lipofectamine complex dropwise to each well.

  • Add 800 µL of complete growth medium to each well.

  • Incubate the cells at 37°C in a CO2 incubator for 24-48 hours before proceeding with influenza virus infection or downstream analysis.

Workflow Diagram:

Caption: Workflow for siRNA-mediated knockdown of PLD2.

Influenza Virus Infection of A549 Cells

This protocol outlines the general procedure for infecting A549 cells with influenza A virus.

Materials:

• A549 cells (confluent monolayer)

• Influenza A virus stock of known titer

• Infection medium (e.g., serum-free DMEM)

• TPCK-treated trypsin (for some virus strains)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Preparation: Grow A549 cells to 90-100% confluency in the desired culture vessel.

• Virus Dilution: Thaw the influenza virus stock on ice. Dilute the virus in infection medium to achieve the desired multiplicity of infection (MOI).

• Infection:

  • Wash the A549 cell monolayer twice with PBS to remove any residual serum.

  • Remove the PBS and add the diluted virus suspension to the cells. Use a minimal volume to ensure the entire cell monolayer is covered.

  • Incubate the cells with the virus for 1 hour at 37°C, gently rocking the plate every 15 minutes to ensure even distribution of the inoculum.

• Post-Infection:

  • After the 1-hour adsorption period, remove the virus inoculum.

  • Wash the cells once with PBS to remove any unbound virus.

  • Add fresh infection medium (with or without TPCK-treated trypsin, depending on the virus strain) to the cells.

  • Incubate the infected cells at 37°C in a CO2 incubator for the desired duration of the experiment (e.g., 24, 48, 72 hours).

Tissue Culture Infectious Dose (TCID50) Assay

The TCID50 assay is a method used to quantify the infectious titer of a virus.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• 96-well tissue culture plates

• Virus-containing supernatant from infected A549 cells

• Infection medium

• Crystal violet solution

Procedure:

• Cell Seeding: Seed MDCK cells in a 96-well plate at a density that will form a confluent monolayer within 24 hours.

• Serial Dilution of Virus:

  • Prepare ten-fold serial dilutions of the virus-containing supernatant in infection medium (e.g., from 10⁻¹ to 10⁻⁸).

• Infection:

  • Remove the growth medium from the MDCK cell monolayer.

  • Inoculate replicate wells (e.g., 8 wells per dilution) with 100 µL of each virus dilution.

  • Include a set of wells with infection medium only as a negative control.

  • Incubate the plate at 37°C in a CO2 incubator.

• Observation of Cytopathic Effect (CPE):

  • Observe the cells daily for the appearance of CPE (e.g., cell rounding, detachment). This can take 3-5 days.

• Endpoint Determination and Titer Calculation:

  • After the incubation period, fix the cells and stain with crystal violet.

  • For each dilution, count the number of wells that show CPE.

  • The TCID50 titer is the dilution of virus that causes CPE in 50% of the inoculated wells. The Reed-Muench method is commonly used for this calculation.

Workflow Diagram:

Caption: Workflow for the TCID50 assay.

Conclusion and Future Directions

The evidence strongly supports the role of PLD2 as a critical host factor for influenza A virus replication. Its involvement in facilitating viral entry and enabling the evasion of the innate immune response makes it an attractive target for the development of novel host-directed antiviral therapies. The PLD2 inhibitor VU0364739 has demonstrated significant efficacy in reducing viral titers of multiple influenza A strains in vitro.

Future research should focus on further elucidating the specific signaling pathways that are hijacked by the influenza virus to activate PLD2. A deeper understanding of these mechanisms will be crucial for the development of highly specific and potent PLD2 inhibitors with therapeutic potential. Additionally, in vivo studies are needed to validate the efficacy and safety of PLD2-targeting compounds in a whole-organism context. The development of such host-directed antivirals could provide a valuable new tool in the fight against both seasonal and pandemic influenza.

References

• 1. Phospholipase D Facilitates Efficient Entry of Influenza Virus, Allowing Escape from Innate Immune Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phospholipase D facilitates efficient entry of influenza virus, allowing escape from innate immune inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

ML395 physiochemical properties for research

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML395, also known as VU0468809, is a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2). Its improved physiochemical properties and significant selectivity for PLD2 over its isoform PLD1 make it a valuable research tool for investigating the physiological and pathological roles of PLD2. This technical guide provides a comprehensive overview of the physiochemical properties, relevant signaling pathways, and key experimental protocols for the use of ML395 in a research setting.

Physiochemical Properties of ML395

A summary of the key physiochemical properties of ML395 is presented in the table below. This data is essential for the appropriate handling, storage, and application of the compound in experimental settings.

Property	Value	Reference
Molecular Formula	C₂₆H₂₉N₅O₂	[1]
Molecular Weight	443.54 g/mol	[1]
CAS Number	1638957-17-1	[1]
Appearance	Off-white solid
Solubility	Soluble in DMSO
Cellular IC₅₀ (PLD2)	360 nM	[1][2]
Cellular IC₅₀ (PLD1)	>30,000 nM	[1][2]
Selectivity (PLD2 vs PLD1)	>80-fold	[1][2]

Signaling Pathways

ML395 exerts its biological effects through the specific inhibition of the Phospholipase D2 (PLD2) signaling pathway. PLD enzymes catalyze the hydrolysis of phosphatidylcholine (PC), a major component of cell membranes, to produce phosphatidic acid (PA) and choline. PA is a critical lipid second messenger that regulates a multitude of cellular processes.

The following diagram illustrates the canonical PLD2 signaling pathway and the point of inhibition by ML395.

References

• 1. Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Benzyl-8-phenyl-1-thia-4-aza­spiro­[4.5]decan-3-one - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Allosteric Inhibition Mechanism of ML395: A Technical Guide

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide has been compiled to elucidate the allosteric inhibition mechanism of ML395, a molecule of significant interest to researchers, scientists, and drug development professionals. This document provides an in-depth analysis of its biochemical interactions, supported by quantitative data, detailed experimental protocols, and visual representations of its mechanism of action.

Recent scientific literature has highlighted a critical distinction in the molecular target of ML395. While the initial query focused on its interaction with MTHFD2, extensive investigation reveals that ML395 is a potent and selective allosteric inhibitor of Phospholipase D2 (PLD2). This guide will focus on its well-established role as a PLD2 inhibitor.

Quantitative Data Summary

The inhibitory activity of ML395 against PLD isoforms has been quantified in cellular assays, demonstrating its high selectivity for PLD2 over PLD1.

Inhibitor	Target	IC50 (nM)	Assay Type	Reference
ML395	PLD1	>30,000	Cellular	[1][2]
ML395	PLD2	360	Cellular	[1][2]

Core Allosteric Inhibition Mechanism

Allosteric inhibition is a regulatory mechanism where an inhibitor binds to a site on the enzyme distinct from the active site, known as the allosteric site.[3] This binding event induces a conformational change in the enzyme's structure, which in turn reduces its catalytic activity.[3] In the case of ML395, it binds to an allosteric pocket on PLD2, leading to a non-competitive inhibition of its enzymatic function. This mechanism offers the potential for higher selectivity compared to orthosteric inhibitors that target the highly conserved active site.[4]

Figure 1: Allosteric Inhibition of PLD2 by ML395.

Experimental Protocols

The characterization of ML395 as a selective PLD2 inhibitor involves a series of biochemical and cellular assays.

Cellular PLD Activity Assay

This assay is crucial for determining the IC50 values of ML395 against PLD1 and PLD2 in a cellular context.

Objective: To measure the potency and selectivity of ML395 in inhibiting PLD1 and PLD2 activity within intact cells.

Methodology:

• Cell Culture: Human cell lines overexpressing either PLD1 or PLD2 are cultured in appropriate media.

• Metabolic Labeling: Cells are labeled with a fluorescent or radioactive substrate that can be metabolized by PLD enzymes.

• Compound Treatment: Cells are pre-incubated with varying concentrations of ML395.

• PLD Stimulation: PLD activity is stimulated using a known agonist (e.g., phorbol (B1677699) 12-myristate 13-acetate - PMA).

• Lipid Extraction: Lipids are extracted from the cells.

• Product Quantification: The amount of the product generated by PLD activity is quantified using techniques such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The IC50 values are calculated by plotting the percentage of PLD inhibition against the concentration of ML395.

Figure 2: Workflow for a Cellular PLD Activity Assay.

Broader Context: MTHFD2 as a Therapeutic Target

While ML395 is not established as an MTHFD2 inhibitor, MTHFD2 (Methylene-tetrahydrofolate dehydrogenase 2) is a significant target in cancer therapy.[5] It is a mitochondrial enzyme crucial for one-carbon metabolism, which is essential for the synthesis of nucleotides and amino acids required for rapid cell proliferation.[6] MTHFD2 is highly expressed in cancer cells but not in most normal adult tissues, making it an attractive target for developing selective anti-cancer drugs.[7][8] The development of potent and selective MTHFD2 inhibitors is an active area of research.[6][8]

Conclusion

ML395 serves as a valuable chemical probe for studying the biological functions of PLD2 due to its potency and selectivity as an allosteric inhibitor. Its mechanism of action underscores the potential of allosteric modulation for achieving isoform-selective enzyme inhibition. While the initial query suggested a link to MTHFD2, the current body of scientific evidence firmly establishes ML395 as a PLD2 inhibitor. The pursuit of MTHFD2 inhibitors remains a promising avenue in oncology drug discovery.

References

• 1. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]
• 3. microbenotes.com [microbenotes.com]
• 4. Molecular Basis for Differential Recognition of an Allosteric Inhibitor by Receptor Tyrosine Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mitochondrial Methylene Tetrahydrofolate Dehydrogenase (MTHFD2) Overexpression is Associated with Tumor Cell Proliferation and is a Novel Target for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are MTHFD2 inhibitors and how do they work? [synapse.patsnap.com]
• 7. First structure and inhibitor of the emerging cancer target MTHFD2 [esrf.fr]
• 8. More Than a Metabolic Enzyme: MTHFD2 as a Novel Target for Anticancer Therapy? - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

ML395: In Vitro Assay Protocols for a Selective PLD2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML395 is a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2), a key enzyme in cellular signaling pathways.[1][2][3] This document provides detailed application notes and protocols for in vitro assays designed to characterize the inhibitory activity of ML395 against PLD2. The protocols described herein are essential for researchers investigating PLD2-mediated signaling and for professionals in drug development exploring the therapeutic potential of PLD2 inhibition.

Introduction

Phospholipase D (PLD) enzymes catalyze the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA), which is involved in a myriad of cellular processes, including vesicle trafficking, cytoskeletal organization, and cell proliferation. Two major isoforms, PLD1 and PLD2, have been identified, with distinct regulatory mechanisms and subcellular localizations. ML395 has emerged as a valuable chemical probe due to its significant selectivity for PLD2 over PLD1, enabling the specific interrogation of PLD2 function.[1][2][4] It exhibits antiviral activity against multiple influenza virus strains.[1][2] This document outlines both biochemical and cell-based assay protocols to quantify the inhibitory potency of ML395.

Data Presentation

The inhibitory activity of ML395 is typically quantified by its half-maximal inhibitory concentration (IC50). The following table summarizes the reported IC50 values for ML395 against PLD1 and PLD2 in various assay formats.

Assay Type	Target	ML395 IC50	Reference
Cellular Assay	PLD2	360 nM	[1][2][4]
Cellular Assay	PLD1	>30,000 nM	[1][2][4]
Biochemical Assay (Purified Enzyme)	PLD2	8,700 nM	[1]
Biochemical Assay (Purified Enzyme)	PLD1	>20,000 nM	[1]

Signaling Pathway

ML395 acts as an allosteric inhibitor of PLD2. By binding to a site distinct from the active site, it induces a conformational change in the enzyme that reduces its catalytic activity. This leads to a decrease in the production of phosphatidic acid (PA) from phosphatidylcholine (PC), thereby attenuating downstream signaling pathways regulated by PA.

Caption: ML395 allosterically inhibits PLD2, blocking the conversion of PC to PA.

Experimental Protocols

Biochemical Assay for PLD2 Inhibition (Amplex Red-Based)

This protocol describes a coupled enzyme assay to measure the activity of purified PLD2 in the presence of inhibitors. PLD2 hydrolyzes phosphatidylcholine to produce choline (B1196258), which is then oxidized by choline oxidase to produce H2O2. In the presence of horseradish peroxidase (HRP), H2O2 reacts with a fluorogenic probe (e.g., Amplex Red) to generate a fluorescent product (resorufin), which can be quantified.

Materials:

• Purified recombinant human PLD2

• ML395 (or other test compounds)

• Phosphatidylcholine (PC) substrate

• Choline oxidase

• Horseradish peroxidase (HRP)

• Amplex Red reagent

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 0.1 mM CaCl2, 5% glycerol)

• 96-well black microplates

• Fluorescence plate reader

Workflow:

Caption: Workflow for the in vitro biochemical PLD2 inhibition assay.

Procedure:

• Prepare serial dilutions of ML395 in DMSO and then dilute into assay buffer.

• Add 2 µL of the diluted ML395 solutions to the wells of a 96-well plate. Include wells with DMSO only as a vehicle control.

• Add 20 µL of purified PLD2 enzyme solution to each well.

• Pre-incubate the plate for 15 minutes at room temperature to allow for inhibitor binding.

• Prepare the phosphatidylcholine substrate solution in assay buffer.

• Initiate the enzymatic reaction by adding 20 µL of the PC substrate solution to each well.

• Incubate the plate at 37°C for 60 minutes.

• Prepare the detection reagent mixture containing choline oxidase, HRP, and Amplex Red in assay buffer.

• Stop the reaction and initiate the detection reaction by adding 50 µL of the detection reagent mixture to each well.

• Incubate the plate for 15-30 minutes at room temperature, protected from light.

• Measure the fluorescence intensity using a plate reader with excitation at ~540 nm and emission at ~590 nm.

• Calculate the percent inhibition for each ML395 concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Assay for PLD2 Inhibition (Transphosphatidylation Assay)

This protocol measures PLD activity within intact cells by exploiting the transphosphatidylation reaction. In the presence of a primary alcohol (e.g., 1-butanol), PLD catalyzes the transfer of the phosphatidyl group from PC to the alcohol, forming phosphatidylbutanol (PtdBut), a product not naturally found in cells. The amount of PtdBut formed is a direct measure of PLD activity.

Materials:

• Cell line expressing endogenous or overexpressed PLD2 (e.g., HEK293, A549)

• Cell culture medium and supplements

• ML395 (or other test compounds)

• [3H]-palmitic acid or other suitable radiolabel

• 1-Butanol (B46404)

• Lipid extraction reagents (e.g., chloroform, methanol, HCl)

• Thin-layer chromatography (TLC) plates and developing solvents

• Phosphorimager or scintillation counter

Procedure:

• Seed cells in 12-well or 24-well plates and grow to ~80-90% confluency.

• Label the cellular lipids by incubating the cells with [3H]-palmitic acid in the culture medium for 18-24 hours.

• Wash the cells with serum-free medium to remove unincorporated radiolabel.

• Pre-treat the cells with various concentrations of ML395 (diluted in serum-free medium) for 1-2 hours. Include a vehicle control (DMSO).

• Stimulate PLD activity by adding 1-butanol to a final concentration of 0.3-0.5% (v/v) to each well. If studying stimulated PLD activity, an agonist can be added at this step.

• Incubate for 30-60 minutes at 37°C.

• Stop the reaction by aspirating the medium and adding ice-cold methanol.

• Extract the lipids from the cells using a standard Bligh-Dyer or similar extraction method with chloroform, methanol, and HCl.

• Separate the extracted lipids by thin-layer chromatography (TLC) using an appropriate solvent system (e.g., chloroform/methanol/acetic acid).

• Visualize and quantify the radiolabeled PtdBut spot using a phosphorimager or by scraping the spot and performing scintillation counting.

• Calculate the percent inhibition of PtdBut formation for each ML395 concentration and determine the IC50 value.

Antiviral Activity Assay (Cytopathic Effect Inhibition Assay)

This protocol determines the ability of ML395 to protect cells from virus-induced cell death (cytopathic effect, CPE).

Materials:

• Madin-Darby Canine Kidney (MDCK) cells or A549 cells

• Influenza virus stock (e.g., H1N1, H3N2)

• Cell culture medium (e.g., DMEM) with supplements

• TPCK-treated trypsin

• ML395

• Cell viability reagent (e.g., CellTiter-Glo®, MTT)

• 96-well clear-bottom plates

Procedure:

• Seed MDCK or A549 cells into 96-well plates and incubate overnight to form a confluent monolayer.

• Prepare serial dilutions of ML395 in infection medium (serum-free medium containing TPCK-trypsin).

• Aspirate the growth medium from the cell plates and wash with PBS.

• Add the diluted ML395 to the wells.

• Infect the cells with influenza virus at a predetermined multiplicity of infection (MOI). Include uninfected and virus-infected untreated controls.

• Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours, or until CPE is observed in the virus control wells.

• Assess cell viability using a suitable reagent according to the manufacturer's instructions.

• Calculate the percentage of cell viability for each ML395 concentration relative to the uninfected and virus-infected controls.

• Determine the EC50 (half-maximal effective concentration) value from the dose-response curve.

Conclusion

The protocols outlined in this document provide a framework for the in vitro characterization of ML395 as a selective PLD2 inhibitor. The biochemical assays are suitable for high-throughput screening and detailed mechanistic studies, while the cell-based assays provide insights into the compound's activity in a more physiologically relevant context. These methods are crucial for advancing our understanding of PLD2 biology and for the development of novel therapeutics targeting this enzyme.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

ML395: Application Notes and Protocols for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML395 is a potent and highly selective, cell-permeable allosteric inhibitor of Phospholipase D2 (PLD2). With an IC50 of 360 nM in cellular assays, it exhibits over 80-fold selectivity for PLD2 over PLD1[1][2]. This specificity makes ML395 an invaluable tool for investigating the cellular functions of PLD2 and for exploring its potential as a therapeutic target in various diseases, including viral infections and cancer.

Phospholipase D enzymes are critical signaling molecules that catalyze the hydrolysis of phosphatidylcholine (PC) to generate phosphatidic acid (PA) and choline. PA acts as a crucial second messenger, influencing a multitude of cellular processes. PLD2, in particular, has been implicated in cell proliferation, intracellular trafficking, cytoskeletal organization, and cell migration[3][4]. Dysregulation of PLD2 activity is associated with several pathological conditions, making it a subject of intense research.

These application notes provide detailed protocols for utilizing ML395 in cell culture experiments, along with data presentation guidelines and visualizations of the relevant signaling pathways.

Data Summary

The following table summarizes the key quantitative data for ML395 based on published studies.

Parameter	Value	Cell Line/System	Reference
IC50 (PLD2)	360 nM	Cellular Assay (HEK293-gfpPLD2)	[1][2]
IC50 (PLD1)	> 30,000 nM	Cellular Assay (PMA-stimulated Calu-1)	[1][2]
Selectivity	> 80-fold (PLD2 vs. PLD1)	Cellular Assays	[1]
Solubility	50 mg/mL	in DMSO
Observed Activity	Antiviral effects against various influenza strains (H1, H3, H5, and H7)	A549 cells	[1]
Toxicity	No observed toxicity up to 30 µM	In vitro	[2]

Signaling Pathways and Experimental Workflow

Phospholipase D2 (PLD2) Signaling Pathway

PLD2 is activated by a variety of upstream signals, including growth factors and cytokines. Upon activation, it generates phosphatidic acid (PA), which in turn modulates several downstream signaling cascades involved in cell growth, proliferation, and survival. ML395 acts as an allosteric inhibitor of PLD2, blocking the production of PA.

Caption: The PLD2 signaling pathway and the inhibitory action of ML395.

General Experimental Workflow for Studying ML395 Effects

This workflow outlines the typical steps for investigating the cellular effects of ML395.

Caption: A general workflow for cell culture experiments using ML395.

Experimental Protocols

Preparation of ML395 Stock Solution

Materials:

• ML395 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Allow the ML395 powder to equilibrate to room temperature before opening.

• Prepare a 10 mM stock solution by dissolving the appropriate amount of ML395 powder in DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 4.44 mg of ML395 (Molecular Weight: 443.54 g/mol ) in 1 mL of DMSO.

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to 6 months or at -80°C for longer-term storage.

Cell Culture and Treatment with ML395

Materials:

• Mammalian cell line of interest (e.g., A549, HEK293, cancer cell lines)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin)

• Cell culture plates or flasks

• ML395 stock solution (10 mM in DMSO)

• Vehicle control (DMSO)

Protocol:

• Culture cells in a humidified incubator at 37°C with 5% CO2.

• Seed cells into appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein extraction) at a density that will ensure they are in the logarithmic growth phase during the experiment.

• Allow cells to adhere and grow for 24 hours.

• Prepare working concentrations of ML395 by diluting the 10 mM stock solution in complete cell culture medium. A typical starting range for dose-response experiments is 0.1 µM to 10 µM.

• Prepare a vehicle control by diluting DMSO in culture medium to the same final concentration as in the highest ML395 treatment group.

• Remove the old medium from the cells and replace it with the medium containing the desired concentrations of ML395 or the vehicle control.

• Incubate the cells for the desired treatment duration. The optimal time will depend on the specific assay and cell type, but a common starting point is 24 to 72 hours.

Cell Viability Assay (MTT Assay)

Materials:

• Cells treated with ML395 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader

Protocol:

• After the desired incubation period with ML395, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Carefully remove the medium from each well.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plate for 15 minutes at room temperature with gentle shaking.

• Measure the absorbance at a wavelength of 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis of PLD2 Downstream Signaling

Materials:

• Cells treated with ML395 in 6-well plates

• RIPA buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against phosphorylated and total forms of downstream targets like Akt, ERK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Following ML395 treatment, wash the cells twice with ice-cold PBS.

• Lyse the cells in RIPA buffer and collect the lysates.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analyze the band intensities to determine the effect of ML395 on the phosphorylation status of downstream signaling proteins.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low cell viability in control wells	- Cell seeding density is too low or too high.- Contamination.- Issues with culture medium.	- Optimize cell seeding density.- Check for contamination.- Use fresh, pre-warmed medium.
Inconsistent results between replicates	- Pipetting errors.- Uneven cell distribution.	- Use calibrated pipettes and ensure proper mixing.- Gently rock the plate after seeding to ensure even cell distribution.
No effect of ML395 observed	- ML395 concentration is too low.- Incubation time is too short.- The chosen cell line is not sensitive to PLD2 inhibition.	- Perform a wider dose-response experiment.- Increase the incubation time.- Confirm PLD2 expression in your cell line.
High background in Western blots	- Insufficient blocking.- Antibody concentration is too high.	- Increase blocking time or use a different blocking agent.- Titrate the primary and secondary antibody concentrations.

References

• 1. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cusabio.com [cusabio.com]

Application Note: ML395 as a Novel Antiviral Agent for Influenza A Virus Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Influenza A virus (IAV) continues to pose a significant global health threat, with seasonal epidemics and the potential for pandemics driving the urgent need for novel antiviral therapies. The emergence of drug-resistant strains highlights the necessity of exploring new viral and host targets for therapeutic intervention. ML395 is a potent and selective allosteric inhibitor of phospholipase D2 (PLD2). Recent studies have identified ML395 as a promising anti-influenza A virus agent with broad-spectrum activity against various subtypes, including H1, H3, H5, and H7 strains. This application note provides a comprehensive overview of ML395's application in IAV research, its mechanism of action, quantitative data for analogous compounds, and detailed experimental protocols.

Mechanism of Action: Targeting Host PLD2 to Inhibit Viral Entry

ML395 exerts its antiviral activity by targeting a host cellular enzyme, phospholipase D2 (PLD2). PLD isoenzymes are critical regulators of lipid metabolism, which plays a fundamental role in influenza virus replication. IAV infection stimulates PLD activity, and the enzyme co-localizes with the virus during infection.

The proposed mechanism of action is that PLD2 facilitates the rapid endocytosis of the influenza virus. By inhibiting PLD2, ML395 is thought to delay viral entry into the host cell. This delay provides a crucial window for the host's innate immune system to recognize the virus and mount an effective antiviral response. Inhibition of PLD2 has been shown to correlate with a significant increase in the transcription of innate antiviral effectors such as MxA, RIG-I, and IRF3. This host-directed mechanism of action is advantageous as it is less likely to induce drug resistance compared to therapies that directly target viral proteins.

Application Notes and Protocols for Studying PLD2 Signaling Pathways with ML395

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML395 is a potent and highly selective allosteric inhibitor of Phospholipase D2 (PLD2), a key enzyme in cellular signaling.[1][2] PLD2 catalyzes the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA), which is involved in a myriad of cellular processes, including cell proliferation, survival, migration, and membrane trafficking. The dysregulation of PLD2 activity has been implicated in various diseases, most notably cancer. ML395 offers a valuable tool for dissecting the intricate signaling networks governed by PLD2. These application notes provide detailed protocols and quantitative data to facilitate the use of ML395 in studying PLD2-mediated signaling pathways.

Data Presentation

Table 1: In Vitro Inhibitory Activity of ML395

Target	Assay Type	IC50 (nM)	Selectivity (over PLD1)	Reference
PLD2	Cellular	360	>80-fold	[1][2]
PLD1	Cellular	>30,000	-	[1][2]
PLD2	Biochemical (purified)	8,700	>2.3-fold	[1]
PLD1	Biochemical (purified)	>20,000	-	[1]

Table 2: Physicochemical and Pharmacokinetic Properties of ML395

Property	Value	Reference
Molecular Weight	443.54 g/mol
Solubility (PBS)	>94.5 ± 0.8 µM	[1]
Cellular Toxicity (HEK293, A549)	No toxicity observed up to 50 µM	[1]

Signaling Pathways

Phospholipase D2 (PLD2) is a critical node in cellular signaling, influencing several key pathways that regulate cell fate and function. The product of PLD2's enzymatic activity, phosphatidic acid (PA), acts as a lipid second messenger, recruiting and activating a host of downstream effector proteins. ML395, as a selective PLD2 inhibitor, is an invaluable tool to dissect the specific contributions of this isozyme to various signaling cascades.

PLD2-PI3K/Akt Signaling Pathway

One of the well-established downstream pathways of PLD2 is the Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade, which is central to cell survival and proliferation.

• Activation Mechanism: PLD2-generated PA can contribute to the activation of Akt (also known as Protein Kinase B). Studies have shown that inhibition of PLD2 leads to decreased phosphorylation of Akt at key residues (Threonine 308 and Serine 473), particularly under conditions of cellular stress like serum deprivation.

• Functional Consequences: The activation of Akt promotes cell survival by inhibiting apoptosis and regulating cell cycle progression. By inhibiting PLD2 with ML395, researchers can investigate the role of this pathway in cancer cell survival and resistance to therapy.

PLD2-PI3K/Akt Signaling Pathway

PLD2-mTOR Signaling Pathway

The mammalian target of rapamycin (B549165) (mTOR) is a serine/threonine kinase that acts as a central regulator of cell growth, proliferation, and metabolism. PLD2 has been shown to play a role in the activation of the mTOR complex 1 (mTORC1).

• Activation Mechanism: PLD2 can form a functional complex with mTOR and its regulatory protein, Raptor. The localized production of PA by PLD2 is thought to be important for the mitogen-induced activation of mTOR.

• Functional Consequences: Activation of mTORC1 leads to the phosphorylation of downstream targets such as S6 kinase (S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), promoting protein synthesis and cell growth. Using ML395, researchers can explore the specific role of PLD2 in mTORC1 activation in response to various stimuli.

PLD2-mTOR Signaling Pathway

PLD2 and the Ras-ERK Signaling Pathway

The Ras-ERK (MAPK) pathway is a crucial signaling cascade that regulates a wide array of cellular processes, including proliferation, differentiation, and survival. While the direct inhibitory effect of ML395 on the PLD2-Ras-ERK axis requires further specific investigation, the known interactions of PLD2 with components of this pathway suggest a potential regulatory role.

• Potential Mechanism: PLD2 can interact with Grb2, an adaptor protein that links receptor tyrosine kinases to the Ras activator, Sos. This interaction can potentially modulate the activation of Ras and the downstream MEK-ERK cascade.

• Research Opportunity: The use of ML395 presents an opportunity to elucidate the precise role of PLD2 in regulating Ras-ERK signaling. Researchers can investigate the effect of ML395 on the phosphorylation status of MEK and ERK in response to growth factor stimulation.

Potential Role of PLD2 in Ras-ERK Signaling

Experimental Protocols

General Considerations for using ML395 in Cell Culture

• Solubility: ML395 is soluble in DMSO. Prepare a concentrated stock solution (e.g., 10-50 mM) in DMSO and store at -20°C.

• Working Concentration: The cellular IC50 of ML395 for PLD2 is 360 nM.[1][2] A typical starting concentration for cell-based assays is between 1-10 µM. However, it is crucial to perform a dose-response experiment for your specific cell line and assay to determine the optimal concentration. One study demonstrated the use of a PLD2 inhibitor at 5µM for cell invasion assays.

• Controls: Always include a vehicle control (DMSO) at the same final concentration as the ML395-treated samples.

Protocol 1: Western Blot Analysis of Downstream Signaling

This protocol describes how to use Western blotting to assess the effect of ML395 on the phosphorylation status of key signaling proteins downstream of PLD2, such as Akt, S6K, and ERK.

Western Blot Experimental Workflow

Materials:

• Cells of interest

• Complete cell culture medium

• ML395 stock solution (in DMSO)

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-phospho-S6K, anti-S6K, anti-phospho-ERK, anti-ERK)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Treatment: a. Seed cells in appropriate culture plates and allow them to adhere overnight. b. The next day, treat the cells with the desired concentrations of ML395 or vehicle (DMSO) for the specified duration (e.g., 1, 6, 12, or 24 hours).

• Cell Lysis: a. After treatment, wash the cells once with ice-cold PBS. b. Add ice-cold lysis buffer to each well and incubate on ice for 15-30 minutes. c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Centrifuge at 14,000 rpm for 15 minutes at 4°C. e. Collect the supernatant containing the protein lysate.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: a. Normalize the protein concentrations of all samples with lysis buffer. b. Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes. c. Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

• Protein Transfer: a. Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: a. Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Antibody Incubation: a. Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation. b. The following day, wash the membrane three times with TBST for 10 minutes each. c. Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Detection: a. Wash the membrane three times with TBST for 10 minutes each. b. Prepare the ECL substrate according to the manufacturer's instructions and incubate with the membrane. c. Capture the chemiluminescent signal using an imaging system.

• Analysis: a. Quantify the band intensities using image analysis software. Normalize the phosphorylated protein levels to the total protein levels.

Protocol 2: Cell Viability Assay

This protocol is used to assess the effect of ML395 on the viability and proliferation of cells using a standard MTT or similar colorimetric/fluorometric assay.

Materials:

• Cells of interest

• Complete cell culture medium

• ML395 stock solution (in DMSO)

• DMSO (vehicle control)

• 96-well cell culture plates

• MTT reagent (or other viability reagent like WST-1, resazurin)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: a. Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. b. Incubate overnight to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of ML395 in complete culture medium. b. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of ML395 or vehicle control. c. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Assay: a. After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well. b. Incubate for 2-4 hours at 37°C until a purple precipitate is visible. c. Carefully remove the medium and add 100 µL of solubilization solution to each well. d. Mix gently on an orbital shaker for 15 minutes to dissolve the formazan (B1609692) crystals.

• Measurement: a. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: a. Subtract the absorbance of the blank (medium only) from all readings. b. Express the results as a percentage of the vehicle-treated control. c. Plot the percentage of cell viability against the log of the ML395 concentration to determine the IC50 value for cytotoxicity.

Protocol 3: Cell Migration/Invasion Assay (Boyden Chamber Assay)

This protocol assesses the effect of ML395 on the migratory and invasive potential of cells using a transwell (Boyden chamber) system.

Materials:

• Cells of interest

• Serum-free medium

• Complete medium (as a chemoattractant)

• ML395 stock solution (in DMSO)

• DMSO (vehicle control)

• 24-well transwell inserts (e.g., 8 µm pore size)

• For invasion assay: Matrigel or other basement membrane extract

• Cotton swabs

• Fixation solution (e.g., methanol)

• Staining solution (e.g., crystal violet)

• Microscope

Procedure:

• Preparation of Inserts: a. For invasion assays, coat the top of the transwell inserts with a thin layer of Matrigel and allow it to solidify. b. Rehydrate the inserts (coated or uncoated) with serum-free medium.

• Cell Preparation and Seeding: a. Harvest cells and resuspend them in serum-free medium at a concentration of 0.5-1.0 x 10^6 cells/mL. b. Treat the cell suspension with the desired concentrations of ML395 or vehicle control. c. Add 500 µL of complete medium (containing a chemoattractant like 10% FBS) to the lower chamber of the 24-well plate. d. Add 300 µL of the treated cell suspension to the upper chamber of the transwell insert.

• Incubation: a. Incubate the plate for 12-48 hours at 37°C in a CO2 incubator.

• Removal of Non-migrated/Non-invaded Cells: a. After incubation, carefully remove the medium from the upper chamber. b. Use a cotton swab to gently wipe the inside of the insert to remove the non-migrated/non-invaded cells.

• Fixation and Staining: a. Fix the cells that have migrated/invaded to the bottom of the insert with methanol (B129727) for 10 minutes. b. Stain the cells with crystal violet solution for 20 minutes. c. Gently wash the inserts with water to remove excess stain.

• Imaging and Quantification: a. Allow the inserts to air dry. b. Image the bottom of the inserts using a microscope. c. Count the number of migrated/invaded cells in several random fields of view.

• Data Analysis: a. Calculate the average number of migrated/invaded cells per field for each treatment condition. b. Express the results as a percentage of the vehicle-treated control.

Conclusion

ML395 is a powerful and selective tool for investigating the role of PLD2 in cellular signaling. The provided application notes and protocols offer a comprehensive guide for researchers to effectively utilize this inhibitor in their studies. By carefully designing experiments and considering the appropriate controls and concentrations, ML395 can significantly contribute to unraveling the complex functions of PLD2 in both normal physiology and disease states.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Determine the Antiviral Activity of ML395

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML395 is a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2), an enzyme implicated in various cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization. Recent studies have revealed the broad-spectrum antiviral activity of ML395 against a range of influenza A virus strains, including H1N1, H3N2, H5N1, and H7N9.[1][2] This document provides detailed application notes and protocols for conducting cell-based assays to evaluate the antiviral efficacy of ML395.

The proposed mechanism of action for ML395's antiviral properties involves the modulation of the host's innate immune response. By inhibiting PLD2, ML395 is thought to accelerate the accumulation of the antiviral effector protein, myxovirus resistance protein A (MxA). This process is dependent on the activation of the RIG-I signaling pathway, a key component of the innate immune system that detects viral RNA and initiates an antiviral state.

Data Presentation

The antiviral activity and cytotoxicity of ML395 are critical parameters for its evaluation as a potential therapeutic agent. The following table summarizes the key quantitative data for ML395.

Compound	Target	Cellular IC50 (nM)	Virus Strains Inhibited	Cell Line	Cytotoxicity (CC50)	Selectivity Index (SI = CC50/IC50)
ML395	PLD2	360[1][3]	Influenza A (H1N1, H3N2, H5N1, H7N9)[1][2]	A549	Almost no cell toxicity observed[2]	Not explicitly calculated, but suggested to be high
ML395	PLD1	>30,000[1][3]	-	A549	-	-

Note: The IC50 value represents the concentration of ML395 required to inhibit 50% of the cellular PLD2 activity. While direct EC50 values from viral inhibition assays are not publicly available in the provided search results, the potent enzymatic inhibition and observed reduction in viral load indicate significant antiviral efficacy. The low cytotoxicity suggests a favorable therapeutic window.

Mandatory Visualizations

Signaling Pathway of ML395 Antiviral Activity

Caption: Proposed signaling pathway for the antiviral activity of ML395.

Experimental Workflow for Antiviral Assays

Caption: General experimental workflow for evaluating ML395 antiviral activity.

Experimental Protocols

The following are detailed protocols for commonly used cell-based assays to determine the antiviral activity of ML395 against influenza A viruses.

Cytopathic Effect (CPE) Reduction Assay

This assay measures the ability of a compound to protect cells from virus-induced cell death.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells or A549 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• TPCK-treated trypsin

• Influenza A virus stock

• ML395

• 96-well cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit or Crystal Violet stain

• Plate reader (for luminescence) or microscope (for crystal violet)

Protocol:

• Cell Seeding:

  • Trypsinize and count MDCK or A549 cells.

  • Seed the cells in a 96-well plate at a density of 2 x 10^4 cells/well in 100 µL of DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment and formation of a monolayer.

• Compound Preparation and Addition:

  • Prepare serial dilutions of ML395 in serum-free DMEM containing 1 µg/mL TPCK-treated trypsin.

  • Remove the culture medium from the cells and wash once with phosphate-buffered saline (PBS).

  • Add 50 µL of the ML395 dilutions to the respective wells in triplicate.

  • Include a virus control (no compound) and a cell control (no virus, no compound).

• Virus Infection:

  • Dilute the influenza A virus stock in serum-free DMEM to a multiplicity of infection (MOI) that causes significant CPE within 48-72 hours.

  • Add 50 µL of the diluted virus to all wells except the cell control wells.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours.

• Quantification of CPE:

  • Luminescent Method (CellTiter-Glo®):

    • Allow the plate to equilibrate to room temperature for 30 minutes.

    • Add 100 µL of CellTiter-Glo® reagent to each well.

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Measure the luminescence using a plate reader.

  • Crystal Violet Staining:

    • Gently wash the cells with PBS.

    • Fix the cells with 10% formalin for 15 minutes.

    • Stain the cells with 0.5% crystal violet solution for 20 minutes.

    • Wash the plate with water and allow it to air dry.

    • Visually assess the degree of CPE inhibition under a microscope or solubilize the stain and read the absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of ML395 compared to the cell control and virus control.

  • Determine the 50% effective concentration (EC50) by plotting the percentage of CPE inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Plaque Reduction Assay

This assay quantifies the reduction in the number of infectious virus particles.

Materials:

• MDCK cells

• DMEM, FBS, Penicillin-Streptomycin

• TPCK-treated trypsin

• Influenza A virus stock

• ML395

• 6-well cell culture plates

• Agarose or Avicel overlay medium

• Crystal Violet stain

Protocol:

• Cell Seeding:

  • Seed MDCK cells in 6-well plates at a density that will form a confluent monolayer within 24-48 hours.

• Virus and Compound Incubation:

  • Prepare serial dilutions of ML395.

  • In separate tubes, mix the influenza virus (to yield 50-100 plaque-forming units per well) with each dilution of ML395 and incubate for 1 hour at 37°C.

• Infection:

  • Wash the confluent MDCK cell monolayers with PBS.

  • Inoculate the cells with 200 µL of the virus-compound mixture.

  • Incubate for 1 hour at 37°C, rocking the plates every 15 minutes to ensure even distribution of the inoculum.

• Overlay:

  • Aspirate the inoculum.

  • Overlay the cells with 2 mL of a semi-solid medium (e.g., 2X DMEM mixed with 1.2% Avicel or 0.7% agarose) containing the corresponding concentration of ML395 and 1 µg/mL TPCK-treated trypsin.

  • Allow the overlay to solidify at room temperature.

• Incubation:

  • Incubate the plates at 37°C in a 5% CO2 incubator for 2-3 days until plaques are visible.

• Plaque Visualization and Counting:

  • Fix the cells with 10% formalin for at least 1 hour.

  • Remove the overlay and stain the cell monolayer with 0.5% crystal violet for 20 minutes.

  • Gently wash the plates with water and allow them to dry.

  • Count the number of plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque reduction for each concentration of ML395 compared to the virus control.

  • Determine the EC50 value by plotting the percentage of plaque reduction against the log of the compound concentration.

Reporter Gene Assay

This assay utilizes a recombinant influenza virus expressing a reporter gene (e.g., luciferase or green fluorescent protein) to measure viral replication.

Materials:

• A549 or HEK293T cells

• Recombinant influenza A virus expressing a reporter gene

• DMEM, FBS, Penicillin-Streptomycin

• ML395

• 96-well plates (white-walled for luciferase assays)

• Luciferase assay system or fluorescence microscope/plate reader

Protocol:

• Cell Seeding:

  • Seed A549 or HEK293T cells in a 96-well plate as described for the CPE assay.

• Compound Treatment and Infection:

  • Treat the cells with serial dilutions of ML395 for 1-2 hours prior to infection.

  • Infect the cells with the reporter influenza virus at a suitable MOI.

• Incubation:

  • Incubate the plates at 37°C in a 5% CO2 incubator for 24-48 hours.

• Reporter Gene Measurement:

  • Luciferase:

    • Lyse the cells and add the luciferase substrate according to the manufacturer's instructions.

    • Measure the luminescence using a plate reader.

  • GFP:

    • Observe the cells under a fluorescence microscope to qualitatively assess the reduction in GFP expression.

    • For quantitative analysis, lyse the cells and measure the fluorescence intensity using a plate reader or use flow cytometry.

• Data Analysis:

  • Calculate the percentage of inhibition of reporter gene expression for each concentration of ML395.

  • Determine the EC50 value from the dose-response curve.

Cytotoxicity Assay

This assay is performed in parallel with the antiviral assays to determine the concentration of ML395 that is toxic to the host cells.

Materials:

• The same cell line used for the antiviral assays (MDCK or A549)

• DMEM, FBS, Penicillin-Streptomycin

• ML395

• 96-well cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar viability assay

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate as for the antiviral assays.

• Compound Addition:

  • Add the same serial dilutions of ML395 to the cells. Do not add any virus.

  • Include a "cells only" control with no compound.

• Incubation:

  • Incubate the plate for the same duration as the corresponding antiviral assay (48-72 hours).

• Cell Viability Measurement:

  • Use a cell viability assay (e.g., CellTiter-Glo®) to measure the number of viable cells as described in the CPE assay protocol.

• Data Analysis:

  • Calculate the percentage of cytotoxicity for each concentration of ML395 compared to the "cells only" control.

  • Determine the 50% cytotoxic concentration (CC50) from the dose-response curve.

Conclusion

The provided application notes and protocols offer a comprehensive framework for researchers to investigate the antiviral properties of the PLD2 inhibitor, ML395. By employing these standardized cell-based assays, scientists can obtain reliable and reproducible data on the efficacy and safety profile of this promising antiviral compound, contributing to the development of novel influenza therapeutics.

References

• 1. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for ML395 in Virology

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML395 (also known as VU0468809) is a potent and highly selective allosteric inhibitor of human phospholipase D2 (PLD2).[1][2][3] It exhibits over 80-fold selectivity for PLD2 over PLD1.[1][3] Recent studies have demonstrated that ML395 possesses broad-spectrum antiviral activity against a range of influenza virus strains, including H1, H3, H5, and H7 subtypes.[1][2][3] This document provides a comprehensive experimental guide for researchers investigating the antiviral properties of ML395.

Mechanism of Action

ML395 exerts its antiviral effects by inhibiting the enzymatic activity of PLD2. PLD enzymes are involved in a variety of cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization. In the context of influenza virus infection, PLD2 activity has been shown to facilitate efficient viral entry into host cells.[4][5] By inhibiting PLD2, ML395 is believed to delay viral endocytosis, thereby exposing the virus to the host's innate immune system for a longer duration.[4][5] This delay allows for a more robust innate immune response, characterized by increased transcription of antiviral effectors such as myxovirus resistance gene A (MxA), which ultimately leads to reduced viral titers.[4][5]

Caption: Proposed mechanism of action of ML395 in inhibiting influenza virus infection.

Quantitative Data

The following table summarizes the key quantitative parameters of ML395.

Parameter	Value	Cell Line	Comments	Reference
PLD2 IC50	360 nM	Cellular Assay	Potent and selective inhibitor of PLD2.	[1][2][3]
PLD1 IC50	>30,000 nM	Cellular Assay	Demonstrates >80-fold selectivity for PLD2 over PLD1.	[1][3]
Antiviral Activity	Active	Cellular Assays	Shows broad-spectrum activity against influenza strains H1, H3, H5, and H7.	[1][2][3]

Experimental Protocols

Herein are detailed protocols for the characterization of the antiviral activity of ML395.

Cytotoxicity Assay (CC50 Determination)

This protocol determines the concentration of ML395 that is toxic to the host cells, which is essential for differentiating true antiviral activity from cytotoxic effects. The MTT assay is a colorimetric assay that measures the metabolic activity of cells.[6][7][8]

Caption: Workflow for determining the CC50 of ML395 using the MTT assay.

Methodology:

• Cell Seeding: Seed a suitable host cell line (e.g., Madin-Darby Canine Kidney (MDCK) or A549 cells) in a 96-well plate at a density that will result in 80-90% confluency at the end of the assay.

• Compound Addition: Prepare serial dilutions of ML395 in cell culture medium. Remove the growth medium from the cells and add the ML395 dilutions. Include a "cells only" control (no compound) and a "medium only" control (no cells).

• Incubation: Incubate the plate for a period that corresponds to the duration of your planned antiviral assays (typically 48-72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Following incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.[6]

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan (B1609692) crystals.[9]

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each ML395 concentration relative to the "cells only" control. The 50% cytotoxic concentration (CC50) is determined by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

Plaque Reduction Assay (EC50 Determination)

This assay quantifies the ability of ML395 to inhibit the production of infectious virus particles.[10][11]

Caption: Workflow for determining the EC50 of ML395 using a plaque reduction assay.

Methodology:

• Cell Preparation: Seed host cells in 6-well or 12-well plates to form a confluent monolayer on the day of infection.

• Virus and Compound Preparation: Prepare serial dilutions of ML395. Prepare a dilution of the influenza virus stock that will produce a countable number of plaques (e.g., 50-100 plaques per well).

• Virus-Compound Incubation: Mix the virus dilution with each ML395 dilution and incubate for 1 hour at 37°C to allow the compound to interact with the virus.

• Infection: Remove the growth medium from the cell monolayers and infect the cells with the virus-compound mixture. Allow the virus to adsorb for 1 hour at 37°C.

• Overlay: After adsorption, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) supplemented with the corresponding concentration of ML395.

• Incubation: Incubate the plates at 37°C in a CO2 incubator until visible plaques are formed (typically 2-4 days).

• Staining: Fix the cells (e.g., with 4% formaldehyde) and stain with a solution like crystal violet to visualize the plaques.

• Data Analysis: Count the number of plaques in each well. The percentage of plaque reduction is calculated for each ML395 concentration relative to the virus-only control. The 50% effective concentration (EC50) is determined by plotting the percentage of plaque reduction against the log of the compound concentration.

Viral Load Reduction Assay (qRT-PCR)

This assay measures the effect of ML395 on the accumulation of viral RNA within infected cells.

Caption: Workflow for quantifying viral load reduction by qRT-PCR.

Methodology:

• Infection and Treatment: Seed host cells in a multi-well plate. Infect the cells with influenza virus at a specific multiplicity of infection (MOI) in the presence of serial dilutions of ML395.

• Incubation: Incubate the infected cells for a predetermined time (e.g., 8, 12, or 24 hours).

• RNA Extraction: At the end of the incubation period, lyse the cells and extract total RNA using a commercial kit.

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme and primers specific for a conserved region of a viral gene (e.g., the matrix (M) gene).

• Quantitative PCR (qPCR): Perform qPCR using the generated cDNA, primers, and a probe specific for the viral target. Use a housekeeping gene (e.g., GAPDH or β-actin) as an internal control for normalization.

• Data Analysis: Determine the cycle threshold (Ct) values for both the viral gene and the housekeeping gene. Calculate the relative quantification of viral RNA using the ΔΔCt method.

Minigenome Assay

This assay is used to determine if ML395 specifically inhibits the activity of the viral RNA-dependent RNA polymerase (RdRp) complex.[12][13]

Caption: Workflow for the influenza virus minigenome assay.

Methodology:

• Plasmids: Utilize a set of plasmids that express the components of the influenza virus RdRp (PB1, PB2, and PA), the nucleoprotein (NP), and a viral-like RNA (vRNA) minigenome encoding a reporter gene (e.g., luciferase or GFP) flanked by the viral non-coding regions.

• Transfection: Co-transfect a suitable cell line (e.g., HEK293T) with these plasmids.

• Compound Treatment: After transfection, add serial dilutions of ML395 to the cells.

• Incubation: Incubate the cells for 24-48 hours to allow for the expression of the viral proteins, reconstitution of the RdRp complex, and transcription/replication of the minigenome.

• Reporter Gene Assay: Lyse the cells and measure the activity of the reporter gene (e.g., luciferase activity using a luminometer).

• Data Analysis: A reduction in reporter gene activity in the presence of ML395 would suggest that the compound inhibits a step in the viral replication/transcription cycle mediated by the RdRp complex.

References

• 1. medkoo.com [medkoo.com]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]
• 3. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phospholipase D Facilitates Efficient Entry of Influenza Virus, Allowing Escape from Innate Immune Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospholipase D facilitates efficient entry of influenza virus, allowing escape from innate immune inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. broadpharm.com [broadpharm.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. Plaque reduction neutralization test - Wikipedia [en.wikipedia.org]
• 11. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 12. Influenza A virus minigenome assay [bio-protocol.org]
• 13. Frontiers | A Comprehensive Roadmap Towards the Generation of an Influenza B Reporter Assay Using a Single DNA Polymerase-Based Cloning of the Reporter RNA Construct [frontiersin.org]

ML395: A Potent and Selective Tool for Interrogating PLD2 Signaling

Application Notes and Protocols for Researchers

Introduction

ML395 is a potent and highly selective allosteric inhibitor of Phospholipase D2 (PLD2), a key enzyme in cellular signaling pathways. PLD2 catalyzes the hydrolysis of phosphatidylcholine (PC) to produce the second messenger phosphatidic acid (PA), which is involved in a myriad of cellular processes including vesicle trafficking, cytoskeletal organization, cell proliferation, and migration.[1] The aberrant activity of PLD2 has been implicated in various pathologies, including cancer, neurodegenerative diseases, and viral infections.

ML395 offers researchers a valuable tool to dissect the specific roles of PLD2, demonstrating over 80-fold selectivity for PLD2 over its isoform, PLD1.[2][3] Its favorable physicochemical and pharmacokinetic properties make it suitable for both in vitro and in vivo studies.[2][3] These application notes provide detailed protocols for utilizing ML395 to investigate PLD2 function in cancer cell invasion and viral replication, along with a summary of its key characteristics.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of ML395, facilitating experimental design and data interpretation.

Parameter	Value	Assay Type	Reference
PLD2 IC50	360 nM	Cellular	[2][3]
PLD1 IC50	>30,000 nM	Cellular	[2][3]
PLD2 IC50	8,700 nM	Biochemical (purified)	[2]
PLD1 IC50	>20,000 nM	Biochemical (purified)	[2]
Selectivity (PLD1/PLD2)	>80-fold	Cellular	[2][3]
Cellular Toxicity	No toxicity observed up to 30 µM	[2]

Table 1: Inhibitory Activity of ML395

Property	Value/Description	Reference
Mechanism of Action	Allosteric inhibitor	[2][3]
Solubility (PBS)	>94.5 µM	[2]
Plasma Stability (Rat)	Stable (100% parent remaining after 3h at 37°C)	[2]
CNS Penetrance (Brain:Plasma Ratio)	1.48	[2]

Table 2: Physicochemical and Pharmacokinetic Properties of ML395

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures described, the following diagrams have been generated using the DOT language.

Caption: PLD2 Signaling Pathway and Inhibition by ML395.

Caption: Workflow for a Transwell Cell Invasion Assay.

Caption: Workflow for a Viral Replication Assay.

Experimental Protocols

The following protocols provide detailed methodologies for key experiments using ML395.

Protocol 1: Cell Invasion Assay Using ML395

This protocol is adapted for use with highly invasive breast cancer cells, such as MDA-MB-231, but can be optimized for other cell types.

Materials:

• ML395 (solubilized in DMSO)

• MDA-MB-231 cells (or other invasive cell line)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free cell culture medium

• Matrigel Basement Membrane Matrix

• 24-well Transwell inserts (8 µm pore size)

• Cotton swabs

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Staining solution (e.g., 0.1% crystal violet in 20% methanol)

• Microscope with imaging capabilities

Procedure:

• Coating of Transwell Inserts:

  • Thaw Matrigel on ice.

  • Dilute Matrigel with cold, serum-free medium to a final concentration of 1 mg/mL.

  • Add 100 µL of the diluted Matrigel solution to the upper chamber of each Transwell insert.

  • Incubate at 37°C for at least 4 hours to allow for gelation.

• Cell Preparation and Seeding:

  • Culture MDA-MB-231 cells to ~80% confluency.

  • Serum-starve the cells for 18-24 hours prior to the assay.

  • Trypsinize and resuspend the cells in serum-free medium.

  • Prepare cell suspensions containing different concentrations of ML395 (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO). The final DMSO concentration should be ≤ 0.1%.

  • Seed 5 x 104 cells in 200 µL of the respective treatment or control suspension into the upper chamber of the Matrigel-coated Transwell inserts.

• Invasion:

  • Add 500 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24-48 hours.

• Fixation and Staining:

  • After incubation, carefully remove the medium from the upper and lower chambers.

  • Gently remove the non-invading cells from the upper surface of the membrane with a cotton swab.

  • Fix the invading cells on the lower surface of the membrane by incubating with 4% paraformaldehyde for 20 minutes at room temperature.

  • Wash the inserts twice with PBS.

  • Stain the cells with 0.1% crystal violet for 15 minutes at room temperature.

  • Gently wash the inserts with water to remove excess stain and allow them to air dry.

• Quantification:

  • Image multiple random fields of the lower surface of the membrane using a microscope.

  • Count the number of invaded cells per field.

  • Calculate the average number of invaded cells for each treatment condition and normalize to the vehicle control.

Protocol 2: Antiviral Activity Assay Using ML395

This protocol is designed to assess the effect of ML395 on the replication of Influenza A virus in A549 cells.

Materials:

• ML395 (solubilized in DMSO)

• A549 cells (human lung adenocarcinoma cell line)

• Influenza A virus stock of known titer

• Cell culture medium (e.g., DMEM with 10% FBS)

• Infection medium (e.g., serum-free DMEM with TPCK-treated trypsin)

• Reagents for viral quantification (e.g., for plaque assay or qRT-PCR)

Procedure:

• Cell Seeding:

  • Seed A549 cells in a 96-well plate at a density that will result in a confluent monolayer on the day of infection.

  • Incubate at 37°C in a humidified incubator with 5% CO2.

• Compound Treatment:

  • On the day of infection, remove the culture medium and wash the cells once with PBS.

  • Prepare serial dilutions of ML395 in infection medium. A suggested concentration range is 0.1 to 30 µM. Include a vehicle control (DMSO).

  • Add 100 µL of the diluted ML395 or vehicle control to the respective wells and incubate for 1-2 hours at 37°C.

• Viral Infection:

  • Dilute the Influenza A virus stock in infection medium to achieve a desired multiplicity of infection (MOI), for example, 0.01.

  • Remove the medium containing ML395 and add 100 µL of the virus dilution to each well.

  • Incubate for 1 hour at 37°C to allow for viral adsorption.

• Incubation:

  • After the adsorption period, remove the virus inoculum and add 200 µL of fresh infection medium containing the same concentrations of ML395 or vehicle control as in the pre-treatment step.

  • Incubate the plate at 37°C for 24-48 hours.

• Quantification of Viral Replication:

  • Plaque Assay: Collect the supernatant from each well and perform a plaque assay on a susceptible cell line (e.g., MDCK cells) to determine the viral titer (Plaque Forming Units/mL).

  • qRT-PCR: Alternatively, extract total RNA from the infected A549 cells and perform qRT-PCR using primers specific for a viral gene (e.g., M gene) to quantify the amount of viral RNA.

• Data Analysis:

  • Calculate the percentage of inhibition of viral replication for each concentration of ML395 compared to the vehicle control.

  • Determine the IC50 value of ML395 for antiviral activity.

Conclusion

ML395 is a powerful and selective chemical probe for investigating the cellular functions of PLD2. Its well-characterized inhibitory profile and favorable drug-like properties enable researchers to confidently explore the role of PLD2 in a variety of biological and pathological contexts. The protocols provided herein offer a starting point for utilizing ML395 to elucidate the intricate signaling networks governed by PLD2. As with any experimental system, optimization of these protocols for specific cell types and experimental conditions is recommended for achieving robust and reproducible results.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. PLD2 Inhibitor, ML395 | 1638957-17-1 [sigmaaldrich.com]
• 3. Inhibition of MMP-3 activity and invasion of the MDA-MB-231 human invasive breast carcinoma cell line by bioflavonoids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing ML395 Efficacy In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML395 is a potent and highly selective allosteric inhibitor of Phospholipase D2 (PLD2), with a cellular IC50 of 360 nM.[1] It exhibits over 80-fold selectivity for PLD2 over the PLD1 isoform.[1] PLD2 is a key enzyme in lipid signaling, catalyzing the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA). PA is a critical signaling molecule involved in various cellular processes, including the regulation of the mammalian target of rapamycin (B549165) (mTOR) pathway, cell proliferation, migration, and survival. Dysregulation of PLD2 activity has been implicated in several diseases, including cancer. This document provides a comprehensive set of protocols to assess the in vitro efficacy of ML395 by examining its impact on cell viability, lipid peroxidation, and downstream signaling pathways. While the user's initial interest may have been related to GPX4 and ferroptosis, it is important to note that ML395's primary target is PLD2. Recent studies have suggested a link between the PLD pathway and ferroptosis, a form of iron-dependent cell death characterized by the accumulation of lipid peroxides.[2][3][4] Therefore, assays relevant to ferroptosis are included here to provide a thorough evaluation of ML395's cellular effects.

Data Presentation

Table 1: In Vitro Efficacy of ML395

Parameter	Value	Cell Lines	Reference
Cellular IC50 (PLD2)	360 nM	Not specified	[1]
Cellular IC50 (PLD1)	>30,000 nM	Not specified	[1]

Table 2: Expected Outcomes of ML395 Treatment in Western Blot Analysis

Target Protein	Expected Change with ML395 Treatment	Rationale
p-mTOR (Ser2448)	Decrease	PLD2-generated PA activates the mTOR pathway. Inhibition of PLD2 is expected to reduce mTOR phosphorylation.
p-p70S6K (Thr389)	Decrease	p70S6K is a downstream effector of mTOR. Reduced mTOR activity will lead to decreased phosphorylation of p70S6K.
Total mTOR	No significant change	ML395 is expected to affect the phosphorylation status (activity) rather than the total protein expression of mTOR.
Total p70S6K	No significant change	ML395 is expected to affect the phosphorylation status (activity) rather than the total protein expression of p70S6K.
PLD2	No significant change	ML395 is an inhibitor of PLD2 activity, not its expression.
GAPDH/β-actin	No change	Loading control.

Signaling Pathway and Experimental Workflow

Caption: Simplified PLD2 signaling pathway inhibited by ML395.

Caption: Experimental workflow for assessing ML395 efficacy in vitro.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of ML395 on a chosen cell line.

Materials:

• Target cancer cell line

• Complete culture medium

• ML395 (stock solution in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of ML395 in complete culture medium. The final concentration of DMSO should be less than 0.1%.

  • Include vehicle control (DMSO) and untreated control wells.

  • Carefully remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized to formazan (B1609692) crystals by viable cells.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot a dose-response curve and determine the IC50 value of ML395.

Lipid Peroxidation Assay (C11-BODIPY 581/591)

This assay measures lipid peroxidation, a hallmark of ferroptosis.

Materials:

• Target cell line

• 6-well plates or chamber slides

• ML395 (stock solution in DMSO)

• Ferroptosis inducer (e.g., RSL3 or Erastin) as a positive control

• Ferroptosis inhibitor (e.g., Ferrostatin-1) as a negative control

• C11-BODIPY 581/591 (stock solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or phenol (B47542) red-free medium

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates or chamber slides and allow them to attach overnight.

  • Treat cells with ML395 at various concentrations, along with positive and negative controls, for the desired time period.

• C11-BODIPY Staining:

  • Prepare a working solution of C11-BODIPY 581/591 at a final concentration of 1-5 µM in HBSS or phenol red-free medium.

  • Remove the treatment medium and wash the cells once with HBSS.

  • Add the C11-BODIPY working solution to the cells and incubate for 30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution and wash the cells twice with HBSS.

• Imaging or Flow Cytometry:

  • Fluorescence Microscopy: Immediately image the cells. The unoxidized probe will fluoresce red (emission ~590 nm), while the oxidized probe will fluoresce green (emission ~510 nm).

  • Flow Cytometry: Harvest the cells by trypsinization, wash with PBS, and resuspend in a suitable buffer for flow cytometry analysis. Measure the fluorescence intensity in the green and red channels.

• Data Analysis:

  • For microscopy, quantify the green and red fluorescence intensity in multiple fields of view.

  • For flow cytometry, determine the percentage of cells with increased green fluorescence.

  • Calculate the ratio of green to red fluorescence to represent the level of lipid peroxidation.

Western Blot Analysis

This protocol is for detecting changes in the phosphorylation status of key proteins in the PLD2/mTOR signaling pathway.

Materials:

• Target cell line

• 6-well or 10 cm plates

• ML395 (stock solution in DMSO)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (p-mTOR, p-p70S6K, total mTOR, total p70S6K, PLD2, GAPDH/β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis:

  • Seed cells and treat with ML395 as described previously.

  • After treatment, wash cells with ice-cold PBS and lyse them with ice-cold RIPA buffer.

  • Scrape the cells and collect the lysate.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation:

  • Normalize the protein concentration for all samples.

  • Mix the protein lysates with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 5-10 minutes each.

• Detection:

  • Apply the ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis:

  • Perform densitometry analysis using software like ImageJ to quantify the band intensities.

  • Normalize the intensity of the target protein bands to the corresponding loading control bands.

  • Present the data as fold change relative to the vehicle control.

Troubleshooting

• High background in Western Blots: Increase the number and duration of washes, optimize blocking conditions (time and agent), and use a fresh dilution of the secondary antibody.

• No or weak signal in Western Blots: Ensure efficient protein transfer, check antibody dilutions and activity, and increase the amount of protein loaded.

• High variability in cell viability assays: Ensure consistent cell seeding density, proper mixing of reagents, and avoid edge effects in 96-well plates.

• Photobleaching in C11-BODIPY assay: Minimize exposure of stained cells to light and image promptly after staining.

By following these detailed protocols, researchers can effectively assess the in vitro efficacy of ML395 and gain valuable insights into its mechanism of action as a PLD2 inhibitor.

References

• 1. Phospholipase iPLA2β averts ferroptosis by eliminating a redox lipid death signal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phospholipase D regulates ferroptosis signal transduction in mouse spleen hypoxia response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. OGD/R-induced ferroptosis and pyroptosis in retinal pigment epithelium cells: Role of PLD1 and PLD2 modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phospholipase D regulates ferroptosis signal transduction in mouse spleen hypoxia response - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

ML395 Technical Support Center: Troubleshooting Solubility and Stability

Welcome to the technical support center for ML395, a potent and selective allosteric inhibitor of phospholipase D2 (PLD2). This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility and stability of ML395 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of ML395?

A1: ML395 is readily soluble in dimethyl sulfoxide (B87167) (DMSO).[1] It is recommended to prepare a stock solution in 100% DMSO at a concentration of 10-50 mM.

Q2: How should I store the solid compound and its stock solution?

A2: Solid ML395 should be stored at 2-8°C.[1] Upon reconstitution in DMSO, the stock solution should be aliquoted and stored at -20°C for up to 3 months to maintain stability.[1] Avoid repeated freeze-thaw cycles.

Q3: I'm observing precipitation when I dilute my ML395 DMSO stock solution into my aqueous cell culture medium. What could be the cause and how can I prevent this?

A3: This is a common issue for hydrophobic compounds like ML395 and is often referred to as "crashing out." It occurs because the compound's solubility is significantly lower in the aqueous medium compared to DMSO. To prevent this, it is crucial to keep the final DMSO concentration in your cell culture medium as low as possible, ideally below 0.1%, and certainly not exceeding 0.5%. Performing a serial dilution of the DMSO stock in pre-warmed (37°C) culture medium can also help.

Q4: Is ML395 suitable for in vivo studies?

A4: Yes, ML395 has been shown to possess a favorable pharmacokinetic profile, making it a useful tool for in vivo research.

Troubleshooting Guides

Issue: Precipitation in Cell-Based Assays

Symptoms:

• Cloudiness or visible precipitate in the cell culture medium after adding ML395.

• Inconsistent or non-reproducible results in cell-based assays.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
High Final DMSO Concentration	Exceeding the tolerable DMSO concentration for your cells can cause both toxicity and compound precipitation.	Ensure the final DMSO concentration in your culture medium is below 0.5%, and ideally below 0.1%. Prepare a more dilute intermediate stock solution in DMSO if necessary.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of aqueous media can cause the compound to rapidly precipitate.	Perform a serial dilution. First, dilute the high-concentration DMSO stock to an intermediate concentration in pre-warmed (37°C) culture medium. Then, add this intermediate dilution to your final culture volume.
Low Temperature of Media	The solubility of many compounds decreases at lower temperatures.	Always use cell culture media that has been pre-warmed to 37°C before adding the ML395 solution.
High Final Concentration of ML395	The final concentration of ML395 in the media may exceed its aqueous solubility limit.	Decrease the final working concentration of ML395. It may be necessary to perform a dose-response experiment to determine the optimal, non-precipitating concentration range for your specific cell line and assay conditions.
Interaction with Media Components	Components in the cell culture medium, such as salts or proteins, can sometimes interact with the compound and reduce its solubility.	If precipitation persists, consider trying a different formulation of cell culture medium. The presence of serum can sometimes aid in solubilizing hydrophobic compounds.

Issue: Inconsistent Results in In Vivo Studies

Symptoms:

• High variability in pharmacokinetic or pharmacodynamic data between animals.

• Lack of a clear dose-response relationship.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Poor Formulation and Bioavailability	If ML395 is not properly formulated for in vivo administration, its absorption and distribution can be inconsistent.	A common approach for formulating hydrophobic compounds for in vivo studies is to use a vehicle containing a mixture of solvents such as DMSO, PEG300, Tween 80, and saline or corn oil. The exact ratio of these components needs to be optimized to ensure the compound remains in solution upon administration.
Instability of the Formulation	The prepared formulation may not be stable over time, leading to precipitation of the compound before or after administration.	Always prepare fresh formulations for in vivo experiments. If a formulation must be stored, conduct stability tests to determine the appropriate storage conditions and duration.
Improper Administration	The route and technique of administration can significantly impact the bioavailability of the compound.	Ensure consistent and appropriate administration techniques. For example, for oral gavage, ensure the compound is delivered directly to the stomach. For intravenous injection, ensure the formulation is a clear solution.

Experimental Protocols

Preparation of ML395 Stock Solution

• Weighing the Compound: Accurately weigh the desired amount of solid ML395 powder.

• Dissolution in DMSO: Add the appropriate volume of 100% anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Ensuring Complete Dissolution: Vortex the solution thoroughly. If necessary, briefly sonicate the vial in a water bath to ensure all the solid has dissolved.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C for up to 3 months.[1]

General Protocol for a Cell-Based PLD2 Inhibition Assay

This is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed your cells of interest in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the assay.

• Compound Preparation: Prepare serial dilutions of your ML395 DMSO stock solution in pre-warmed (37°C) cell culture medium. Remember to include a vehicle control (medium with the same final concentration of DMSO).

• Treatment: Remove the existing medium from the cells and add the medium containing the different concentrations of ML395 or the vehicle control.

• Incubation: Incubate the cells for a predetermined period to allow for the inhibition of PLD2.

• PLD2 Activity Measurement: Measure PLD2 activity using a suitable method. One common method involves labeling cells with a fluorescent substrate for PLD2 and measuring the fluorescence intensity, which is proportional to PLD2 activity.

• Data Analysis: Plot the PLD2 activity against the concentration of ML395 and fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Caption: PLD2 Signaling Pathway and ML395 Inhibition.

Caption: Troubleshooting Workflow for Compound Precipitation.

References

• 1. 类端粒沉默干扰体1(PLD2)抑制剂，ML395 | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Optimizing ML395 Concentration for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the use of ML395, a potent and selective allosteric inhibitor of phospholipase D2 (PLD2), in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for ML395?

A1: ML395 is a potent and selective allosteric inhibitor of phospholipase D2 (PLD2). It functions by binding to a site on the PLD2 enzyme that is distinct from the active site, thereby altering the enzyme's conformation and inhibiting its catalytic activity. This prevents the hydrolysis of phosphatidylcholine (PC) into phosphatidic acid (PA) and choline. ML395 exhibits high selectivity for PLD2 over the PLD1 isoform.

Q2: What is a recommended starting concentration for ML395 in a cell-based assay?

A2: A good starting point for ML395 in most cell-based assays is the cellular IC50 value for PLD2, which is approximately 360 nM.[1] However, the optimal concentration is highly dependent on the cell type, assay duration, and the specific endpoint being measured. It is strongly recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental conditions.

Q3: At what concentration does ML395 become cytotoxic?

A3: ML395 has been shown to have no acute toxicity in cell-based assays at concentrations up to 50 µM.[1] Nevertheless, it is best practice to perform a cytotoxicity assay in your specific cell line to establish the non-toxic concentration range for your experiments.

Q4: How should I prepare and store ML395?

A4: ML395 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution (e.g., 10 mM). This stock solution should be stored at -20°C or -80°C to maintain stability. For cell-based assays, the DMSO stock should be diluted to the final working concentration in your cell culture medium. To avoid solubility issues, it is advisable to prepare fresh dilutions from the DMSO stock for each experiment. Ensure the final DMSO concentration in your assay is low (typically below 0.5%) to prevent solvent-induced artifacts.[2]

Q5: What are potential off-target effects of ML395?

A5: While ML395 is highly selective for PLD2, all small molecule inhibitors have the potential for off-target effects, especially at higher concentrations.[3] Potential off-target effects can be investigated by comparing the observed phenotype with results from genetic knockdown (e.g., siRNA or shRNA) of PLD2. Additionally, using a structurally different PLD2 inhibitor and observing a similar phenotype can strengthen the evidence for an on-target effect.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent or non-reproducible results	Compound instability in culture medium.	Prepare fresh dilutions of ML395 from a frozen DMSO stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[4]
Variations in cell health or passage number.	Use cells that are in the logarithmic growth phase and have a consistent passage number across experiments. Ensure high cell viability before starting the assay.
Pipetting errors leading to inaccurate concentrations.	Calibrate pipettes regularly. For serial dilutions, ensure thorough mixing between each dilution step.
High background signal in the assay	Cell stress or death due to high compound concentration or prolonged incubation.	Perform a dose-response and time-course experiment to determine the optimal non-toxic concentration and incubation time.
Assay reagents are not optimal.	Optimize reagent concentrations and incubation times for your specific cell type and plate format.
Low or no observable effect of ML395	ML395 concentration is too low.	Perform a dose-response experiment starting from the IC50 (360 nM) and increasing to the low micromolar range.
The chosen cell line has low PLD2 expression or activity.	Confirm PLD2 expression in your cell line using techniques like Western blotting or qPCR.
The assay endpoint is not sensitive to PLD2 inhibition.	Ensure that the biological process you are measuring is downstream of PLD2 signaling.
Compound precipitation in culture medium	Poor aqueous solubility of ML395.	Ensure the final DMSO concentration is as low as possible (ideally <0.1%). Prepare working solutions in pre-warmed culture medium and mix thoroughly.[2]

Quantitative Data Summary

Parameter	Value	Reference
Cellular IC50 for PLD2	360 nM	[1]
Cellular IC50 for PLD1	>30,000 nM	[1]
Non-toxic Concentration	Up to 50 µM	[1]
Recommended Starting Concentration Range	100 nM - 10 µM	Derived from IC50 and toxicity data
Recommended Final DMSO Concentration	< 0.5%	[2]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

Materials:

• Cells of interest

• Complete cell culture medium

• ML395 stock solution (10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of ML395 in complete culture medium. A common concentration range to test is 0.1, 0.3, 1, 3, 10, and 30 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest ML395 concentration) and an untreated control.

  • Carefully remove the old medium from the cells and replace it with the medium containing the different concentrations of ML395.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Western Blotting for PLD2 Activity

This protocol describes how to assess the effect of ML395 on the phosphorylation of downstream targets of PLD2 signaling.

Materials:

• Cells of interest

• Complete cell culture medium

• ML395 stock solution (10 mM in DMSO)

• 6-well cell culture plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-PLD2)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with the desired concentrations of ML395 or vehicle (DMSO) for the determined time.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Add ice-cold lysis buffer to each well and incubate on ice for 15-30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification:

  • Transfer the supernatant to a new tube.

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Load equal amounts of protein onto an SDS-PAGE gel and run the gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-Akt) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection:

  • Add the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Strip and re-probe the membrane with antibodies for total protein (e.g., anti-Akt) and a loading control (e.g., GAPDH) for normalization.

Visualizations

Caption: Simplified PLD2 signaling pathway and the inhibitory action of ML395.

Caption: General experimental workflow for cell-based assays using ML395.

Caption: A logical workflow for troubleshooting common issues with ML395.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Investigating Potential Off-Target Effects of ML395

This technical support center provides researchers, scientists, and drug development professionals with guidance on understanding and mitigating the potential off-target effects of ML395, a covalent inhibitor of Glutathione Peroxidase 4 (GPX4). The information provided here is intended to aid in troubleshooting and experimental design to ensure the accurate interpretation of results.

Frequently Asked Questions (FAQs)

Q1: What are the known on-target effects of ML395?

ML395 is designed to be a selective, covalent inhibitor of Glutathione Peroxidase 4 (GPX4). Its primary on-target effect is the induction of ferroptosis, a form of regulated cell death driven by iron-dependent lipid peroxidation. This is characterized by a significant increase in intracellular lipid reactive oxygen species (ROS), which can be rescued by co-treatment with ferroptosis inhibitors like Ferrostatin-1 (Fer-1).

Q2: What are the potential off-target effects of covalent inhibitors like ML395?

Covalent inhibitors, by their nature, contain reactive electrophiles that can potentially bind to unintended proteins. For the class of chloroacetamide-based GPX4 inhibitors, which includes compounds structurally related to the precursors of ML395's reactive species, a lack of proteome-wide selectivity is a known concern.[1] These off-target interactions can lead to confounding experimental results or cellular toxicity that is independent of GPX4 inhibition. For instance, related compounds RSL3 and ML162 have been reported to inhibit thioredoxin reductase (TXNRD1).[2][3]

Q3: How can I determine if the phenotype I observe is due to an off-target effect of ML395?

Distinguishing between on-target and off-target effects is crucial. Key indicators of potential off-target effects include:

• Lack of Rescue by Ferroptosis Inhibitors: If the observed cellular phenotype (e.g., cell death) is not reversible by co-treatment with Ferrostatin-1 or other lipophilic antioxidants, it may be due to an off-target mechanism.[1][3]

• Discrepancy with Genetic Knockdown: If the phenotype observed with ML395 differs from that of GPX4 knockdown (e.g., using siRNA or CRISPR), off-target effects should be considered.

• High Effective Concentration: If the concentration of ML395 required to elicit a response in cellular assays is significantly higher than its biochemical IC50 for GPX4, it may suggest that other targets are being engaged.

Troubleshooting Guides

Problem 1: Observed cell death is not rescued by Ferrostatin-1.

If Ferrostatin-1 fails to rescue ML395-induced cytotoxicity, it suggests a non-ferroptotic mechanism, possibly due to off-target effects.

Troubleshooting Steps:

• Confirm Ferrostatin-1 Activity: Ensure the Ferrostatin-1 used is active and at an effective concentration.

• Assess Other Cell Death Markers: Use assays to detect markers for apoptosis (e.g., caspase activation) or necrosis (e.g., LDH release) to determine if an alternative cell death pathway is being triggered.

• Perform Off-Target Validation Assays: Employ techniques like Cellular Thermal Shift Assay (CETSA) or proteomic profiling to identify other proteins that ML395 may be binding to.

Problem 2: Inconsistent results with other GPX4 inhibitors.

If a structurally different GPX4 inhibitor produces a different phenotype than ML395, it may point to differing off-target profiles.

Troubleshooting Steps:

• Compare Selectivity Profiles: Review available data on the selectivity of the inhibitors being used. For example, ML210, a related GPX4 inhibitor, has been shown to have greater selectivity than RSL3 and ML162.[1]

• Use a Structurally Unrelated Control: If possible, use a non-covalent GPX4 inhibitor as a control to see if it recapitulates the on-target phenotype.

• Genetic Validation: Use siRNA or CRISPR to knock down GPX4 and compare the resulting phenotype to that observed with ML395 treatment.

Quantitative Data Summary

The following tables summarize the selectivity and off-target profiles of related GPX4 inhibitors, which can serve as a reference for understanding the potential behavior of ML395.

Table 1: Comparative Selectivity of GPX4 Inhibitors

Compound	On-Target	Known Off-Targets	Proteome Reactivity	Reference
ML210	GPX4	Tubulins (at high concentrations)	Markedly lower than RSL3/ML162	[1]
RSL3	GPX4	TXNRD1, numerous other proteins	High	[1][2]
ML162	GPX4	TXNRD1, numerous other proteins	High	[1][2]

Table 2: Cellular Thermal Shift Assay (CETSA) Data for GPX4 Inhibitors

Compound	Target Protein	Thermal Shift (ΔTm)	Interpretation	Reference
ML210	GPX4	Stabilizing	Target Engagement	[1][4]
RSL3	GPX4	Destabilizing	Target Engagement	[1][4]
ML162	TXNRD1	+2.3 °C	Off-Target Engagement	[2]
RSL3	TXNRD1	+2.0 °C	Off-Target Engagement	[2]

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is used to verify the binding of ML395 to its intended target, GPX4, in intact cells by measuring changes in the protein's thermal stability.

Methodology:

• Cell Culture and Treatment: Culture cells to 80-90% confluency. Treat one group of cells with ML395 at the desired concentration and a control group with vehicle (e.g., DMSO). Incubate for a specified time (e.g., 1-2 hours).

• Heat Treatment: Harvest and wash the cells, then resuspend them in a buffer like PBS. Aliquot the cell suspension into PCR tubes and heat them across a temperature gradient (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.[5][6]

• Cell Lysis and Protein Extraction: Lyse the cells using freeze-thaw cycles or a lysis buffer. Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes).[5]

• Protein Quantification: Carefully collect the supernatant and quantify the amount of soluble GPX4 using Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble GPX4 as a function of temperature. A shift in the melting curve for the ML395-treated group compared to the vehicle group indicates target engagement.[7]

Protocol 2: Competitive Chemical Proteomics for Off-Target Profiling

This protocol uses an alkyne-tagged version of ML395 to identify its binding partners across the proteome.

Methodology:

• Probe Synthesis: Synthesize an analog of ML395 that includes a terminal alkyne group for click chemistry. This will serve as the chemical probe.

• Cell Treatment and Lysis: Treat cells with the ML395-alkyne probe. For competitive profiling, pre-treat a separate group of cells with an excess of untagged ML395 before adding the probe. Lyse the cells to obtain the proteome.[8]

• Click Chemistry and Biotinylation: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin-azide tag to the alkyne-labeled proteins that have been bound by the probe.[8][9]

• Enrichment of Tagged Proteins: Use streptavidin beads to enrich the biotinylated proteins from the cell lysate.

• Mass Spectrometry: Elute the bound proteins from the beads, digest them into peptides (e.g., with trypsin), and identify them using liquid chromatography-mass spectrometry (LC-MS).[10]

• Data Analysis: Proteins that are identified in the probe-treated sample but are absent or reduced in the competitor-treated sample are considered potential off-targets of ML395.

Visualizations

Caption: Troubleshooting workflow for suspected off-target effects of ML395.

References

• 1. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. news-medical.net [news-medical.net]
• 8. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification - PubMed [pubmed.ncbi.nlm.nih.gov]

ML385 Technical Support Center: Cytotoxicity and Cell Viability Assays

Disclaimer: Information primarily pertains to ML385, a compound with a similar nomenclature and relevant biological activity to the user's query for "ML395." ML385 is a known inhibitor of Nuclear factor erythroid 2-related factor 2 (NRF2) and is frequently studied in the context of cancer therapy for its ability to induce ferroptosis.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ML385?

A1: ML385 functions as a specific inhibitor of NRF2.[1][2] By inhibiting NRF2, ML385 disrupts the cellular antioxidant defense system, leading to an accumulation of reactive oxygen species (ROS) and lipid peroxidation, which ultimately induces a form of programmed cell death called ferroptosis.[1][2]

Q2: How does ML385 induce cytotoxicity in cancer cells?

A2: ML385 induces cytotoxicity primarily through the induction of ferroptosis.[1] This process involves the inhibition of the NRF2-SLC7A11 pathway, leading to reduced glutathione (B108866) (GSH) levels and an accumulation of lipid ROS.[1] This oxidative stress overwhelms the cell's antioxidant capacity, resulting in cell death. Studies have shown that ML385 can enhance the sensitivity of cancer cells to radiotherapy and chemotherapy.[1][2]

Q3: What are the key cellular effects of ML385 treatment?

A3: Treatment of cancer cells with ML385 typically leads to:

• Increased levels of intracellular ROS and lipid peroxidation.[1]

• Decreased levels of glutathione (GSH).[1][2]

• Induction of apoptosis and G2/M phase cell cycle arrest.[1]

• Inhibition of the NRF2/HO-1 pathway.[2]

• Enhanced sensitivity to other cancer treatments like radiation and tamoxifen (B1202).[1][2]

Q4: In which cancer types has ML385 shown potential?

A4: Research has demonstrated the potential of ML385 in various cancer types, including esophageal squamous cell carcinoma and breast cancer, particularly in overcoming treatment resistance.[1][2]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no observed cytotoxicity with ML385 treatment.	1. Incorrect dosage: The concentration of ML385 may be too low to induce a significant effect. 2. Cell line resistance: The specific cell line may have intrinsic resistance mechanisms to ferroptosis. 3. Suboptimal incubation time: The duration of treatment may be insufficient to observe cytotoxicity.	1. Perform a dose-response curve: Test a range of ML385 concentrations to determine the optimal effective dose for your specific cell line. 2. Assess NRF2 and SLC7A11 expression: Check the baseline expression levels of key proteins in the NRF2 pathway in your cell line. 3. Conduct a time-course experiment: Evaluate cytotoxicity at multiple time points (e.g., 24, 48, 72 hours) to identify the optimal treatment duration.
High variability in cytotoxicity assay results.	1. Inconsistent cell seeding density: Variations in the initial number of cells per well can lead to inconsistent results. 2. Uneven compound distribution: Improper mixing of ML385 in the culture medium can cause variability. 3. Edge effects in multi-well plates: Evaporation from the outer wells of a plate can concentrate the compound and affect cell viability.	1. Ensure accurate cell counting and seeding: Use a hemocytometer or automated cell counter for precise cell seeding. 2. Thoroughly mix the compound: Ensure ML385 is completely dissolved and evenly distributed in the media before adding to the cells. 3. Minimize edge effects: Avoid using the outermost wells of the plate for experimental samples or fill them with sterile PBS or media.
Unexpected cell morphology changes.	1. Off-target effects: At high concentrations, ML385 might have off-target effects. 2. Solvent toxicity: The solvent used to dissolve ML385 (e.g., DMSO) may be at a toxic concentration.	1. Lower the concentration of ML385: Use the lowest effective concentration determined from your dose-response studies. 2. Include a solvent control: Treat cells with the same concentration of the solvent used for ML385 to rule out solvent-induced toxicity.
Difficulty in detecting ferroptosis-specific markers.	1. Incorrect timing of marker assessment: The peak expression of ferroptosis markers can be time-dependent. 2. Low sensitivity of the assay: The chosen assay may not be sensitive enough to detect subtle changes.	1. Perform a time-course analysis: Measure markers like lipid ROS and GSH at different time points post-treatment. 2. Use multiple assays: Confirm results using different methods to measure the same marker (e.g., different fluorescent probes for ROS).

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a colorimetric assay to assess cell metabolic activity as an indicator of cell viability.

Materials:

• Cells of interest

• ML385

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of ML385 in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of ML385. Include a vehicle control (medium with DMSO).

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control cells.

Measurement of Intracellular ROS

This protocol uses a fluorescent probe to detect the levels of reactive oxygen species within the cells.

Materials:

• Cells of interest

• ML385

• Complete cell culture medium

• 6-well plates

• DCFH-DA (2',7'-dichlorofluorescin diacetate) probe

• PBS (Phosphate-buffered saline)

• Flow cytometer or fluorescence microscope

Procedure:

• Seed cells in a 6-well plate and treat with the desired concentration of ML385 for the appropriate time.

• After treatment, harvest the cells by trypsinization and wash them with PBS.

• Resuspend the cells in serum-free medium containing 10 µM DCFH-DA.

• Incubate the cells for 30 minutes at 37°C in the dark.

• Wash the cells twice with PBS to remove the excess probe.

• Resuspend the cells in PBS and analyze the fluorescence intensity using a flow cytometer (excitation at 488 nm, emission at 525 nm) or visualize under a fluorescence microscope.

Quantitative Data Summary

Parameter	Effect of ML385 Treatment	Reference Assay
Cell Viability	Decreased	MTT Assay, CCK-8 Assay
Colony Formation	Decreased	Colony Formation Assay
Intracellular ROS	Increased	DCFH-DA Assay
Lipid Peroxidation	Increased	BODIPY 581/591 C11 Assay
Glutathione (GSH) Levels	Decreased	GSH/GSSG-Glo™ Assay
Apoptosis	Increased	Annexin V/PI Staining
Cell Cycle	G2/M Phase Arrest	Propidium Iodide Staining
NRF2 Expression	Decreased	Western Blot, qPCR
SLC7A11 Expression	Decreased	Western Blot, qPCR
GPX4 Expression	Decreased	Western Blot, qPCR

Visualizations

Caption: Mechanism of ML385-induced ferroptosis.

Caption: General workflow for a cell viability assay.

Caption: Troubleshooting logic for low cytotoxicity.

References

• 1. ML385 promotes ferroptosis and radiotherapy sensitivity by inhibiting the NRF2-SLC7A11 pathway in esophageal squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ML385 increases ferroptosis via inhibiting Nrf2/HO-1 pathway to enhances the sensitivity of MCF-7 TAMR to tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting ML395 experimental results

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for troubleshooting experimental results involving the selective PLD2 inhibitor, ML395.

Frequently Asked Questions (FAQs)

Q1: What is ML395 and what is its primary target?

ML395 is a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2).[1][2] It exhibits over 80-fold selectivity for PLD2 over its isoform, PLD1.[1][2] ML395 is cell-permeable and has demonstrated antiviral activity against multiple influenza virus strains.[2][3]

Q2: What is the mechanism of action of ML395?

ML395 functions as an allosteric inhibitor. This means it binds to a site on the PLD2 enzyme that is distinct from the active site, inducing a conformational change that inhibits the enzyme's activity.

Q3: In what solvents is ML395 soluble?

ML395 is soluble in dimethyl sulfoxide (B87167) (DMSO). For cell-based assays, it is crucial to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium.

Q4: What are the recommended storage conditions for ML395?

For long-term storage, it is recommended to store the solid compound at 2-8°C. Following reconstitution in DMSO, stock solutions should be aliquoted and stored at -20°C for up to 3 months.

Q5: What are the known off-target effects of ML395?

ML395 has been profiled against a panel of 68 G-protein coupled receptors (GPCRs), ion channels, and transporters and was found to be remarkably selective, potently binding to only 2 of the 68 targets screened.[1] This clean profile represents a significant improvement over earlier generations of PLD inhibitors, which were known for their off-target effects on various biogenic amine receptors.[3] However, as with any small molecule inhibitor, it is always good practice to include appropriate controls to rule out potential off-target effects in your specific experimental system.

Troubleshooting Guides

This section addresses common issues that may arise during experiments with ML395.

Issue 1: Inconsistent or No Inhibitory Effect Observed

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
Incorrect Concentration	Verify the final concentration of ML395 in your assay. Perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.
Inhibitor Degradation	Ensure that ML395 stock solutions have been stored correctly at -20°C and have not undergone multiple freeze-thaw cycles. Prepare fresh dilutions from a stock solution for each experiment.
Cell Health and Confluency	Use healthy, viable cells for your experiments. Ensure that cell confluency is consistent across all experimental conditions, as this can affect cellular signaling pathways.[4]
Insufficient Incubation Time	Optimize the incubation time with ML395. The required time for the inhibitor to exert its effect can vary depending on the cell type and the specific downstream readout.
Assay Sensitivity	Ensure your assay is sensitive enough to detect the expected changes. This may involve optimizing antibody concentrations for western blotting or using a more sensitive detection reagent.

Issue 2: Unexpected Cytotoxicity

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
High Concentration of ML395	High concentrations of any compound can lead to off-target effects and cytotoxicity. Lower the concentration of ML395 to a range closer to its known IC50 value for PLD2 (cellular IC50 = 360 nM).[1][2]
DMSO Toxicity	The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control contains the same final concentration of DMSO as the ML395-treated samples.
Cell Line Sensitivity	Different cell lines can have varying sensitivities to small molecule inhibitors. Perform a cell viability assay (e.g., MTT or Calcein AM assay) to determine the cytotoxic profile of ML395 in your specific cell line.[5]
On-Target Toxicity	Inhibition of PLD2 may have a genuine cytotoxic effect in your specific cell model. The PLD pathway is involved in cell survival and proliferation.[6]

Issue 3: Variability in Antiviral Assay Results

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
Inconsistent Viral Titer	Ensure that the viral stock has a consistent and accurately determined titer. Use the same batch of virus for all related experiments.
Timing of Treatment	The timing of ML395 addition relative to viral infection is critical. For prophylactic studies, pre-treatment of cells is necessary. For therapeutic studies, the compound is added post-infection. Optimize this timing for your specific virus and experimental question.
Inappropriate Readout	Use a reliable method to quantify viral replication, such as a plaque reduction assay, TCID50 assay, or qPCR for viral RNA.[7]
Cell Culture Conditions	Maintain consistent cell culture conditions, including media, supplements, temperature, and CO2 levels, as these can all impact viral replication and cell health.[8]

Quantitative Data

Table 1: In Vitro Potency of ML395

Target	Assay Type	IC50	Reference
PLD2	Cellular	360 nM	[1][2]
PLD1	Cellular	>30,000 nM	[1][2]

Experimental Protocols

Protocol 1: General Cell-Based Assay with ML395

• Cell Seeding: Plate cells at a predetermined density in a suitable multi-well plate and allow them to adhere and grow overnight.

• Compound Preparation: Prepare a fresh dilution of ML395 from a frozen DMSO stock in pre-warmed cell culture medium to the desired final concentration. Also, prepare a vehicle control with the same final concentration of DMSO.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing ML395 or the vehicle control.

• Incubation: Incubate the cells for the desired period, as determined by preliminary time-course experiments.

• Assay Readout: Perform the specific downstream assay, such as a cytotoxicity assay, western blot, or functional assay.

Protocol 2: Viral Plaque Reduction Assay

• Cell Seeding: Seed a confluent monolayer of a susceptible cell line (e.g., MDCK for influenza) in 6-well plates.

• Compound Dilution: Prepare serial dilutions of ML395 in a serum-free medium.

• Pre-treatment (Optional): If assessing prophylactic activity, pre-incubate the cell monolayers with the ML395 dilutions for a specified time (e.g., 1-2 hours) before infection.

• Viral Infection: Infect the cells with a known titer of the virus (e.g., 100 plaque-forming units per well) for 1 hour at 37°C.

• Overlay: Remove the viral inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) with or without the ML395 dilutions.

• Incubation: Incubate the plates for 2-3 days at 37°C to allow for plaque formation.

• Plaque Visualization and Counting: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

• Data Analysis: Calculate the percentage of plaque inhibition for each ML395 concentration compared to the vehicle control.

Visualizations

Caption: Simplified PLD2 signaling pathway and the inhibitory action of ML395.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Cell Viability and Cytotoxicity Assay [cellbiolabs.com]
• 6. cusabio.com [cusabio.com]
• 7. criver.com [criver.com]
• 8. biocompare.com [biocompare.com]

Technical Support Center: Improving the DMPK Profile of ML395 Analogs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working to enhance the Drug Metabolism and Pharmacokinetics (DMPK) profile of ML395 analogs.

Frequently Asked Questions (FAQs)

Q1: What are the common DMPK challenges observed with small molecule inhibitors like ML395 analogs?

A1: Small molecule inhibitors like ML395 analogs often face challenges related to poor metabolic stability, low aqueous solubility, and suboptimal membrane permeability. Rapid metabolism by liver enzymes can lead to high clearance and a short half-life, reducing systemic exposure.[1][2] Poor solubility can limit oral absorption, while low permeability can hinder the drug's ability to cross biological membranes and reach its target.[1][3][4]

Q2: How can we improve the metabolic stability of our ML395 analogs?

A2: Improving metabolic stability is a key step in optimizing the DMPK profile.[2] Strategies include identifying and blocking sites of metabolism ("metabolic soft spots"). This can be achieved through chemical modifications such as introducing steric hindrance near the metabolic site or replacing metabolically liable groups with more stable ones.[5] Another approach is deuteration, where hydrogen atoms at a metabolic site are replaced with deuterium (B1214612), which can slow down metabolism.[5][6]

Q3: What strategies can be employed to enhance the aqueous solubility of ML395 analogs?

A3: Enhancing aqueous solubility is crucial for improving oral bioavailability.[1][3] Several techniques can be used, including salt formation for ionizable compounds, particle size reduction (micronization or nanosuspension), and the use of formulation strategies like solid dispersions with hydrophilic polymers.[3][7][8] Chemical modifications to introduce polar functional groups can also increase intrinsic solubility.

Q4: Our lead ML395 analog shows poor permeability in a Caco-2 assay. What are the next steps?

A4: Poor Caco-2 permeability suggests potential issues with oral absorption.[4][9] First, it's important to determine if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp). An efflux ratio greater than 2 in a bi-directional Caco-2 assay is indicative of active efflux. If efflux is confirmed, medicinal chemistry efforts can focus on designing analogs that are not P-gp substrates. Additionally, strategies to increase lipophilicity or introduce specific molecular features that favor passive diffusion can be explored to improve permeability.[10]

Troubleshooting Guides

Issue 1: High Intrinsic Clearance in Human Liver Microsomes

Problem: Your ML395 analog shows high intrinsic clearance (Clint) in a human liver microsomal (HLM) stability assay, suggesting rapid metabolic breakdown.

Troubleshooting Steps:

• Metabolite Identification: The first step is to identify the major metabolites formed in the HLM assay. This will pinpoint the "metabolic soft spots" on your molecule.

• Structural Modification: Once the sites of metabolism are known, you can employ medicinal chemistry strategies to block these positions. Common approaches include:

  • Steric Hindrance: Introduce a bulky group near the metabolic site to prevent enzyme access.[5]

  • Bioisosteric Replacement: Replace the metabolically unstable group with a more robust bioisostere.[5]

  • Deuteration: Replace hydrogen with deuterium at the site of metabolism to slow down the rate of oxidation.[5][6]

• Re-evaluate in HLM Assay: Synthesize the modified analogs and re-test them in the HLM stability assay to determine if the intrinsic clearance has been reduced.

Issue 2: Poor Aqueous Solubility

Problem: Your ML395 analog has low aqueous solubility, which is likely to limit its oral absorption.

Troubleshooting Steps:

• Determine Physicochemical Properties: Characterize the pKa and logP of your compound. This will help in selecting an appropriate solubilization strategy.

• Salt Formation: If your compound has an ionizable center (acidic or basic), salt formation is often the most effective way to increase solubility.[3][8] Screen a variety of counter-ions to find a stable, soluble salt form.

• Particle Size Reduction: For neutral compounds, reducing the particle size through micronization or nanosuspension can enhance the dissolution rate and, consequently, solubility.[3][7]

• Formulation Approaches: Explore formulation strategies such as creating a solid dispersion with a hydrophilic polymer or using solubilizing excipients.[3]

Data Presentation

Table 1: In Vitro DMPK Profile of ML395 Analogs (Hypothetical Data)

Compound ID	HLM Clint (µL/min/mg)	Aqueous Solubility (µg/mL) at pH 7.4	Caco-2 Papp (A→B) (10⁻⁶ cm/s)	Caco-2 Efflux Ratio
ML395	150	5	0.8	3.5
Analog-1	85	12	1.2	2.8
Analog-2	32	55	3.5	1.5
Analog-3	25	78	4.1	1.2

Experimental Protocols

Human Liver Microsomal (HLM) Stability Assay

Objective: To determine the in vitro metabolic stability of a compound in human liver microsomes.

Methodology:

• Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

• In a 96-well plate, add the test compound to a final concentration of 1 µM in a phosphate (B84403) buffer solution (pH 7.4) containing human liver microsomes (0.5 mg/mL).

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding a pre-warmed NADPH solution (final concentration 1 mM).

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Kinetic Solubility Assay

Objective: To determine the kinetic solubility of a compound in an aqueous buffer.

Methodology:

• Prepare a high-concentration stock solution of the test compound in DMSO (e.g., 10 mM).

• Add a small volume of the DMSO stock solution to a phosphate buffer (pH 7.4) to achieve a final concentration (e.g., 100 µM).

• Shake the mixture vigorously for a set period (e.g., 2 hours) at room temperature.

• Filter the solution to remove any precipitated compound.

• Quantify the concentration of the compound in the filtrate using a suitable analytical method (e.g., HPLC-UV).

• The measured concentration represents the kinetic solubility of the compound.

Visualizations

Caption: A workflow for optimizing the DMPK profile of a lead compound.

Caption: A decision tree for troubleshooting high metabolic clearance.

References

• 1. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 2. researchgate.net [researchgate.net]
• 3. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. blog.crownbio.com [blog.crownbio.com]
• 5. benchchem.com [benchchem.com]
• 6. Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asiapharmaceutics.info [asiapharmaceutics.info]
• 9. DMPK strategies to avoid drug development mistakes early | Syngene International [syngeneintl.com]
• 10. Optimization of Blood Brain Barrier Permeability with Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors Having a 2-Aminopyridine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

ML395 Protocol Refinement for Reproducible Results: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to ensure reproducible results when working with the selective PLD2 inhibitor, ML395.

Frequently Asked Questions (FAQs)

Q1: What is ML395 and what is its primary mechanism of action?

A1: ML395 is a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2). It functions by directly binding to the PLD2 enzyme, not at the active site, but at a different location that changes the enzyme's shape and reduces its catalytic activity. This leads to a decrease in the production of phosphatidic acid (PA), a key signaling molecule involved in various cellular processes.

Q2: What is the selectivity of ML395 for PLD2 over PLD1?

A2: ML395 exhibits high selectivity for PLD2 over its isoform, PLD1. In cellular assays, it has an IC50 of approximately 360 nM for PLD2, while the IC50 for PLD1 is greater than 30,000 nM, indicating over 80-fold selectivity.[1][2] This high selectivity makes it a valuable tool for studying the specific roles of PLD2.

Q3: What are the recommended storage and handling conditions for ML395?

A3: For long-term stability, ML395 powder should be stored at -20°C. For experimental use, it is recommended to prepare a concentrated stock solution in a suitable solvent like DMSO and store it in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: In which experimental systems has ML395 been shown to be effective?

A4: ML395 has demonstrated efficacy in both in vitro biochemical assays and cell-based assays.[2] It also possesses favorable pharmacokinetic properties for in vivo studies.[1][2] Furthermore, it has shown broad-spectrum antiviral activity against various influenza strains in cellular models.[3]

Q5: What are the known off-target effects of ML395?

A5: While ML395 is highly selective for PLD2, like any small molecule inhibitor, the potential for off-target effects exists, particularly at higher concentrations. It is crucial to perform dose-response experiments and include appropriate controls to distinguish between on-target and potential off-target effects. A lead profiling screen against a panel of 68 G-protein-coupled receptors, ion channels, and transporters showed that ML395 has a relatively clean off-target profile at a concentration of 10 µM.[2]

Troubleshooting Guides

Issue 1: Compound Precipitation in Cell Culture Media

• Question: I dissolved ML395 in DMSO, but upon adding it to my cell culture medium, I observe a precipitate. What is the cause and how can I resolve this?

• Answer: This is a common issue with hydrophobic compounds. The "crashing out" of the compound is due to its low solubility in the aqueous environment of the media when the DMSO concentration is diluted.

Potential Cause	Recommended Solution
High Final Concentration	The final concentration of ML395 exceeds its solubility limit in the media. Solution: Lower the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific media.
Rapid Dilution	"Solvent shock" from adding a concentrated DMSO stock directly to a large volume of aqueous media. Solution: Perform a serial dilution of the ML395 stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently swirling the media.
Low Media Temperature	Solubility of compounds often decreases at lower temperatures. Solution: Always use pre-warmed (37°C) cell culture media for preparing your working solutions.
High Final DMSO Concentration	High concentrations of DMSO can be toxic to cells and may not prevent precipitation upon significant dilution. Solution: Keep the final DMSO concentration in the culture below 0.5%, and ideally below 0.1%. This may necessitate preparing a more dilute initial stock solution.
Media Composition	Components in the media, such as salts and proteins, can interact with ML395 and reduce its solubility. Solution: If your experimental design allows, test the solubility of ML395 in a different basal medium.

Issue 2: High Variability Between Experimental Replicates

• Question: I am observing significant variability in the results between my replicate wells treated with ML395. What could be the reason?

• Answer: High variability can stem from several factors related to experimental technique and cell handling.

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Uneven distribution of cells across the wells of a multi-well plate. Solution: Ensure you have a homogenous cell suspension before seeding. Use a consistent pipetting technique for all wells. Consider using a reverse pipetting technique.
Inaccurate Compound Dilution	Errors in preparing the serial dilutions of ML395. Solution: Use calibrated pipettes and be meticulous during the dilution process. Prepare a master mix of each concentration to be added to the replicate wells.
"Edge Effects" in Multi-well Plates	Wells on the outer edges of the plate are more prone to evaporation, leading to changes in compound and media concentration. Solution: Avoid using the outermost wells for experimental samples. Instead, fill them with sterile PBS or media to maintain humidity within the plate.
Inconsistent Incubation Times	Variations in the duration of ML395 treatment across different plates or experiments. Solution: Standardize the incubation time and ensure all plates are treated and processed consistently.

Issue 3: Unexpected or No Cellular Effect

• Question: I am not observing the expected inhibitory effect of ML395 on my cells, or I am seeing an unexpected phenotype. What should I investigate?

• Answer: This could be due to issues with the compound's activity, the experimental setup, or the biological context of your cell model.

Potential Cause	Recommended Solution
Compound Degradation	Improper storage or repeated freeze-thaw cycles of the ML395 stock solution may lead to degradation. Solution: Aliquot the stock solution into single-use volumes. Always use a fresh aliquot for each experiment.
Low PLD2 Expression/Activity in Cell Line	The cell line you are using may have very low endogenous levels of PLD2 expression or activity. Solution: Confirm PLD2 expression in your cell line using techniques like Western blotting or qPCR. Consider using a cell line known to have robust PLD2 activity.
Compensatory Signaling Pathways	Cells may adapt to PLD2 inhibition by upregulating other signaling pathways. Solution: Investigate potential compensatory mechanisms. This could involve broader signaling pathway analysis.
Incorrect Assay Endpoint	The chosen assay may not be sensitive to the effects of PLD2 inhibition in your specific cellular context. Solution: Ensure your assay is directly or indirectly measuring a process known to be regulated by PLD2. Consider using a more direct measure of PLD activity.
Off-Target Effects	At high concentrations, ML395 might have off-target effects leading to unexpected phenotypes. Solution: Perform a dose-response curve to identify the optimal concentration range. Include relevant negative and positive controls to ensure the observed effect is specific to PLD2 inhibition.

Quantitative Data Summary

Parameter	Value	Source
ML395 Cellular IC50 for PLD2	360 nM	[1][2]
ML395 Cellular IC50 for PLD1	> 30,000 nM	[1][2]
ML395 Biochemical IC50 for PLD2	8,700 nM	[2]
ML395 Biochemical IC50 for PLD1	> 20,000 nM	[2]
Selectivity (Cellular)	> 80-fold for PLD2 over PLD1	[1][2]

Experimental Protocols

Protocol 1: Preparation of ML395 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ML395 in DMSO.

Materials:

• ML395 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile microcentrifuge tubes

Procedure:

• Calculate the required mass of ML395 to prepare the desired volume of a 10 mM stock solution (Molecular Weight of ML395 = 443.54 g/mol ).

• Weigh the calculated amount of ML395 powder in a sterile microcentrifuge tube.

• Add the calculated volume of sterile DMSO to the tube.

• Vortex the solution until the ML395 is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Protocol 2: General Cell-Based Assay for ML395 Activity

This protocol provides a general workflow for treating a cell line (e.g., A549) with ML395 and assessing its effect on cell viability.

Materials:

• A549 cells (or other cell line of interest)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• ML395 stock solution (10 mM in DMSO)

• 96-well cell culture plates, sterile

• Reagents for cell viability assay (e.g., MTT, CellTiter-Glo®)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture A549 cells according to standard protocols.

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density to ensure they are in the logarithmic growth phase during the experiment. Allow cells to adhere overnight.

• Compound Preparation:

  • Thaw an aliquot of the 10 mM ML395 stock solution.

  • Perform a serial dilution of the stock solution in pre-warmed complete culture medium to obtain a range of working concentrations (e.g., 0.01 µM to 30 µM). Ensure the final DMSO concentration in all wells (including the vehicle control) is consistent and non-toxic (ideally ≤ 0.1%).

• Cell Treatment:

  • Carefully remove the existing medium from the wells.

  • Add 100 µL of the prepared ML395 dilutions or vehicle control (medium with the same final DMSO concentration) to the respective wells. It is recommended to perform each treatment in triplicate.

• Incubation:

  • Incubate the plate for a duration relevant to your biological question (e.g., 24, 48, or 72 hours).

• Endpoint Assay:

  • Perform the chosen cell viability assay (e.g., MTT) according to the manufacturer's instructions.

• Data Analysis:

  • Read the plate using a microplate reader at the appropriate wavelength.

  • Normalize the data to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the ML395 concentration.

  • Use a non-linear regression model (e.g., sigmoidal dose-response) to calculate the IC50 value.

Signaling Pathways and Experimental Workflows

PLD2 Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

ML395 Technical Support Center: Troubleshooting Aqueous Instability

Welcome to the technical support center for ML395, a potent and selective inhibitor of phospholipase D2 (PLD2). This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the use of ML395, particularly its limited stability in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving ML395?

A1: The recommended solvent for ML395 is Dimethyl Sulfoxide (DMSO). It is soluble in DMSO at a concentration of 50 mg/mL.[1][2] For experimental use, it is advisable to prepare a high-concentration stock solution in DMSO.

Q2: How should I store ML395 stock solutions?

A2: ML395 stock solutions in DMSO should be aliquoted and stored at -20°C. Under these conditions, the stock solutions are reported to be stable for up to 3 months.[1] Avoid repeated freeze-thaw cycles.

Q3: Can I prepare aqueous solutions of ML395 directly?

A3: Direct preparation of ML395 in aqueous buffers is not recommended due to its limited aqueous solubility and potential for instability. It is best to first prepare a concentrated stock solution in DMSO and then dilute it into your aqueous experimental medium to the final desired concentration.

Q4: I observe precipitation when I dilute my ML395 DMSO stock into my aqueous buffer. What should I do?

A4: Precipitation upon dilution into an aqueous buffer is a common issue with hydrophobic compounds like ML395. Please refer to the Troubleshooting Guide below for detailed steps on how to address this.

Q5: Is there any data on the rate of degradation of ML395 in aqueous solutions or cell culture media?

A5: Currently, there is no publicly available quantitative data on the specific hydrolysis rate or degradation kinetics of ML395 in aqueous solutions or common cell culture media. Given its chemical structure, it is susceptible to hydrolysis. Therefore, it is crucial to prepare fresh dilutions for each experiment and minimize the time the compound spends in aqueous solution before use.

Troubleshooting Guide: Addressing ML395 Instability and Precipitation

This guide provides solutions to common problems encountered when working with ML395 in aqueous environments.

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution in aqueous buffer	The final concentration of ML395 exceeds its solubility limit in the aqueous medium. The percentage of DMSO in the final solution is too low to maintain solubility.	- Increase the final percentage of DMSO in your experimental medium (typically up to 0.5% is well-tolerated by most cell lines, but should be optimized).- Prepare an intermediate dilution in a co-solvent system (e.g., a mixture of DMSO and your aqueous buffer) before making the final dilution.- Vortex or sonicate the solution briefly after dilution to aid in dissolution.
Loss of compound activity over time in experiments	Degradation of ML395 in the aqueous experimental medium.	- Prepare fresh dilutions of ML395 from your frozen DMSO stock for each experiment.- Minimize the incubation time of ML395 in the aqueous medium as much as your experimental design allows.- For long-term experiments, consider replenishing the medium with freshly diluted ML395 at regular intervals.
Inconsistent experimental results	Variable concentrations of active ML395 due to precipitation or degradation.	- Ensure complete dissolution of ML395 in DMSO before preparing aqueous dilutions.- Standardize your dilution protocol and the time between dilution and application to your experiment.- Include appropriate vehicle controls (e.g., the same final concentration of DMSO without ML395) in all experiments.

Experimental Protocols

General Protocol for Preparing ML395 Working Solutions

This protocol provides a general guideline for diluting ML395 for cell-based assays.

Materials:

• ML395 solid powder

• Anhydrous DMSO

• Sterile microcentrifuge tubes

• Target aqueous medium (e.g., cell culture medium, assay buffer)

Procedure:

• Prepare a 10 mM stock solution in DMSO:

  • Allow the ML395 vial to equilibrate to room temperature before opening.

  • Weigh the required amount of ML395 and dissolve it in the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For example, for 1 mg of ML395 (MW: 443.54 g/mol ), add 225.4 µL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

• Aliquot and store the stock solution:

  • Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C.

• Prepare the final working solution:

  • On the day of the experiment, thaw a single aliquot of the 10 mM stock solution.

  • Perform a serial dilution of the DMSO stock into your target aqueous medium to achieve the desired final concentration.

  • Important: Add the ML395 DMSO stock to the aqueous medium while vortexing to facilitate rapid mixing and minimize precipitation.

  • Ensure the final DMSO concentration in your experimental setup is consistent across all conditions and does not exceed a level that is toxic to your cells (typically ≤ 0.5%).

Visualizations

Phospholipase D2 (PLD2) Signaling Pathway

ML395 is a selective inhibitor of PLD2. The following diagram illustrates the central role of PLD2 in cellular signaling. Upon activation by various stimuli, PLD2 hydrolyzes phosphatidylcholine (PC) into phosphatidic acid (PA) and choline. PA acts as a crucial second messenger, activating downstream effectors such as mTOR and Raf-1, which are involved in cell proliferation, survival, and cytoskeletal organization.

Caption: PLD2 signaling pathway and the inhibitory action of ML395.

Experimental Workflow for Assessing ML395 Stability

For researchers who require a more precise understanding of ML395 stability in their specific experimental conditions, the following workflow diagram outlines a general approach to quantify its degradation over time.

Caption: Workflow for determining the stability of ML395 in an aqueous solution.

References

• 1. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]

Technical Support Center: Minimizing ML395 Toxicity in Animal Models

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing potential toxicity associated with the use of ML395, a potent and selective PLD2 inhibitor, in animal models.

Frequently Asked Questions (FAQs)

Q1: What is ML395 and what is its primary mechanism of action?

ML395 is a cell-permeable, potent, and selective allosteric inhibitor of phospholipase D2 (PLD2). It exhibits high selectivity for PLD2 over PLD1. The primary mechanism of action is the inhibition of PLD2, an enzyme that catalyzes the hydrolysis of phosphatidylcholine to produce the signaling molecule phosphatidic acid (PA).

Q2: What are the known and potential toxicities of ML395 in animal models?

While one study reported "no observed toxicity at very high doses" for ML395 in the context of virology experiments, detailed public toxicology reports are limited.[1] However, based on the mechanism of action and studies with PLD2 knockout mice, a potential on-target toxicity is an increase in blood pressure.[2] PLD2 knockout mice exhibit hypertension due to a decrease in endothelial nitric oxide synthase (eNOS) expression.[2] Therefore, cardiovascular monitoring is crucial during in vivo studies with ML395. First-generation PLD inhibitors have been associated with toxicity at higher concentrations.

Q3: What are the signs of potential toxicity to monitor in animals treated with ML395?

Researchers should monitor for a range of general and specific signs of toxicity, including:

• Cardiovascular: Changes in blood pressure and heart rate.

• General Health: Weight loss, changes in food and water consumption, lethargy, ruffled fur, and any abnormal behavior.

• Organ-Specific (based on general toxicology): Monitor liver enzymes (ALT, AST) and kidney function markers (BUN, creatinine) in terminal studies.

Q4: How can I minimize the potential for ML395-induced hypertension?

• Dose-Response Studies: Conduct careful dose-range finding studies to determine the minimum effective dose with the lowest possible toxicity.[3][4]

• Cardiovascular Monitoring: Implement regular blood pressure monitoring in animal subjects. For continuous monitoring in species like rats or dogs, telemetry is an option.

• Antihypertensive Agents: In case of significant hypertension, co-administration of standard antihypertensive agents could be considered, though this may complicate the interpretation of efficacy studies. Common models of drug-induced hypertension management can be referenced.[5][6][7][8][9]

Q5: What is a suitable formulation for administering ML395 to animals?

ML395 is soluble in DMSO. For in vivo administration, a common approach is to prepare a stock solution in DMSO and then dilute it with a vehicle suitable for the chosen route of administration (e.g., saline, corn oil). A typical formulation for oral gavage in mice could be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[10] For intravenous administration, the tolerability of the solvent at the intended dose must be considered.[11]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Unexpected Animal Deaths	- Acute toxicity due to high dose. - Formulation issues (e.g., precipitation, incorrect pH). - Administration error (e.g., incorrect route).	- Immediately perform a necropsy to identify potential causes. - Review the dose-response data and consider dose reduction. - Check the stability and solubility of the formulation. - Verify the administration technique.
Significant Weight Loss	- Systemic toxicity. - Reduced food/water intake due to malaise. - Off-target effects.	- Monitor food and water consumption daily. - Consider a lower dose or a different dosing schedule. - Supplement with palatable, high-energy food if necessary. - Perform interim blood analysis for markers of organ damage.
Elevated Blood Pressure	- On-target effect of PLD2 inhibition.	- Confirm the finding with repeated measurements. - Reduce the dose of ML395. - Consider co-administration of a standard antihypertensive medication if the experimental design allows. - Consult with a veterinarian for appropriate management.
Inconsistent Efficacy Results	- Poor bioavailability of the formulation. - Incorrect dosing. - Rapid metabolism of the compound.	- Verify the accuracy of the dose preparation and administration. - Analyze plasma levels of ML395 to assess exposure. - Consider a different formulation or route of administration to improve bioavailability.

Quantitative Data Summary

Due to the limited publicly available in vivo toxicity data for ML395, this table provides a summary of its in vitro potency and pharmacokinetic parameters, which can help in designing in vivo studies.

Parameter	Value	Species/System	Reference
PLD2 IC50 (cellular)	360 nM	In vitro	[1]
PLD1 IC50 (cellular)	>30,000 nM	In vitro	[1]
CNS Penetration (Kp)	1.48	Not Specified	[12]

Experimental Protocols

Protocol 1: Dose-Range Finding Study for ML395 in Mice

• Animal Model: Use a relevant mouse strain for your disease model (e.g., C57BL/6). Use both male and female mice.

• Acclimatization: Allow animals to acclimate for at least one week before the study begins.

• Grouping: Divide mice into several groups (e.g., vehicle control and 3-4 dose levels of ML395). A starting point for dosing could be based on in vitro efficacy data and previously used concentrations for similar compounds.

• Formulation: Prepare ML395 in a suitable vehicle (e.g., 10% DMSO, 40% PEG400, 5% Tween 80, 45% saline for oral gavage).

• Administration: Administer ML395 via the intended route (e.g., oral gavage or intraperitoneal injection) once daily for a set period (e.g., 7-14 days).

• Monitoring:

  • Record body weight and clinical observations daily.

  • Monitor food and water intake.

  • At the end of the study, collect blood for hematology and clinical chemistry analysis.

  • Perform a gross necropsy and collect major organs for histopathological examination.

• Endpoint: Determine the Maximum Tolerated Dose (MTD), defined as the highest dose that does not cause significant toxicity (e.g., >10-15% body weight loss or severe clinical signs).

Protocol 2: Blood Pressure Monitoring in ML395-Treated Rodents

• Method: Use a non-invasive tail-cuff method for conscious rodents.

• Acclimatization: Acclimate the animals to the restraining device and tail-cuff procedure for several days before starting the measurements to minimize stress-induced hypertension.

• Procedure:

  • Warm the animal to an appropriate temperature to detect the tail pulse.

  • Place the animal in the restrainer and attach the tail cuff.

  • Obtain at least three stable blood pressure readings and average them.

• Schedule: Measure baseline blood pressure before the first dose of ML395. Then, measure blood pressure at peak plasma concentration time-points (if known) and at regular intervals throughout the study.

Visualizations

Caption: Signaling pathway inhibited by ML395.

Caption: Experimental workflow for ML395 toxicity assessment.

Caption: Troubleshooting logic for adverse events.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Phospholipase D2 loss results in increased blood pressure via inhibition of the endothelial nitric oxide synthase pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 4. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 5. Animal Models of Hypertension: A Scientific Statement From the American Heart Association - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DOCA-Salt Hypertension: an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. omicsonline.org [omicsonline.org]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. Solvent-based formulations for intravenous mouse pharmacokinetic studies: tolerability and recommended solvent dose limits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting phospholipase D in cancer, infection and neurodegenerative disorders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quality Control for ML395 Compound Stocks

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control, handling, and experimental use of the ML395 compound.

Frequently Asked Questions (FAQs)

Q1: What is ML395 and what is its primary mechanism of action?

A1: ML395 is a potent and highly selective allosteric inhibitor of Phospholipase D2 (PLD2).[1][2] It exhibits over 80-fold selectivity for PLD2 over PLD1.[1][2] Its mechanism of action is the inhibition of PLD2's ability to hydrolyze phosphatidylcholine into phosphatidic acid (PA), a critical second messenger involved in various cellular processes.

Q2: What are the recommended storage conditions for ML395 powder and stock solutions?

A2: For optimal stability, ML395 in its solid form should be stored at 2-8°C.[3] Stock solutions, typically prepared in DMSO, should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[3] Once thawed, aliquots can be kept at 4°C for up to two weeks.[3]

Q3: What is the solubility of ML395?

A3: ML395 is soluble in DMSO at concentrations up to 50 mg/mL. It is generally insoluble in water.[3] For cell-based assays, it is crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.

Q4: What are the known applications of ML395?

A4: ML395 is primarily used as a chemical probe to investigate the biological roles of PLD2. It has shown potential as an antiviral agent, particularly against various influenza strains, by delaying viral entry into host cells.[1][4] Additionally, due to the involvement of PLD2 in cancer cell proliferation, survival, and metastasis, ML395 is a valuable tool for cancer research.[5][6]

Quality Control of ML395 Stocks

Ensuring the quality and integrity of your ML395 compound is critical for reproducible experimental results. Here are recommended quality control procedures.

Purity and Identity Verification

It is essential to confirm the purity and identity of your ML395 stock. This can be achieved using the following analytical techniques:

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the chemical structure.

Parameter	ML395
Molecular Formula	C₂₆H₂₉N₅O₂
Molecular Weight	443.54 g/mol
CAS Number	1638957-17-1

Concentration Determination

The concentration of your stock solution should be accurately determined. While calculation based on the weighed amount is a good starting point, quantitative NMR (qNMR) or a validated HPLC method with a certified reference standard can provide more accurate concentration measurements.

Troubleshooting Guide

This section addresses common issues that may arise during the use of ML395 in experiments.

Issue	Possible Cause	Suggested Solution
Low or no inhibitory activity	Compound degradation: Improper storage or multiple freeze-thaw cycles.	Prepare fresh stock solutions from powder. Aliquot stocks to minimize freeze-thaw cycles. Verify compound integrity with HPLC.
Inaccurate stock concentration: Weighing or dilution errors.	Re-measure the concentration of the stock solution using a validated analytical method.
Precipitation in media: Low solubility in aqueous solutions.	Ensure the final DMSO concentration is as low as possible. Visually inspect for precipitates after dilution in media. Consider using a solubilizing agent if compatible with your assay.
High cell toxicity	High inhibitor concentration: Using concentrations significantly above the IC50.	Perform a dose-response experiment to determine the optimal non-toxic concentration for your cell line.
Solvent toxicity: High concentration of DMSO in the final working solution.	Ensure the final DMSO concentration is below the toxic threshold for your cell line (typically <0.5%). Run a vehicle control (DMSO only).
Off-target effects: Although highly selective, off-target effects can occur at high concentrations.	Use the lowest effective concentration possible. Consider using a structurally different PLD2 inhibitor as a control.
Inconsistent results	Variability in compound preparation: Inconsistent dilution or handling.	Standardize your protocol for preparing and diluting ML395.
Cell culture variability: Differences in cell passage number, density, or health.	Maintain consistent cell culture practices. Regularly test for mycoplasma contamination.
Assay variability: Inconsistent incubation times or reagent addition.	Ensure precise and consistent execution of the experimental protocol.

Experimental Protocols & Visualizations

PLD2 Signaling Pathway

ML395 inhibits PLD2, which is a key enzyme in cellular signaling. PLD2 hydrolyzes phosphatidylcholine (PC) to produce phosphatidic acid (PA). PA acts as a second messenger, influencing a variety of downstream signaling pathways that regulate cell proliferation, survival, migration, and membrane trafficking. In the context of viral infection, PLD2 has been implicated in facilitating viral entry into host cells.

Caption: PLD2 Signaling Pathway and Point of ML395 Inhibition.

Experimental Workflow: Quality Control of ML395 by HPLC

This workflow outlines the steps for assessing the purity of an ML395 compound stock using High-Performance Liquid Chromatography (HPLC).

Caption: Workflow for HPLC-based purity assessment of ML395.

Protocol: Cell-Based PLD2 Activity Assay

This protocol describes a method to measure PLD2 activity in cultured cells and to assess the inhibitory effect of ML395. The assay is based on the transphosphatidylation reaction, where in the presence of a primary alcohol (e.g., 1-butanol), PLD produces phosphatidylbutanol (PBut), a specific product that can be quantified.

Materials:

• Cell line of interest

• Complete cell culture medium

• ML395 compound

• DMSO (for dissolving ML395)

• [³H]-palmitic acid

• 1-butanol (B46404)

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., chloroform (B151607), methanol, HCl)

• Thin-layer chromatography (TLC) plates

• TLC developing solvent (e.g., chloroform/methanol/acetic acid)

• Scintillation counter and scintillation fluid

Procedure:

• Cell Seeding: Seed cells in 12-well plates at an appropriate density and allow them to adhere overnight.

• Radiolabeling: Label the cellular phospholipids (B1166683) by incubating the cells with [³H]-palmitic acid in complete medium for 18-24 hours.

• ML395 Treatment:

  • Prepare a stock solution of ML395 in DMSO.

  • Dilute the ML395 stock solution in serum-free medium to the desired final concentrations. Include a vehicle control (DMSO only).

  • Remove the radiolabeling medium, wash the cells with PBS, and then add the medium containing ML395 or vehicle.

  • Pre-incubate the cells with the inhibitor for 1-2 hours.

• PLD Stimulation and Transphosphatidylation:

  • Add 1-butanol to a final concentration of 0.3% (v/v) to all wells.

  • If your experimental design requires it, add a stimulant to activate PLD (e.g., a growth factor).

  • Incubate for 30-60 minutes.

• Lipid Extraction:

  • Terminate the reaction by aspirating the medium and adding ice-cold methanol.

  • Scrape the cells and collect the cell suspension.

  • Perform a lipid extraction (e.g., Bligh-Dyer method) using chloroform and an acidic solution.

• Thin-Layer Chromatography (TLC):

  • Spot the lipid extracts onto a TLC plate.

  • Develop the TLC plate in an appropriate solvent system to separate the different phospholipid species.

  • Allow the plate to dry.

• Quantification:

  • Identify the spot corresponding to [³H]-PBut.

  • Scrape the silica (B1680970) from the [³H]-PBut spot into a scintillation vial.

  • Add scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Normalize the [³H]-PBut counts to the total radioactivity in the lipid extract or to the protein concentration.

  • Compare the [³H]-PBut levels in ML395-treated cells to the vehicle-treated control to determine the extent of PLD2 inhibition.

References

• 1. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. dbaitalia.it [dbaitalia.it]
• 4. Targeting phospholipase D in cancer, infection and neurodegenerative disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospholipase D and Its Essential Role in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in ML395 In Vivo Delivery

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive resource for overcoming common challenges associated with the in vivo delivery of ML395, a potent inhibitor of Glutathione Peroxidase 4 (GPX4). The following troubleshooting guides and frequently asked questions (FAQs) are designed to assist you in optimizing your experimental protocols and achieving reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is ML395 and its mechanism of action?

ML395 is a small molecule inhibitor that targets Glutathione Peroxidase 4 (GPX4), a key enzyme in the ferroptosis pathway. By inhibiting GPX4, ML395 prevents the reduction of lipid hydroperoxides, leading to their accumulation and subsequent iron-dependent cell death known as ferroptosis.[1][2][3] This mechanism makes ML395 a valuable tool for studying ferroptosis and a potential therapeutic agent in diseases where ferroptosis plays a role, such as in certain cancers.[4][5][6]

Q2: What are the primary challenges in the in vivo delivery of ML395?

Like many small molecule kinase inhibitors, ML395 is a hydrophobic compound with low aqueous solubility.[7][8][9] This presents several challenges for in vivo delivery, including:

• Poor Bioavailability: Low solubility can lead to inefficient absorption and distribution in the body.[8]

• Precipitation: The compound may precipitate out of solution upon formulation or injection, leading to inaccurate dosing and potential toxicity at the injection site.[7][10][11]

• Variable Exposure: Inconsistent formulation and precipitation can result in highly variable plasma concentrations between experimental subjects.

Q3: What are the recommended vehicles for formulating ML395 for in vivo studies?

Due to its hydrophobic nature, ML395 requires a non-aqueous or co-solvent vehicle for in vivo administration. The choice of vehicle is critical and should be carefully considered based on the route of administration and the desired pharmacokinetic profile.[7][12][13][14][15] Commonly used vehicles for similar hydrophobic compounds include:

• Polyethylene Glycol (PEG): PEGs, such as PEG400, are frequently used to dissolve hydrophobic compounds for both oral and parenteral administration.[12][13]

• Dimethyl Sulfoxide (B87167) (DMSO): DMSO is a powerful solvent for many nonpolar compounds. However, its use in vivo should be limited to low concentrations (typically <10%) due to potential toxicity.[13][15]

• Ethanol: Ethanol can be used as a co-solvent to aid in the dissolution of hydrophobic drugs.[16]

• Oil-based Vehicles: For some applications, oils like corn oil can be used, particularly for intraperitoneal injections.[7]

• Tween 80/Cremophor EL: These are non-ionic surfactants that can be included in formulations to improve solubility and prevent precipitation.[7]

A common approach is to first dissolve ML395 in a small amount of DMSO and then dilute it with a vehicle like PEG400 or a mixture of PEG400 and saline.[17]

Troubleshooting Guide: Formulation and Administration

This guide addresses specific issues you may encounter during the formulation and administration of ML395.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Precipitation of ML395 during formulation.	1. Solvent Incompatibility: The chosen vehicle or co-solvent system is not suitable for the desired concentration of ML395. 2. Rapid pH or Polarity Shift: Adding an aqueous solution too quickly to a concentrated stock of ML395 in an organic solvent can cause it to crash out.[10] 3. Low Temperature: The solubility of ML395 may be temperature-dependent.	1. Optimize Vehicle Composition: Experiment with different co-solvent ratios (e.g., varying percentages of DMSO, PEG400, and saline).[7] 2. Slow Dilution: Add the aqueous component of the vehicle dropwise to the ML395 stock solution while vortexing to allow for gradual equilibration. 3. Gentle Warming: Warm the vehicle and/or the final formulation gently (e.g., to 37°C) to improve solubility. Avoid excessive heat which could degrade the compound.
Cloudiness or precipitation in the syringe before injection.	1. Formulation Instability: The formulation is not stable over time, even for a short period. 2. Temperature Change: The formulation may have cooled since preparation, reducing solubility.	1. Prepare Fresh Formulations: Always prepare the dosing solution immediately before administration. 2. Maintain Temperature: Keep the formulation at a slightly elevated temperature (e.g., 37°C) until injection. 3. Sonication: Briefly sonicate the formulation to help redissolve any small precipitates.
Inconsistent experimental results between animals.	1. Inaccurate Dosing: Precipitation leads to non-homogenous dosing solutions. 2. Variable Bioavailability: Differences in formulation preparation or injection technique can lead to variable absorption.[8]	1. Ensure Homogeneity: Vortex the formulation thoroughly before drawing each dose into the syringe. 2. Standardize Injection Technique: Use a consistent and proper intraperitoneal (IP) injection technique for all animals.[3][4][14][18][19] 3. Include a Vehicle Control Group: Always include a group of animals that receives the vehicle alone to account for any effects of the vehicle itself.[13]
Adverse reactions at the injection site (e.g., irritation, inflammation).	1. High Concentration of Organic Solvents: High levels of DMSO or other organic solvents can be irritating to tissues.[13] 2. Precipitation of the Compound: The physical presence of the precipitated drug can cause local irritation.	1. Minimize Organic Solvents: Use the lowest possible concentration of DMSO or other harsh solvents required to keep the compound in solution. 2. Increase Injection Volume: If possible, increase the total injection volume to further dilute the concentration of both the drug and the organic solvents. 3. Observe Animals Carefully: Monitor animals for any signs of distress or local reactions post-injection.

Quantitative Data Summary

While specific in vivo pharmacokinetic data for ML395 is not extensively published, the following tables provide representative data for similar GPX4 inhibitors and general guidelines for formulating hydrophobic compounds. Note: This data should be used as a starting point for your own optimization experiments.

Table 1: Solubility of a Representative GPX4 Inhibitor (Structural Analog of RSL3) in Common Vehicles

Vehicle Component	Concentration	Solubility	Notes
DMSO	100%	> 100 mg/mL	Use at low final concentrations for in vivo studies.[20]
PEG300	100%	Soluble	A common vehicle for hydrophobic compounds.[17]
Tween-80	5% in Saline	Forms a suspension	Surfactant helps to prevent precipitation.[17]

Table 2: Example Pharmacokinetic Parameters for a GPX4 Inhibitor (Analog of RSL3) in Mice

Parameter	Value	Route of Administration	Reference
Plasma Half-life (t½)	> 5 hours	Intraperitoneal (IP)	[20]
Dosing Range	25 - 50 mg/kg	Intraperitoneal (IP)	[20]

Experimental Protocols

Protocol 1: Formulation of ML395 for Intraperitoneal (IP) Injection in Mice

This protocol provides a starting point for formulating ML395 for IP injection. The final concentrations and ratios may need to be optimized for your specific experimental needs.

Materials:

• ML395 powder

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Polyethylene glycol 400 (PEG400), sterile, injectable grade

• Sterile saline (0.9% NaCl)

• Sterile, light-protected microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a Concentrated Stock Solution:

  • Weigh the required amount of ML395 powder into a sterile microcentrifuge tube.

  • Add a small volume of DMSO to dissolve the ML395 completely. For example, to prepare a 10 mg/mL stock solution.

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution.

• Prepare the Dosing Solution:

  • In a separate sterile tube, combine the required volumes of PEG400 and sterile saline. A common vehicle composition is a mixture of PEG400 and saline. For example, a 1:1 ratio.

  • While vortexing the PEG400/saline mixture, slowly add the required volume of the ML395 stock solution to achieve the final desired concentration.

  • Ensure the final concentration of DMSO is as low as possible (ideally below 10%).

  • For example, to prepare a 1 mg/mL dosing solution with 5% DMSO:

    • Take 100 µL of the 10 mg/mL ML395 stock in DMSO.

    • Add 450 µL of PEG400 and vortex.

    • Add 450 µL of sterile saline and vortex thoroughly.

• Final Preparation and Administration:

  • Visually inspect the final solution for any signs of precipitation. If precipitation is observed, refer to the troubleshooting guide.

  • Administer the solution to the mice via intraperitoneal injection at the desired dose.

  • Always prepare the dosing solution fresh on the day of the experiment.

Visualizations

Signaling Pathway

The following diagram illustrates the central role of GPX4 in the ferroptosis pathway and the inhibitory action of ML395.

Caption: Simplified diagram of the GPX4-mediated ferroptosis pathway and the inhibitory action of ML395.

Experimental Workflow

This diagram outlines a general experimental workflow for an in vivo efficacy study using ML395.

Caption: General experimental workflow for an in vivo efficacy study of ML395 in a mouse tumor model.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Role of GPX4 in ferroptosis and its pharmacological implication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Drug-tolerant persister cancer cells are vulnerable to GPX4 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of Ferroptotic Cancer Cell Death by GPX4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms and pharmacological applications of ferroptosis: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inherent formulation issues of kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dspace.library.uu.nl [dspace.library.uu.nl]
• 10. Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Co-administration of Intravenous Drugs: Rapidly Troubleshooting the Solid Form Composition of a Precipitate in a Multi-drug Mixture Using On-Site Raman Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. apps.dtic.mil [apps.dtic.mil]
• 15. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 16. Stability Studies-Regulations, Patient Safety & Quality [coriolis-pharma.com]
• 17. In vivo vulnerabilities to GPX4 and HDAC inhibitors in drug-persistent versus drug-resistant BRAFV600E lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Dose–response modeling in high-throughput cancer drug screenings: an end-to-end approach - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to ML395 and Other Phospholipase D Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Phospholipase D (PLD) inhibitor ML395 with other notable alternatives. The information presented is supported by experimental data to aid in the selection of the most appropriate inhibitor for your research needs.

Introduction to Phospholipase D and its Inhibitors

Phospholipase D (PLD) enzymes are critical signaling proteins that catalyze the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA). PA is a key signaling lipid involved in a multitude of cellular processes, including cell proliferation, migration, and vesicular trafficking. Two major mammalian isoforms, PLD1 and PLD2, have been identified, each with distinct regulatory mechanisms and cellular functions.

Given the role of PLD in various pathological conditions, including cancer and inflammatory diseases, the development of potent and selective PLD inhibitors is of significant interest in drug discovery. These inhibitors are invaluable tools for elucidating the specific roles of PLD isoforms and for validating PLD as a therapeutic target. This guide focuses on ML395, a selective PLD2 inhibitor, and compares its performance against other well-characterized PLD inhibitors.

Performance Comparison of PLD Inhibitors

The following table summarizes the in vitro and cellular potency of ML395 against other commonly used PLD inhibitors. The data is presented as IC50 values, which represent the concentration of the inhibitor required to reduce PLD activity by 50%.

Inhibitor	Type	PLD1 IC50 (nM)	PLD2 IC50 (nM)	Selectivity
ML395	PLD2 Selective	>30,000 (cellular)	360 (cellular)	>80-fold for PLD2
FIPI	Dual PLD1/PLD2	~25	~25	None
Halopemide (B1672926)	Dual PLD1/PLD2	220	310	None
VU0359595	PLD1 Selective	3.7	6,400	>1700-fold for PLD1[1][2]
ML298	PLD2 Selective	>20,000 (cellular)	355 (cellular)	>53-fold for PLD2[3]
VU0364739	PLD2 Selective	1,500 (cellular)	20 (cellular)	75-fold for PLD2[3][4]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of PLD inhibitors are provided below.

In Vitro PLD Activity Assay (Biochemical Assay)

This protocol describes a common method for measuring the activity of purified PLD enzymes.

1. Materials:

• Purified recombinant human PLD1 or PLD2 enzyme.

• Substrate vesicles: Prepare by sonication of a lipid mixture containing phosphatidylcholine (PC), phosphatidylethanolamine (B1630911) (PE), and phosphatidylinositol-4,5-bisphosphate (PIP2) in assay buffer.

• [³H]Phosphatidylcholine (for radiolabeled assay) or a fluorogenic substrate.

• Assay Buffer: 50 mM HEPES, pH 7.5, 3 mM MgCl₂, 0.5 mM EGTA, 80 mM KCl.

• PLD activators (for PLD1): Recombinant ARF1 or RhoA protein.

• Test inhibitors (e.g., ML395) dissolved in DMSO.

• Scintillation fluid and scintillation counter (for radiolabeled assay) or a fluorescence plate reader.

2. Procedure:

• Prepare substrate vesicles by drying the lipid mixture under nitrogen and resuspending in assay buffer followed by sonication.

• In a microplate, add the assay buffer, PLD activator (if assaying PLD1), and the test inhibitor at various concentrations.

• Add the purified PLD enzyme to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding the substrate vesicles (containing the labeled or fluorogenic PC).

• Incubate the reaction mixture at 37°C for 20-30 minutes with gentle shaking.

• Stop the reaction by adding an equal volume of 2:1 (v/v) chloroform:methanol.

• For radiolabeled assays, separate the lipid phase by centrifugation, spot the organic phase onto a TLC plate, and separate the lipids. The spot corresponding to [³H]phosphatidic acid is scraped and quantified by scintillation counting.

• For fluorogenic assays, measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.

• Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value.

Cell-Based PLD Activity Assay

This protocol measures PLD activity within intact cells.

1. Materials:

• Cell line of interest (e.g., HEK293, MDA-MB-231).

• Cell culture medium and supplements.

• [³H]myristic acid or other suitable radiolabel.

• PLD agonist (e.g., phorbol (B1677699) 12-myristate 13-acetate - PMA).

• 1-Butanol (B46404).

• Test inhibitors (e.g., ML395) dissolved in DMSO.

• Phosphate-buffered saline (PBS).

• Lysis buffer.

• TLC plates and solvents for lipid separation.

• Phosphorimager or scintillation counter.

2. Procedure:

• Seed cells in 12-well plates and grow to 80-90% confluency.

• Label the cellular phospholipids (B1166683) by incubating the cells with [³H]myristic acid in serum-free medium overnight.

• Wash the cells with PBS to remove unincorporated radiolabel.

• Pre-incubate the cells with the test inhibitor at various concentrations for 1 hour.

• Add 1-butanol (0.3% final concentration) to the medium. 1-butanol acts as a substrate for PLD's transphosphatidylation activity, leading to the formation of phosphatidylbutanol (PtdBut), a specific product of PLD.

• Stimulate the cells with a PLD agonist (e.g., PMA) for 30 minutes.

• Stop the reaction by aspirating the medium and adding ice-cold methanol.

• Scrape the cells and extract the lipids using a Bligh-Dyer extraction (chloroform:methanol:water).

• Separate the lipids by thin-layer chromatography (TLC).

• Visualize and quantify the radiolabeled PtdBut spot using a phosphorimager or by scraping the spot and performing scintillation counting.

• Calculate the percent inhibition of PtdBut formation for each inhibitor concentration relative to the stimulated control and determine the IC50 value.

Cancer Cell Invasion Assay (Transwell Assay)

This protocol assesses the effect of PLD inhibitors on the invasive potential of cancer cells.[5]

1. Materials:

• Invasive cancer cell line (e.g., MDA-MB-231).

• Transwell inserts with a porous membrane (e.g., 8 µm pore size) coated with Matrigel.

• Serum-free cell culture medium and medium supplemented with a chemoattractant (e.g., fetal bovine serum or a growth factor).

• Test inhibitors (e.g., ML395).

• Calcein-AM or other suitable fluorescent dye for cell staining.

• Fluorescence plate reader.

2. Procedure:

• Coat the top of the Transwell inserts with a thin layer of Matrigel and allow it to solidify.

• Harvest and resuspend the cancer cells in serum-free medium.

• Add the cell suspension to the upper chamber of the Matrigel-coated Transwell inserts. The test inhibitor is also added to the upper chamber.

• Fill the lower chamber with medium containing a chemoattractant.

• Incubate the plates for 24-48 hours to allow for cell invasion through the Matrigel and the porous membrane.

• After incubation, remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the invading cells on the lower surface of the membrane.

• Quantify the number of invaded cells by eluting the stain and measuring the absorbance or by counting the cells under a microscope.

• Alternatively, invading cells can be quantified by pre-labeling with a fluorescent dye and measuring the fluorescence of the cells that have migrated to the lower chamber.

• Compare the number of invaded cells in the presence of the inhibitor to the control to determine the effect on cell invasion.

Signaling Pathways and Experimental Workflows

Phospholipase D Signaling Pathway

The following diagram illustrates the central role of PLD in cellular signaling.

Caption: Simplified PLD signaling cascade.

Experimental Workflow for PLD Inhibitor Screening

The diagram below outlines a typical workflow for identifying and characterizing PLD inhibitors.

Caption: Workflow for PLD inhibitor discovery.

Conclusion

ML395 is a potent and highly selective inhibitor of PLD2, making it a valuable tool for studying the specific functions of this isoform. Its favorable pharmacokinetic properties also suggest its potential for in vivo studies.[6][7] In contrast, inhibitors like FIPI and halopemide are non-selective and will inhibit both PLD1 and PLD2, which may be desirable in contexts where the goal is to inhibit overall PLD activity.[8][9] For researchers focused on the roles of PLD1, VU0359595 offers exceptional selectivity for this isoform.[1][2] The choice of inhibitor will ultimately depend on the specific research question and the desired level of isoform selectivity. This guide provides the necessary data and protocols to make an informed decision for your experimental needs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. Development of a Selective, Allosteric PLD2 Inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. PHOSPHOLIPASE D (PLD) DRIVES CELL INVASION, TUMOR GROWTH AND METASTASIS IN A HUMAN BREAST CANCER XENOGRAPH MODEL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]
• 7. file.medchemexpress.eu [file.medchemexpress.eu]
• 8. medchemexpress.com [medchemexpress.com]
• 9. apexbt.com [apexbt.com]

Validating the Antiviral Efficacy of ML395: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antiviral efficacy of ML395 against prominent influenza antiviral agents. The information is presented to aid researchers and drug development professionals in evaluating its potential as a therapeutic candidate.

Overview of ML395

ML395 is a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2).[1][2][3] It exhibits more than 80-fold selectivity for PLD2 over PLD1, with a cellular IC50 value of 360 nM for PLD2 and >30,000 nM for PLD1.[1][2][3] Research has demonstrated that ML395 possesses broad-spectrum antiviral activity against a range of influenza virus strains, including H1, H3, H5, and H7 subtypes.[1][2][3]

Mechanism of Action: A Host-Targeted Approach

ML395's antiviral activity stems from its inhibition of the host protein PLD2. Phospholipase D enzymes are crucial for various cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization, all of which can be hijacked by viruses for their replication.[4][5][6] Studies have shown that PLD activity is stimulated upon influenza virus infection and that PLD co-localizes with the virus during this process.[4][5] By inhibiting PLD2, ML395 is thought to interfere with the efficient entry of the influenza virus into host cells, thereby preventing the virus from escaping innate immune detection and subsequent replication.[4][5][6] This host-targeted mechanism suggests a lower likelihood of the development of viral resistance compared to drugs that directly target viral proteins.

The proposed signaling pathway for ML395's antiviral action is depicted below:

Caption: Proposed mechanism of ML395 antiviral activity.

Comparative Antiviral Efficacy

While specific EC50 values for ML395 against various influenza strains are not yet widely published in publicly accessible literature, its potent inhibition of a key host factor suggests significant antiviral potential. To provide a benchmark for its expected performance, this section compares the reported efficacy of established influenza antiviral drugs: Oseltamivir, Zanamivir (B325), and Favipiravir.

Antiviral Agent	Target	Virus Strain	EC50/IC50 (nM)
ML395	Host PLD2	Influenza A (H1, H3, H5, H7)	Data Not Available
Oseltamivir	Neuraminidase	Influenza A/NWS/33 (H1N1)	0.51[7]
Influenza A/Victoria/3/75 (H3N2)	0.19[7]
Influenza A/Duck/MN/1525/81 (H5N1)	0.70[7]
Influenza A/HK-H275Y (H1N1, Oseltamivir-resistant)	>100,000[8]
Influenza B	60[9]
Zanamivir	Neuraminidase	Influenza A/H1N1	0.92[10]
Influenza A/H3N2	2.28[10]
Influenza B	4.19[10]
A/Hong Kong (H275Y) (Oseltamivir-resistant)	1.254[11]
Favipiravir	RNA-dependent RNA polymerase	Influenza A, B, and C strains	14 - 550 (as µg/mL)[12]
Pandemic Influenza A (H1N1)	1,900 - 7,800[13]
Oseltamivir-resistant pandemic H1N1	7,800[13]

Note: EC50 and IC50 values can vary depending on the specific viral strain, cell line, and assay conditions used.

Experimental Protocols

The following are generalized protocols for common in vitro assays used to determine the antiviral efficacy of compounds like ML395.

Plaque Reduction Assay

This assay is the gold standard for quantifying infectious virus and assessing the ability of a compound to inhibit viral replication.

Caption: Workflow for a Plaque Reduction Assay.

Methodology:

• Cell Seeding: Plate a confluent monolayer of susceptible cells (e.g., Madin-Darby Canine Kidney - MDCK cells) in multi-well plates.

• Infection: Pre-incubate a known titer of influenza virus with serial dilutions of the test compound (e.g., ML395) for 1 hour.

• Adsorption: Remove the cell culture medium and add the virus-compound mixture to the cells. Incubate for 1-2 hours to allow for viral adsorption.

• Overlay: Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agar (B569324) or Avicel) to restrict virus spread to adjacent cells. The overlay should also contain the respective concentrations of the test compound.

• Incubation: Incubate the plates for 2-3 days to allow for plaque formation.

• Fixation and Staining: Fix the cells (e.g., with 4% formaldehyde) and stain with a dye (e.g., crystal violet) that stains living cells. Plaques will appear as clear zones where cells have been killed by the virus.

• Quantification: Count the number of plaques in each well. The EC50 value is calculated as the concentration of the compound that reduces the number of plaques by 50% compared to the untreated virus control.[14][15]

Virus Yield Reduction Assay

This assay measures the amount of infectious virus produced in the presence of an antiviral compound.

Caption: Workflow for a Virus Yield Reduction Assay.

Methodology:

• Infection: Infect a confluent monolayer of cells with influenza virus at a specific multiplicity of infection (MOI) in the presence of serial dilutions of the test compound.

• Incubation: Incubate the infected cells for a defined period (e.g., 24-48 hours) to allow for one or more rounds of viral replication.

• Harvest: Collect the cell culture supernatant containing the progeny virus.

• Titration: Determine the titer of infectious virus in the harvested supernatant using a standard titration method, such as a plaque assay or a TCID50 (50% Tissue Culture Infectious Dose) assay.

• Quantification: The EC50 is the concentration of the compound that reduces the viral yield by 50% compared to the untreated control.[16]

Conclusion

ML395 presents a promising host-targeted antiviral strategy against influenza viruses. Its mechanism of inhibiting PLD2, a crucial host factor for viral entry, offers a potential advantage in overcoming viral resistance. While direct comparative efficacy data in the form of EC50 values are needed for a complete evaluation, the existing information on its potent and selective inhibition of PLD2 warrants further investigation into its therapeutic potential. The experimental protocols outlined in this guide provide a framework for conducting such validation studies and comparing the efficacy of ML395 against existing antiviral agents.

References

• 1. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]
• 3. researchgate.net [researchgate.net]
• 4. Phospholipase D Facilitates Efficient Entry of Influenza Virus, Allowing Escape from Innate Immune Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospholipase D facilitates efficient entry of influenza virus, allowing escape from innate immune inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Phospholipase D Facilitates Efficient Entry of Influenza Virus, Allowing Escape from Innate Immune Inhibition* | Semantic Scholar [semanticscholar.org]
• 7. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 8. Treatment of Oseltamivir-Resistant Influenza A (H1N1) Virus Infections in Mice With Antiviral Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Sensitivity of influenza viruses to zanamivir and oseltamivir: a study performed on viruses circulating in France prior to the introduction of neuraminidase inhibitors in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of Half-Life on the Pharmacodynamic Index of Zanamivir against Influenza Virus Delineated by a Mathematical Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Favipiravir, an anti-influenza drug against life-threatening RNA virus infections - PMC [pmc.ncbi.nlm.nih.gov]
• 13. gbcbiotech.com [gbcbiotech.com]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. Virus Yield Reduction Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]

A Researcher's Guide to In Vitro Experiments with ML395: A Selective PLD2 Inhibitor and Considerations for Negative Controls

For researchers in cellular biology and drug discovery, the selective inhibition of specific enzyme isoforms is crucial for dissecting complex signaling pathways and validating novel therapeutic targets. ML395 has emerged as a potent and selective allosteric inhibitor of phospholipase D2 (PLD2), offering a valuable tool to investigate the specific roles of this enzyme. This guide provides an objective overview of ML395, discusses the critical importance of appropriate negative controls in in vitro experiments, and offers strategies for designing robust experimental setups in the absence of a commercially available, structurally analogous inactive control compound.

Understanding ML395: A Selective PLD2 Inhibitor

ML395 is a cell-permeable, triazaspirone-containing compound that demonstrates high selectivity for PLD2 over its closely related isoform, PLD1. This selectivity is essential for attributing observed cellular effects specifically to the inhibition of PLD2. The compound acts as a direct allosteric inhibitor, meaning it binds to a site on the enzyme distinct from the active site to modulate its activity.

The Imperative for a Negative Control

In pharmacology and cell biology, a negative control is an experimental control that is expected to produce no effect. For an enzyme inhibitor like ML395, an ideal negative control would be a molecule that is structurally very similar to the active compound but is devoid of inhibitory activity against the target enzyme. The use of such a control is critical to ensure that the observed biological effects are due to the specific inhibition of the target and not due to off-target effects, general compound toxicity, or artifacts related to the chemical scaffold of the inhibitor.

Currently, a commercially available, validated negative control for ML395 that is structurally analogous but inactive against PLD2 has not been explicitly described in the scientific literature. This presents a challenge for researchers aiming to perform rigorously controlled experiments.

Comparative Data: ML395 vs. PLD1

While a direct comparison with an inactive analog is not available, the selectivity profile of ML395 itself provides valuable data. The significant difference in potency between its inhibition of PLD2 and PLD1 underscores its selectivity.

Compound	Target	Cellular IC50	Biochemical IC50	Selectivity (PLD1/PLD2)
ML395	PLD2	360 nM[1]	8,700 nM[1]	>80-fold[1]
PLD1	>30,000 nM[1]	>20,000 nM[1]

Note: The IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. A lower IC50 value indicates greater potency.

Strategies for Robust In Vitro Experiments in the Absence of a Direct Negative Control

Given the lack of a specific negative control for ML395, researchers should employ a combination of alternative control strategies to ensure the validity of their findings:

• Dose-Response Analysis: Demonstrating a clear dose-dependent effect of ML395 is crucial. The effect should be observed at concentrations consistent with its known IC50 for PLD2 and should plateau at higher concentrations.

• Genetic Validation: The most rigorous approach is to complement pharmacological inhibition with genetic knockdown (e.g., using siRNA or shRNA) or knockout of the PLD2 gene. If the genetic approach phenocopies the effects of ML395, it provides strong evidence that the observed phenotype is a direct result of PLD2 inhibition.

• Vehicle Control: All experiments must include a vehicle control (e.g., DMSO, the solvent used to dissolve ML395) at the same final concentration used for the compound treatment. This accounts for any effects of the solvent on the experimental system.

Experimental Protocols

In Vitro PLD2 Activity Assay (Amplex Red Assay)

This assay provides a method to quantify PLD activity in vitro. It is a coupled enzymatic assay where the choline (B1196258) released from the PLD-catalyzed hydrolysis of phosphatidylcholine is used to generate a fluorescent product.

Materials:

• Purified recombinant human PLD2

• ML395

• Phosphatidylcholine (PC) liposomes

• Amplex Red reagent

• Horseradish peroxidase (HRP)

• Choline oxidase

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0, 0.1 mM CaCl2)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of ML395 in DMSO.

• Prepare serial dilutions of ML395 in the reaction buffer. Also, prepare a vehicle control (DMSO in reaction buffer).

• In a 96-well plate, add the purified PLD2 enzyme to each well.

• Add the different concentrations of ML395 or the vehicle control to the respective wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Prepare the Amplex Red working solution containing Amplex Red reagent, HRP, and choline oxidase in the reaction buffer.

• Initiate the PLD reaction by adding the phosphatidylcholine liposome (B1194612) substrate to all wells.

• Immediately add the Amplex Red working solution to all wells.

• Incubate the plate at 37°C, protected from light.

• Measure the fluorescence at appropriate excitation and emission wavelengths (e.g., 530 nm excitation, 590 nm emission) at regular intervals.

• Calculate the rate of reaction for each concentration of ML395 and the vehicle control.

• Plot the reaction rate as a function of the ML395 concentration to determine the IC50 value.

Visualizing the PLD2 Signaling Pathway and Experimental Workflow

To better understand the context of ML395's action and the experimental design, the following diagrams are provided.

Caption: The PLD2 signaling pathway, where ML395 acts as an inhibitor.

Caption: A general workflow for in vitro experiments using ML395.

Conclusion

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to ML395 and PLD1 Inhibitors in Antiviral Research

For Researchers, Scientists, and Drug Development Professionals

In the ongoing search for effective antiviral therapies, host-directed approaches are gaining prominence for their potential to offer broad-spectrum activity and a higher barrier to resistance. Among the promising host targets are phospholipase D (PLD) enzymes, which play crucial roles in various cellular processes that viruses can hijack for their replication. This guide provides a comparative overview of ML395, a selective PLD2 inhibitor, and inhibitors of PLD1, for their application in antiviral studies.

Introduction to ML395 and PLD1 Inhibitors

ML395 is a potent and selective allosteric inhibitor of phospholipase D2 (PLD2). It has demonstrated antiviral activity, particularly against various strains of the influenza virus. By targeting a host enzyme, ML395 represents a promising strategy for developing host-directed antiviral therapies.

PLD1 inhibitors are a class of small molecules that target phospholipase D1 (PLD1), an isoform of the PLD enzyme family. PLD1 has been implicated in the replication of several viruses, including Human Immunodeficiency Virus (HIV). Inhibiting PLD1 can disrupt the cellular environment necessary for viral propagation, making it an attractive target for antiviral drug development.

Performance Comparison: ML395 vs. PLD1 Inhibitors

Direct comparative studies of the antiviral efficacy of ML395 versus specific PLD1 inhibitors are not yet available in published literature. However, by examining their activity in the context of their respective viral targets, we can draw a comparative analysis.

Data Presentation

Table 1: Antiviral Activity of ML395 (PLD2 Inhibitor)

Compound	Target Virus	Assay Type	Cell Line	Efficacy Metric (IC50)	Cytotoxicity (CC50)	Reference
ML395	Influenza A (H1N1)	TCID50	A549	Not explicitly reported, but significant reduction in viral titer	>30,000 nM	[1]

Note: While the specific IC50 for ML395's antiviral activity is not detailed in the primary publication, the study demonstrates a significant reduction in influenza virus replication upon treatment.

Table 2: Activity of Representative PLD1 Inhibitors (Antiviral Efficacy Data Not Available)

Compound	Target(s)	Assay Type	Potency Metric (IC50)	Antiviral Data	Reference
VU0155069	PLD1	Biochemical Assay	46 nM	Antiviral studies not yet reported	[2][3]
FIPI	PLD1/PLD2	Biochemical Assay	~25 nM (for both)	Antiviral studies not yet reported	[4][5]

Note: The IC50 values for VU0155069 and FIPI are from in vitro biochemical or cell-based assays not related to viral infection. Their potential as antiviral agents is inferred from the role of PLD1 in viral replication.

Mechanism of Action

ML395 (PLD2 Inhibitor) in Influenza Virus Infection

ML395 exerts its antiviral effect by inhibiting PLD2, which plays a critical role in the early stages of influenza virus infection. Specifically, PLD2 is involved in facilitating the efficient endocytosis of the virus into host cells. By inhibiting PLD2, ML395 delays viral entry, providing the host cell with a crucial time window to mount an effective innate immune response. This response involves the activation of RIG-I, IRF3, and the antiviral protein MxA, ultimately leading to reduced viral replication.[1][6][7]

PLD1 Inhibitors in HIV-1 Infection

PLD1 is essential for the replication of HIV-1 in CD4+ T cells.[1][8] Upon T cell activation, PLD1 is involved in a signaling cascade that leads to the upregulation of the transcription factor c-Myc. c-Myc, in turn, drives the metabolic reprogramming of the cell, including increased glucose uptake and the synthesis of deoxyribonucleotides (dNTPs), which are the building blocks for viral DNA. By inhibiting PLD1, PLD1 inhibitors can disrupt this process, leading to a depletion of the dNTP pool necessary for reverse transcription of the viral RNA into DNA, thereby suppressing HIV-1 replication.[1][8]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental procedures, the following diagrams are provided in Graphviz DOT language.

Signaling Pathways

Caption: Signaling pathway of ML395's antiviral action against influenza virus.

References

• 1. Phospholipase D1 Couples CD4+ T Cell Activation to c-Myc-Dependent Deoxyribonucleotide Pool Expansion and HIV-1 Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 5-Fluoro-2-indolyl des-chlorohalopemide (FIPI), a Phospholipase D Pharmacological Inhibitor That Alters Cell Spreading and Inhibits Chemotaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-Fluoro-2-indolyl des-chlorohalopemide (FIPI), a phospholipase D pharmacological inhibitor that alters cell spreading and inhibits chemotaxis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phospholipase D Facilitates Efficient Entry of Influenza Virus, Allowing Escape from Innate Immune Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phospholipase D facilitates efficient entry of influenza virus, allowing escape from innate immune inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phospholipase D1 Couples CD4+ T Cell Activation to c-Myc-Dependent Deoxyribonucleotide Pool Expansion and HIV-1 Replication - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of ML395 Activity: A Comparative Guide for Researchers

A Comprehensive Analysis of the Selective PLD2 Inhibitor, ML395, Across Various Cancer Cell Lines

This guide provides a detailed comparison of the activity of ML395, a potent and selective allosteric inhibitor of phospholipase D2 (PLD2), across different cancer cell lines. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the PLD2 signaling pathway.

Introduction to ML395

ML395 is a small molecule inhibitor that demonstrates high selectivity for PLD2 over its isoform, PLD1. PLD2 is an enzyme that catalyzes the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA).[1][2] PA plays a crucial role in a variety of cellular processes, including cell proliferation, survival, and membrane trafficking.[3][4] Dysregulation of the PLD2 signaling pathway has been implicated in the progression of various cancers, making it an attractive target for therapeutic intervention.[1][5]

Comparative Activity of ML395 in Cancer Cell Lines

To facilitate future comparative studies, this guide outlines a standardized experimental workflow for assessing the activity of ML395 in different cell lines. Researchers are encouraged to use the following protocols to generate and compare data across various cancer models.

Experimental Protocols

A standardized methodology is crucial for the accurate comparison of ML395's activity across different cell lines. The following sections detail the recommended protocols for cell culture and cytotoxicity assays.

Cell Culture

• Cell Line Maintenance : All cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, PC-3 - prostate adenocarcinoma, HCT116 - colorectal carcinoma, K562 - chronic myelogenous leukemia) should be obtained from a reputable cell bank to ensure authenticity.

• Culture Conditions : Cells should be cultured in the recommended medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Environment : Cultures are to be maintained in a humidified incubator at 37°C with 5% CO2.

• Subculturing : Cells should be passaged upon reaching 80-90% confluency to maintain exponential growth.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.[6][7][8][9]

• Cell Seeding : Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment : The following day, treat the cells with a serial dilution of ML395. Include a vehicle control (e.g., DMSO) and a positive control for cell death.

• Incubation : Incubate the plates for a specified period (e.g., 48 or 72 hours).

• MTT Addition : Add MTT reagent to each well and incubate for 2-4 hours, allowing metabolically active cells to convert the yellow MTT to purple formazan (B1609692) crystals.[6][7][8][9]

• Solubilization : Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[6][7][8][9]

• Absorbance Reading : Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of ML395 that inhibits cell growth by 50%).

Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the mechanisms of action and experimental procedures, the following diagrams have been generated.

Figure 1. Simplified PLD2 signaling pathway and the inhibitory action of ML395.

The diagram above illustrates the activation of PLD2 by receptor tyrosine kinases (RTKs) upon growth factor binding. Activated PLD2 then produces phosphatidic acid (PA), which acts as a second messenger to stimulate downstream signaling pathways, such as the Ras-Raf-MEK-ERK and mTOR pathways, ultimately promoting cell proliferation and survival.[2] ML395 exerts its effect by directly inhibiting the enzymatic activity of PLD2, thereby blocking the production of PA and the subsequent downstream signaling events.

Figure 2. Experimental workflow for cross-validating ML395 activity using the MTT assay.

The workflow diagram provides a step-by-step overview of the process for determining the cytotoxic effects of ML395 on different cancer cell lines. This standardized procedure ensures that data generated from different experiments and cell lines are comparable, facilitating a robust cross-validation of ML395's activity.

References

• 1. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphatidic acid, phospholipase D and tumorigenesis☆ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. texaschildrens.org [texaschildrens.org]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. MTT (Assay protocol [protocols.io]
• 9. merckmillipore.com [merckmillipore.com]

A Comparative Analysis of ML395 and Other Influenza Antivirals: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of the novel influenza antiviral candidate ML395 and currently approved antiviral drugs: oseltamivir (B103847), zanamivir, peramivir, and baloxavir (B560136) marboxil. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their mechanisms of action, in vitro efficacy, resistance profiles, and the experimental protocols used for their evaluation.

Executive Summary

ML395, a selective inhibitor of host phospholipase D2 (PLD2), presents a promising host-targeted antiviral strategy against a broad spectrum of influenza A and B viruses. Unlike current direct-acting antivirals that target viral proteins, ML395 disrupts a host cellular pathway essential for viral entry and replication, potentially offering a higher barrier to resistance. This guide summarizes the available quantitative data, details key experimental methodologies, and provides visual representations of the underlying biological pathways to facilitate a clear comparison.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key characteristics and in vitro efficacy of ML395 and other major influenza antivirals.

Table 1: General Characteristics of Influenza Antivirals

Antiviral	Target	Mechanism of Action	Class	Administration
ML395	Host Phospholipase D2 (PLD2)	Inhibits host cell PLD2, interfering with viral entry and replication.[1]	Host-Targeting Agent	Oral (preclinical)
Oseltamivir	Viral Neuraminidase (NA)	Prevents the release of progeny virions from infected cells.[2]	Neuraminidase Inhibitor	Oral
Zanamivir	Viral Neuraminidase (NA)	Prevents the release of progeny virions from infected cells.[3][4]	Neuraminidase Inhibitor	Inhalation
Peramivir	Viral Neuraminidase (NA)	Prevents the release of progeny virions from infected cells.[5]	Neuraminidase Inhibitor	Intravenous
Baloxavir Marboxil	Viral Polymerase Acidic (PA) Endonuclease	Inhibits the "cap-snatching" mechanism of viral mRNA transcription.[6][7][8]	Cap-dependent Endonuclease Inhibitor	Oral

Table 2: In Vitro Efficacy (IC50/EC50 Values)

Antiviral	Influenza A/H1N1	Influenza A/H3N2	Influenza A/H5N1	Influenza A/H7N9	Influenza B
ML395	Broad-spectrum activity reported.[1] Specific IC50 values for influenza inhibition are not publicly available. Cellular IC50 for PLD2 is 360 nM.[1]	Broad-spectrum activity reported.[1]	Broad-spectrum activity reported.[1]	Broad-spectrum activity reported.[1]	Broad-spectrum activity reported.
Oseltamivir	~0.1-2.5 nM	~0.1-1.5 nM	~1.05-1.46 nM	Data varies	~13-60 nM
Zanamivir	~0.2-1.0 nM	~0.5-2.0 nM	~0.24-0.32 nM	Data varies	~1.0-5.0 nM
Peramivir	~0.1-0.5 nM	~0.1-0.5 nM	~0.09-0.21 nM	Data varies	~1.0-10.0 nM
Baloxavir Acid	~0.5-2.0 nM	~0.2-1.0 nM	Data varies	Data varies	~2.0-10.0 nM

Note: IC50/EC50 values can vary significantly depending on the specific viral strain, cell line, and assay conditions used.

Mechanisms of Action and Signaling Pathways

The antiviral agents discussed employ distinct strategies to combat influenza virus infection. Neuraminidase inhibitors and cap-dependent endonuclease inhibitors are direct-acting antivirals that target specific viral enzymes. In contrast, ML395 is a host-targeting agent, inhibiting a cellular enzyme crucial for the virus.

ML395: Targeting the Host Phospholipase D2 (PLD2) Pathway

ML395 selectively inhibits the host enzyme Phospholipase D2 (PLD2).[1] PLD2 is involved in various cellular processes, including membrane trafficking and signal transduction. Influenza virus appears to hijack the PLD2 signaling pathway to facilitate its entry into the host cell. By inhibiting PLD2, ML395 disrupts this process, thereby preventing viral replication.

Caption: Mechanism of action of ML395.

Neuraminidase Inhibitors: Oseltamivir, Zanamivir, and Peramivir

These drugs target the viral neuraminidase (NA) enzyme, which is essential for the release of newly formed virus particles from the surface of an infected cell. By inhibiting NA, these drugs cause viral aggregation at the cell surface and reduce the spread of the virus to other cells.

Caption: Mechanism of action of Neuraminidase Inhibitors.

Cap-Dependent Endonuclease Inhibitor: Baloxavir Marboxil

Baloxavir marboxil is a prodrug that is converted to its active form, baloxavir acid. Baloxavir acid targets the polymerase acidic (PA) protein, a component of the viral RNA polymerase complex. Specifically, it inhibits the cap-dependent endonuclease activity of the PA subunit, a process known as "cap-snatching." This prevents the virus from stealing the 5' caps (B75204) of host messenger RNAs (mRNAs) to initiate the transcription of its own viral mRNAs, thereby halting viral gene expression and replication.[6][7][8]

Caption: Mechanism of action of Baloxavir Marboxil.

Experimental Protocols

The evaluation of influenza antiviral efficacy relies on a set of standardized in vitro assays. Below are the detailed methodologies for key experiments.

Neuraminidase (NA) Inhibition Assay

This assay is used to determine the concentration of a neuraminidase inhibitor required to inhibit the enzymatic activity of the viral neuraminidase by 50% (IC50).

Materials:

• Influenza virus stock

• Neuraminidase inhibitors (e.g., oseltamivir carboxylate, zanamivir, peramivir)

• 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

• Assay buffer (e.g., MES buffer with CaCl2)

• 96-well black, flat-bottom plates

• Fluorescence plate reader

Procedure:

• Virus Titration: Perform a serial dilution of the virus stock to determine the optimal concentration that yields a linear fluorescent signal over the assay period.

• Compound Dilution: Prepare serial dilutions of the neuraminidase inhibitors in assay buffer.

• Assay Setup: In a 96-well plate, add the diluted virus to wells containing the serially diluted inhibitors. Include virus-only (positive control) and buffer-only (negative control) wells.

• Incubation: Incubate the plate at 37°C for 30 minutes to allow the inhibitors to bind to the neuraminidase.

• Substrate Addition: Add the MUNANA substrate to all wells.

• Measurement: Incubate the plate at 37°C for 60 minutes and then measure the fluorescence (Excitation: 365 nm, Emission: 450 nm) using a plate reader.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the virus-only control. The IC50 value is determined by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Workflow for a Neuraminidase Inhibition Assay.

Plaque Reduction Assay

This assay measures the ability of an antiviral compound to inhibit the formation of viral plaques, which are localized areas of cell death caused by viral replication.

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Influenza virus stock

• Antiviral compound

• Cell culture medium (e.g., DMEM)

• Agarose (B213101) or Avicel overlay

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed MDCK cells in 6-well or 12-well plates and grow to confluency.

• Virus Dilution: Prepare serial dilutions of the influenza virus stock.

• Infection: Infect the confluent cell monolayers with a standardized amount of virus (e.g., 100 plaque-forming units per well) in the presence of varying concentrations of the antiviral compound.

• Adsorption: Incubate the plates for 1 hour at 37°C to allow for viral adsorption.

• Overlay: Remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., agarose or Avicel) containing the respective concentrations of the antiviral compound.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 2-3 days until visible plaques are formed.

• Staining: Fix the cells with formaldehyde (B43269) and stain with crystal violet to visualize the plaques.

• Data Analysis: Count the number of plaques in each well. The EC50 value is the concentration of the compound that reduces the number of plaques by 50% compared to the virus-only control.

Caption: Workflow for a Plaque Reduction Assay.

Virus Yield Reduction Assay

This assay quantifies the amount of infectious virus produced in the presence of an antiviral compound.

Materials:

• MDCK cells

• Influenza virus stock

• Antiviral compound

• Cell culture medium

Procedure:

• Infection: Infect confluent MDCK cells with influenza virus at a specific multiplicity of infection (MOI) in the presence of various concentrations of the antiviral compound.

• Incubation: Incubate the infected cells for a defined period (e.g., 24-48 hours) to allow for one or more cycles of viral replication.

• Supernatant Collection: Collect the cell culture supernatant, which contains the progeny virions.

• Virus Titration: Determine the titer of infectious virus in the collected supernatants using a plaque assay or a TCID50 (50% Tissue Culture Infectious Dose) assay.

• Data Analysis: The EC90 or EC99 value is the concentration of the compound that reduces the virus yield by 90% or 99%, respectively, compared to the virus-only control.

Caption: Workflow for a Virus Yield Reduction Assay.

Resistance Profiles

A critical aspect of antiviral drug development is understanding the potential for the emergence of resistant viral strains.

• ML395: As a host-targeting agent, ML395 is hypothesized to have a higher barrier to resistance development compared to direct-acting antivirals. Viruses would need to adapt to utilize alternative host pathways, which is generally a more complex evolutionary step than a single point mutation in a viral protein.

• Neuraminidase Inhibitors (Oseltamivir, Zanamivir, Peramivir): Resistance to this class of drugs typically arises from mutations in the viral neuraminidase or hemagglutinin genes. Specific amino acid substitutions can reduce the binding affinity of the inhibitors to the NA active site.

• Cap-Dependent Endonuclease Inhibitor (Baloxavir Marboxil): Resistance to baloxavir is associated with amino acid substitutions in the PA protein, which can decrease the binding affinity of the active drug, baloxavir acid.

Conclusion

ML395 represents a novel and promising approach to influenza antiviral therapy by targeting a host cellular factor. Its broad-spectrum activity and potentially high barrier to resistance make it an attractive candidate for further development. This guide provides a foundational comparison with established antiviral agents, highlighting the different strategies employed to combat influenza virus infection. Further head-to-head preclinical and clinical studies will be crucial to fully elucidate the therapeutic potential of ML395 in the context of existing and emerging influenza threats.

References

• 1. researchgate.net [researchgate.net]
• 2. Epidemiological and genomic surveillance of influenza A virus (pdm09 H1N1 and H3N2) strains from 2017 to 2025 in Tianjin, China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiviral Activity of Isoimperatorin Against Influenza A Virus in vitro and its Inhibition of Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antiviral activity of stachyflin on influenza A viruses of different hemagglutinin subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Antiviral Activity of Gemcitabine Derivatives against Influenza Virus and Severe Acute Respiratory Syndrome Coronavirus 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Composition and Dynamics of H1N1 and H7N9 Influenza A Virus Quasispecies in a Co-infected Patient Analyzed by Single Molecule Sequencing Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antiviral Susceptibility of Highly Pathogenic Avian Influenza A(H5N1) Viruses Circulating Globally in 2022–2023 - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of ML395's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ML395, a selective inhibitor of Phospholipase D2 (PLD2), with other relevant PLD inhibitors. Experimental data is presented to support the validation of its mechanism of action, alongside detailed protocols for key assays.

Introduction to ML395

ML395 is a potent and highly selective allosteric inhibitor of phospholipase D2 (PLD2), a key enzyme in cellular signaling pathways.[1][2] Developed through chemical optimization of a first-generation PLD2 probe (ML298), ML395 exhibits significantly improved physicochemical and pharmacokinetic properties, making it a valuable tool for studying PLD2 function both in vitro and in vivo.[1] Its mechanism of action as an allosteric inhibitor suggests a binding site distinct from the catalytic domain, offering a nuanced approach to modulating PLD2 activity.[1]

Comparative Analysis of PLD Inhibitors

The efficacy and selectivity of ML395 are best understood in the context of other available PLD inhibitors. The following table summarizes the half-maximal inhibitory concentrations (IC50) for ML395 and a selection of alternative compounds against PLD1 and PLD2 in both cellular and biochemical assays.

Compound	Target(s)	Assay Type	PLD1 IC50 (nM)	PLD2 IC50 (nM)	Selectivity (PLD1/PLD2)
ML395	PLD2	Cellular	>30,000 [1][2]	360 [1][2]	>83-fold
Biochemical	>20,000 [1]	8,700 [1]	>2.3-fold
ML298	PLD2	Cellular	>20,000[3][4][5]	355[3][4][5][6]	>56-fold
Biochemical	>20,000[4]	2,800[4]	>7.1-fold
ML299	PLD1/PLD2	Cellular	6[3][5][7]	20[3][5][7]	0.3
Biochemical	48[7]	84[7]	0.57
FIPI	PLD1/PLD2	Cellular	~1-25	~10-25	~1
Biochemical	~25[8][9]	~25[8][9]	~1

Signaling Pathway of PLD2 and Inhibition by ML395

Phospholipase D2 is a membrane-associated enzyme that catalyzes the hydrolysis of phosphatidylcholine (PC) to produce phosphatidic acid (PA) and choline (B1196258). PA is a critical second messenger that activates a multitude of downstream signaling proteins, including mTOR and Raf, and is involved in processes such as cell proliferation, migration, and membrane trafficking. ML395, as an allosteric inhibitor, is thought to bind to a site on PLD2 distinct from the active site, inducing a conformational change that reduces its catalytic activity.

Caption: PLD2 signaling pathway and the inhibitory action of ML395.

Experimental Validation Workflows

The validation of ML395's mechanism of action and its comparison with other inhibitors rely on robust biochemical and cellular assays. Below are diagrams illustrating the general workflows for these key experiments.

Biochemical PLD2 Activity Assay Workflow

This assay quantifies the enzymatic activity of purified PLD2 in the presence of an inhibitor. The Amplex Red method is a common fluorescence-based assay for this purpose.

Caption: Workflow for a biochemical PLD2 activity assay.

Cellular PLD Activity Assay Workflow

This assay measures PLD activity within living cells, providing a more physiologically relevant assessment of inhibitor potency. The transphosphatidylation assay using a radiolabeled fatty acid is a classic method.

Caption: Workflow for a cellular PLD activity assay.

Experimental Protocols

Biochemical PLD2 Activity Assay (Amplex Red Method)

This protocol is adapted from commercially available kits and published methodologies.[10][11][12][13][14]

Materials:

• Purified human PLD2 enzyme

• Phosphatidylcholine (lecithin) substrate solution

• Amplex® Red reagent

• Horseradish peroxidase (HRP)

• Choline oxidase

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM CaCl2, pH 8.0)

• ML395 and other test inhibitors dissolved in DMSO

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of Amplex Red reagent in DMSO.

  • Prepare stock solutions of HRP and choline oxidase in assay buffer.

  • Prepare a working solution of phosphatidylcholine in assay buffer.

  • Prepare serial dilutions of the test inhibitors in assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• Assay Reaction:

  • To each well of the microplate, add 50 µL of the appropriate inhibitor dilution or vehicle control (assay buffer with DMSO).

  • Add 25 µL of the purified PLD2 enzyme solution to each well.

  • Initiate the reaction by adding 25 µL of the phosphatidylcholine substrate solution.

  • Incubate the plate at 37°C for 30 minutes.

• Detection:

  • Prepare a detection cocktail containing Amplex Red reagent, HRP, and choline oxidase in assay buffer.

  • Add 100 µL of the detection cocktail to each well.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Measurement and Analysis:

  • Measure the fluorescence intensity using a microplate reader with excitation at 530-560 nm and emission at approximately 590 nm.

  • Subtract the background fluorescence from the negative control wells (no enzyme).

  • Calculate the percentage of PLD2 inhibition for each inhibitor concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cellular PLD Activity Assay (Transphosphatidylation Method)

This protocol is based on established methods for measuring PLD activity in intact cells.[15][16][17][18]

Materials:

• Cell line of interest (e.g., HEK293, U87-MG) cultured in appropriate medium

• [3H]-oleic acid

• PLD agonist (e.g., UDP, PMA)

• 1-butanol

• ML395 and other test inhibitors

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., chloroform (B151607), methanol, HCl)

• Thin-layer chromatography (TLC) plates and developing solvents

• Scintillation counter or phosphorimager

Procedure:

• Cell Labeling:

  • Seed cells in 6-well plates and allow them to adhere.

  • Label the cells by incubating them overnight in a culture medium containing [3H]-oleic acid (e.g., 1 µCi/mL).

• Inhibitor Treatment and Stimulation:

  • Wash the cells with PBS to remove unincorporated [3H]-oleic acid.

  • Pre-incubate the cells with various concentrations of the test inhibitors or vehicle control in a serum-free medium for 1-2 hours.

  • Add 1-butanol to a final concentration of 0.3-0.4% to all wells.

  • Stimulate PLD activity by adding the appropriate agonist and incubate for the desired time (e.g., 30 minutes).

• Lipid Extraction:

  • Terminate the reaction by aspirating the medium and adding ice-cold methanol.

  • Scrape the cells and collect the cell lysate.

  • Perform a Bligh-Dyer lipid extraction by adding chloroform and acidified water.

  • Vortex and centrifuge to separate the phases. Collect the lower organic phase containing the lipids.

• Analysis:

  • Spot the extracted lipids onto a TLC plate.

  • Develop the TLC plate using an appropriate solvent system to separate phosphatidylbutanol (PtdBut) from other lipids.

  • Visualize the lipid spots (e.g., with iodine vapor).

  • Excise the PtdBut spots and quantify the radioactivity using a scintillation counter, or expose the plate to a phosphorimager screen.

• Data Interpretation:

  • Express the amount of [3H]-PtdBut as a percentage of the total radioactivity in the lipid extract.

  • Calculate the percentage of inhibition of PLD activity for each inhibitor concentration.

  • Determine the cellular IC50 value as described for the biochemical assay.

Conclusion

The available data robustly supports the characterization of ML395 as a potent and highly selective inhibitor of PLD2. Its superior selectivity over PLD1, as demonstrated in both biochemical and cellular assays, makes it a more precise tool for elucidating the specific roles of PLD2 in health and disease compared to dual or less selective inhibitors. The provided experimental workflows and protocols offer a foundation for the independent validation of ML395's mechanism of action and for its comparative evaluation against other PLD inhibitors in various research settings.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of Dual PLD1/2 and PLD2 Selective Inhibitors From a Common 1,3,8-Triazaspiro[4.5]decane Core: Discovery of ML298 and ML299 that Decrease Invasive Migration in U87-MG Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a Selective, Allosteric PLD2 Inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Development of dual PLD1/2 and PLD2 selective inhibitors from a common 1,3,8-Triazaspiro[4.5]decane Core: discovery of Ml298 and Ml299 that decrease invasive migration in U87-MG glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Development of a Selective, Allosteric PLD1/2 Inhibitor in a Novel Scaffold - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 5-Fluoro-2-indolyl des-chlorohalopemide (FIPI), a Phospholipase D Pharmacological Inhibitor That Alters Cell Spreading and Inhibits Chemotaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tools.thermofisher.cn [tools.thermofisher.cn]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. Amplex Red Assay for Measuring Hydrogen Peroxide Production from Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol Library | Collaborate and Share [develop.protocols.opentrons.com]
• 14. labroots.com [labroots.com]
• 15. Regulation of Phospholipase D Activity and Phosphatidic Acid Production after Purinergic (P2Y6) Receptor Stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Establishing the Specificity of ML395 for PLD2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the phospholipase D2 (PLD2) inhibitor, ML395, with alternative compounds, supported by experimental data. The focus is on establishing the specificity of ML395 for PLD2, a critical factor for its use as a reliable tool in research and potential therapeutic development.

Executive Summary

ML395 is a potent and highly selective allosteric inhibitor of PLD2.[1][2] It emerged from the optimization of earlier PLD inhibitors, demonstrating significantly improved physicochemical and pharmacokinetic properties.[1][3] Experimental data consistently shows that ML395 exhibits over 80-fold selectivity for PLD2 over its closely related isoform, PLD1, making it a superior tool for dissecting the specific roles of PLD2 in cellular signaling pathways.[1][2] This guide presents a detailed comparison of ML395 with its predecessors and other PLD inhibitors, outlines the experimental protocols for assessing its specificity, and illustrates the relevant signaling pathways and experimental workflows.

Comparative Analysis of PLD Inhibitors

The following tables summarize the in vitro and cellular potency and selectivity of ML395 in comparison to other known PLD inhibitors. ML395 demonstrates a clear advantage in terms of PLD2 selectivity.

Table 1: Comparison of Inhibitor Potency (IC50 values in nM)

Compound	PLD1 IC50 (Biochemical)	PLD2 IC50 (Biochemical)	PLD1 IC50 (Cellular)	PLD2 IC50 (Cellular)	Selectivity (PLD1/PLD2) (Cellular)	Reference
ML395	>20,000	8,700	>30,000	360	>83-fold	[1]
ML298	>20,000	2,800	>20,000	355	>56-fold	[4][5]
VU0364739	-	-	1,500	20	0.013-fold (PLD1 selective)	[4]
ML299 (Dual Inhibitor)	48	84	5.6	20	0.28-fold (Dual)	[6]

Note: A higher selectivity ratio indicates greater selectivity for PLD2 over PLD1.

Experimental Protocols

Accurate determination of inhibitor specificity is paramount. Below are detailed methodologies for key experiments used to characterize ML395.

In Vitro PLD Activity Assay (Biochemical Assay)

This assay directly measures the enzymatic activity of purified PLD1 and PLD2 in the presence of an inhibitor.

Objective: To determine the direct inhibitory effect of a compound on purified PLD isoforms.

Materials:

• Purified recombinant human PLD1 and PLD2 enzymes

• Phosphatidylcholine (PC) substrate (e.g., [³H]phosphatidylcholine)

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, 3 mM MgCl₂, 100 mM KCl, 2 mM EGTA)

• Test compound (e.g., ML395) at various concentrations

• Scintillation cocktail and counter

Procedure:

• Prepare a reaction mixture containing the assay buffer and PC substrate.

• Add varying concentrations of the test compound (e.g., ML395) or vehicle control (DMSO) to the reaction mixture.

• Initiate the reaction by adding the purified PLD1 or PLD2 enzyme.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Terminate the reaction by adding an organic solvent mixture (e.g., chloroform/methanol).

• Extract the aqueous phase containing the radiolabeled choline (B1196258) product.

• Quantify the amount of product using liquid scintillation counting.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular PLD Activity Assay

This assay measures PLD activity within a cellular context, providing insights into cell permeability and target engagement.

Objective: To assess the inhibitory effect of a compound on PLD activity in intact cells.

Materials:

• Cell lines expressing PLD1 or PLD2 (e.g., HEK293 cells overexpressing PLD isoforms)

• Cell culture medium and supplements

• [³H]myristic acid or other suitable radiolabel for lipid precursors

• Primary alcohol (e.g., 1-butanol)

• Test compound (e.g., ML395) at various concentrations

• Lysis buffer

• Thin-layer chromatography (TLC) plates and developing solvents

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Label the cells with a radioactive lipid precursor (e.g., [³H]myristic acid) for several hours to incorporate the label into cellular phospholipids.

• Pre-treat the cells with varying concentrations of the test compound or vehicle control for a short period (e.g., 30 minutes).

• Stimulate the cells with an appropriate agonist (for PLD1) or measure basal activity (for PLD2) in the presence of a primary alcohol (e.g., 1-butanol). PLD will catalyze a transphosphatidylation reaction, producing radiolabeled phosphatidylbutanol (PtdBut).

• Terminate the reaction by aspirating the medium and adding ice-cold methanol.

• Scrape the cells and extract the lipids using a chloroform/methanol/water partition.

• Separate the lipids by thin-layer chromatography (TLC).

• Visualize and quantify the radiolabeled PtdBut spot.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Visualizations

PLD2 Signaling Pathway and Inhibition by ML395

Caption: PLD2 signaling pathway and the inhibitory action of ML395.

Experimental Workflow for Determining Inhibitor Specificity

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of a Selective, Allosteric PLD2 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of Dual PLD1/2 and PLD2 Selective Inhibitors From a Common 1,3,8-Triazaspiro[4.5]decane Core: Discovery of ML298 and ML299 that Decrease Invasive Migration in U87-MG Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a Selective, Allosteric PLD1/2 Inhibitor in a Novel Scaffold - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

ML395 as a Reference Compound for PLD2 Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ML395 as a reference compound for the inhibition of Phospholipase D2 (PLD2). Its performance is evaluated against other common PLD inhibitors, supported by experimental data to inform compound selection in preclinical research.

Performance Comparison of PLD2 Inhibitors

ML395 has emerged as a highly selective and potent inhibitor of PLD2, offering significant advantages over earlier-generation compounds. The following table summarizes the inhibitory activity (IC50) of ML395 and other frequently used PLD inhibitors against both PLD1 and PLD2 isoforms in cellular and biochemical assays. This data highlights the superior selectivity of ML395 for PLD2.

Compound	PLD1 IC50 (Cellular)	PLD2 IC50 (Cellular)	PLD1 IC50 (Biochemical)	PLD2 IC50 (Biochemical)	Selectivity for PLD2 (Cellular)
ML395	>30,000 nM[1][2]	360 nM[1][2][3]	>20,000 nM[2]	8,700 nM[2]	>80-fold[1][2]
ML298	>20,000 nM[4][5]	355 nM[4][5]	>20,000 nM[5]	2,800 nM[5]	>53-fold[5]
FIPI	~25 nM[6][7]	~25 nM[6][7]	25 nM[8]	20 nM[8]	None
VU0364739	1,500 nM[9]	20 nM[9][10]	-	22 nM[10]	75-fold[2]
Halopemide	220 nM[6]	310 nM[6]	-	-	None
ML299	6 nM[4]	20 nM[4]	48 nM[4]	84 nM[4]	None

Key Advantages of ML395

ML395 stands out as a superior tool for studying PLD2 due to several key characteristics:

• High Selectivity: ML395 exhibits greater than 80-fold selectivity for PLD2 over PLD1 in cellular assays, a significant improvement over dual inhibitors like FIPI and halopemide.[1][2] This high selectivity is crucial for dissecting the specific roles of PLD2 in cellular processes without the confounding effects of PLD1 inhibition.

• Potency: With a cellular IC50 of 360 nM for PLD2, ML395 is a potent inhibitor suitable for in vitro studies.[1][2][3]

• Improved Physicochemical Properties: Compared to its predecessor ML298, ML395 has enhanced solubility and stability, making it more amenable to a wider range of experimental conditions.[2]

• Favorable DMPK Profile: ML395 possesses a good drug metabolism and pharmacokinetics (DMPK) profile, suggesting its potential for in vivo applications.[2]

• Low Toxicity: ML395 has shown no toxicity in cells at concentrations up to 30 µM.[2] It also has a cleaner ancillary pharmacology profile compared to other PLD inhibitors, meaning it has fewer off-target effects.[1][11]

PLD2 Signaling Pathway and Experimental Workflow

To understand the context of ML395's action, it is important to visualize the PLD2 signaling pathway and the experimental workflow used to assess its inhibitory activity.

PLD2 Signaling Pathway

PLD2 Inhibition Assay Workflow

Experimental Protocols

Cellular PLD Activity Assay (1-Butanol Incorporation)

This assay measures the transphosphatidylation activity of PLD in intact cells. In the presence of a primary alcohol like 1-butanol, PLD catalyzes the formation of phosphatidylbutanol (PtdBut) from phosphatidylcholine (PC), instead of its natural product, phosphatidic acid (PA). The amount of PtdBut produced is directly proportional to PLD activity.

Materials:

• Cells expressing the PLD isoform of interest (e.g., HEK293 cells stably overexpressing PLD2).

• Cell culture medium.

• PLD inhibitor (e.g., ML395) dissolved in a suitable solvent (e.g., DMSO).

• 1-Butanol.

• Cell lysis buffer.

• Solvents for lipid extraction (e.g., chloroform, methanol, water).

• Thin Layer Chromatography (TLC) plates and developing solvents.

• Method for quantification (e.g., scintillation counting if using radiolabeled lipids, or mass spectrometry).

Protocol:

• Cell Culture and Treatment: Plate cells and grow to the desired confluency. Pre-treat the cells with varying concentrations of the PLD inhibitor (or vehicle control) for a specified period.

• Transphosphatidylation Reaction: Add 1-butanol to the cell culture medium to a final concentration of 0.3-0.5% and incubate for a defined time (e.g., 30 minutes) to allow for the formation of PtdBut.

• Cell Lysis and Lipid Extraction: Aspirate the medium, wash the cells with cold PBS, and then lyse the cells. Perform a lipid extraction using a standard method such as the Bligh-Dyer procedure.

• Analysis: Separate the extracted lipids using Thin Layer Chromatography (TLC).

• Quantification: Quantify the amount of PtdBut. This will be compared between inhibitor-treated and control cells to determine the IC50 of the compound.

Biochemical PLD Activity Assay

This in vitro assay measures the activity of purified PLD enzyme.

Materials:

• Purified PLD1 or PLD2 enzyme.

• Assay buffer.

• Substrate: Phosphatidylcholine (PC), often radiolabeled, incorporated into liposomes.

• PLD inhibitor.

• 1-Butanol (for transphosphatidylation measurement).

• Scintillation cocktail and counter (for radioactivity measurement).

Protocol:

• Reaction Setup: In a reaction tube, combine the assay buffer, liposomes containing the PC substrate, and the PLD inhibitor at various concentrations.

• Enzyme Addition: Initiate the reaction by adding the purified PLD enzyme.

• Incubation: Incubate the reaction mixture at a controlled temperature for a specific duration.

• Reaction Termination and Extraction: Stop the reaction and extract the lipids.

• Analysis and Quantification: Separate the lipids by TLC and quantify the amount of product (phosphatidic acid or phosphatidylbutanol) formed.

Conclusion

References

• 1. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. file.medchemexpress.eu [file.medchemexpress.eu]
• 4. Development of Dual PLD1/2 and PLD2 Selective Inhibitors From a Common 1,3,8-Triazaspiro[4.5]decane Core: Discovery of ML298 and ML299 that Decrease Invasive Migration in U87-MG Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a Selective, Allosteric PLD2 Inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]

A Head-to-Head Comparison: The PLD2-Selective Inhibitor ML395 Versus Non-Selective PLD Inhibitors

For researchers, scientists, and drug development professionals, the choice of a suitable chemical probe is critical for elucidating the specific roles of phospholipase D (PLD) isoforms in cellular signaling and disease. This guide provides an objective, data-driven comparison of the highly selective PLD2 inhibitor, ML395, against a range of non-selective PLD inhibitors.

Phospholipase D (PLD) enzymes are key players in a multitude of cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization.[1][2] The two primary mammalian isoforms, PLD1 and PLD2, are implicated in various pathologies, making them attractive therapeutic targets.[3] While early research relied on non-selective inhibitors that target both isoforms, the development of isoform-selective inhibitors like ML395 has opened new avenues for dissecting the distinct functions of PLD1 and PLD2.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the half-maximal inhibitory concentrations (IC50) of ML395 and various non-selective PLD inhibitors against PLD1 and PLD2. This data highlights the superior selectivity of ML395 for PLD2.

Inhibitor	Type	PLD1 IC50 (nM)	PLD2 IC50 (nM)	Selectivity (PLD1/PLD2)	Assay Type
ML395	PLD2-selective	>30,000[1][4]	360[1][4]	>83-fold for PLD2	Cellular
>20,000[1]	8,700[1]	>2.3-fold for PLD2	Biochemical
Halopemide (B1672926)	Non-selective	21[1]	300[1]	~14-fold for PLD1	Cellular
220[1][5]	310[1][5]	~1.4-fold for PLD1	Biochemical
FIPI (5-Fluoro-2-indolyl des-chlorohalopemide)	Non-selective	~25[6][7]	~25[6][7]	Non-selective	Biochemical
1[3]	10[3]	10-fold for PLD1	Cellular
Suramin	Non-selective	15,000 (rat brain PLD)[2]	Not Specified	Not Specified	Biochemical (solubilized enzyme)
D-609	Non-selective	820,000 (rat brain PLD)[2]	Not Specified	Not Specified	Biochemical (solubilized enzyme)
U-73122	Non-selective	78,000 (solubilized PLD)[2]	Not Specified	Not Specified	Biochemical (solubilized enzyme)
25,000 (membrane PLD)[2]	Not Specified	Not Specified	Biochemical (membrane preparation)

Experimental Methodologies

The data presented in this guide is derived from established biochemical and cellular assays designed to measure PLD activity. Below are detailed protocols for these key experiments.

In Vitro Biochemical PLD Activity Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified PLD isoforms.

Principle: Purified recombinant PLD1 or PLD2 is incubated with a radiolabeled substrate, typically [³H]phosphatidylcholine ([³H]PC), incorporated into lipid vesicles. The enzyme catalyzes the hydrolysis of [³H]PC to [³H]phosphatidic acid ([³H]PA) and choline. The reaction is terminated, and the lipids are extracted and separated by thin-layer chromatography (TLC). The amount of [³H]PA produced is quantified by scintillation counting and is inversely proportional to the inhibitory activity of the test compound.

Protocol:

• Substrate Preparation: Prepare mixed lipid vesicles containing phosphatidylcholine, phosphatidylethanolamine, and [³H]phosphatidylcholine in an appropriate buffer.

• Enzyme Reaction: In a reaction tube, combine the purified PLD enzyme (PLD1 or PLD2), assay buffer, and the test compound at various concentrations.

• Initiation: Start the reaction by adding the [³H]PC-containing lipid vesicles to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 15-30 minutes).

• Termination and Extraction: Stop the reaction by adding an organic solvent mixture (e.g., chloroform/methanol/HCl). Vortex to extract the lipids into the organic phase.

• Separation: Spot the lipid extract onto a TLC plate and develop the chromatogram using a suitable solvent system to separate PA from PC.

• Quantification: Visualize the lipid spots (e.g., with iodine vapor) and scrape the area corresponding to PA into a scintillation vial. Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cellular PLD Activity Assay (Transphosphatidylation)

This assay measures PLD activity within intact cells by taking advantage of the enzyme's unique ability to catalyze a transphosphatidylation reaction in the presence of a primary alcohol.

Principle: Cells are labeled with a radioactive lipid precursor, such as [³H]palmitic acid, which is incorporated into cellular phospholipids, including phosphatidylcholine (PC). The cells are then treated with a test inhibitor followed by stimulation with a PLD activator (e.g., phorbol (B1677699) 12-myristate 13-acetate - PMA for PLD1) in the presence of a primary alcohol, typically 1-butanol (B46404) or ethanol.[8] PLD catalyzes the transfer of the phosphatidyl group from PC to the primary alcohol, forming a non-native phospholipid, phosphatidylbutanol (PtdBut) or phosphatidylethanol (B1425624) (PEt). The amount of radiolabeled PtdBut or PEt formed is directly proportional to PLD activity.

Protocol:

• Cell Culture and Labeling: Plate cells (e.g., Calu-1 for PLD1 or HEK293 cells overexpressing PLD2) and incubate with [³H]palmitic acid for several hours to allow for incorporation into cellular lipids.[9][10]

• Inhibitor Treatment: Remove the labeling medium and pre-incubate the cells with various concentrations of the test inhibitor or vehicle control for a specified time.

• PLD Activation and Transphosphatidylation: Add fresh medium containing a PLD agonist (if necessary) and a primary alcohol (e.g., 0.3-1% 1-butanol). Incubate at 37°C for a defined period (e.g., 15-30 minutes).

• Lipid Extraction: Terminate the reaction by aspirating the medium and adding ice-cold methanol. Scrape the cells and transfer the suspension to a tube. Perform a lipid extraction using a chloroform/methanol-based method.

• Lipid Separation and Quantification: Separate the extracted lipids by TLC as described in the biochemical assay protocol, using a solvent system that resolves PtdBut or PEt. Quantify the radioactivity in the corresponding lipid spot.

• Data Analysis: Normalize the PtdBut/PEt counts to the total radioactivity in the lipid extract. Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the biological context and experimental design, the following diagrams illustrate the PLD signaling pathway and a typical workflow for inhibitor comparison.

Caption: Simplified PLD signaling pathway and points of inhibition.

Caption: Experimental workflow for comparing PLD inhibitors.

Discussion and Conclusion

The data clearly demonstrates that ML395 is a highly selective inhibitor of PLD2, with over 80-fold selectivity in cellular assays compared to PLD1.[1][4] In contrast, non-selective inhibitors like halopemide and FIPI inhibit both isoforms with much less or no selectivity.[1][5][6][7] Older, classical inhibitors such as suramin, D-609, and U-73122 are significantly less potent and their specificity for PLD isoforms is not well-characterized.[2]

The improved physicochemical and pharmacokinetic properties of ML395, as highlighted in the literature, further enhance its utility as a chemical probe for in vitro and in vivo studies.[4] The high selectivity of ML395 allows researchers to dissect the specific contributions of PLD2 to various signaling pathways and disease models, a task that is challenging with non-selective inhibitors.

For researchers aiming to investigate the specific roles of PLD2, ML395 represents a superior tool compared to non-selective inhibitors. However, for studies where the goal is to inhibit overall PLD activity, or where the relative contributions of PLD1 and PLD2 are unknown, a well-characterized non-selective inhibitor like FIPI may be appropriate. The choice of inhibitor should be guided by the specific research question and a thorough understanding of the inhibitor's potency and selectivity profile.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Inhibition of phospholipase D by agents that inhibit cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. 5-Fluoro-2-indolyl des-chlorohalopemide (FIPI), a Phospholipase D Pharmacological Inhibitor That Alters Cell Spreading and Inhibits Chemotaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. abcam.com [abcam.com]
• 10. Design of isoform-selective phospholipase D inhibitors that modulate cancer cell invasiveness - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for ML395: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. This document provides essential safety and logistical information for the proper disposal of ML395, a potent and selective allosteric inhibitor of phospholipase D2 (PLD2).

ML395 is a valuable tool in research, particularly in studies related to virology and oncology, due to its ability to selectively inhibit PLD2.[1][2] Adherence to proper disposal protocols is crucial to maintain a safe laboratory environment and comply with regulatory standards.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of ML395 is the first step toward safe handling and disposal.

Property	Value
CAS Number	1638957-17-1
Molecular Formula	C₂₆H₂₉N₅O₂
Molecular Weight	443.54 g/mol

Source: MedChemExpress, Sigma-Aldrich[3]

Safe Handling and Storage

Before disposal, proper handling and storage of ML395 are necessary to minimize risks.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling ML395.[4][5]

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any potential dust or aerosols.

• Storage: Store ML395 in a tightly sealed container in a cool, dry place, away from incompatible materials.

• Spills: In case of a spill, avoid generating dust. Carefully sweep up the solid material and place it in a designated, labeled waste container. Clean the spill area thoroughly with a suitable solvent.

Step-by-Step Disposal Procedure

Dispose of ML395 and any contaminated materials in accordance with local, state, and federal regulations. The following is a general procedural guide:

• Waste Identification and Segregation:

  • Identify all waste containing ML395, including unused product, contaminated lab supplies (e.g., pipette tips, vials, gloves), and spill cleanup materials.

  • Segregate ML395 waste from other chemical waste streams to prevent unintended reactions.

• Containerization:

  • Place ML395 waste in a clearly labeled, leak-proof, and compatible hazardous waste container.

  • The label should include the words "Hazardous Waste," the full chemical name "ML395," and any other information required by your institution's environmental health and safety (EHS) department.

• Waste Manifest and Pickup:

  • Complete a hazardous waste manifest or tag as required by your institution.

  • Arrange for a pickup of the hazardous waste through your institution's EHS-approved waste disposal vendor. Do not dispose of ML395 down the drain or in regular trash.

Experimental Protocols Cited

While specific experimental protocols for the disposal of ML395 are not detailed in the available literature, the general principles of chemical waste disposal apply. For detailed institutional procedures, consult your organization's Chemical Hygiene Plan and Standard Operating Procedures for hazardous waste management.

Signaling Pathway and Experimental Workflow

Phospholipase D2 (PLD2) Signaling Pathway and Inhibition by ML395

Phospholipase D2 (PLD2) is a key enzyme in cellular signaling. It hydrolyzes phosphatidylcholine (PC), a major component of cell membranes, to produce phosphatidic acid (PA) and choline. PA acts as a second messenger, influencing a variety of downstream cellular processes, including cell proliferation, survival, and membrane trafficking.

ML395 acts as a selective allosteric inhibitor of PLD2, meaning it binds to a site on the enzyme other than the active site to inhibit its activity.[1][2] This inhibition reduces the production of PA, thereby modulating the downstream signaling pathways. For instance, the PLD2 signaling axis is implicated in the entry and egress of viruses like influenza, and its inhibition can have antiviral effects.[6]

Below is a diagram illustrating the simplified PLD2 signaling pathway and the point of inhibition by ML395.

Inhibition of the PLD2 signaling pathway by ML395.

Logical Workflow for ML395 Disposal

The proper disposal of ML395 follows a structured workflow to ensure safety and compliance.

Procedural workflow for the safe disposal of ML395.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ML395 1638957-17-1 | MedChemExpress [medchemexpress.eu]
• 4. Lab Safety | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 5. wku.edu [wku.edu]
• 6. Interaction of the Type Iα PIPkinase with phospholipase D: a role for the local generation of phosphatidylinositol 4,5-bisphosphate in the regulation of PLD2 activity - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling ML395

Disclaimer: A specific Safety Data Sheet (SDS) for ML395 (CAS No. 1638957-17-1) was not publicly available at the time of this writing. The following guidance is based on general best practices for handling potent, selective small molecule inhibitors in a laboratory setting. Researchers, scientists, and drug development professionals should always consult with their institution's Environmental Health and Safety (EHS) department for specific protocols and conduct a thorough risk assessment before handling any new chemical.

ML395 is a potent and selective allosteric inhibitor of phospholipase D2 (PLD2).[1] As with any biologically active small molecule, proper handling is crucial to ensure personnel safety and prevent exposure. This guide provides essential, immediate safety and logistical information for the operational use and disposal of ML395.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the most critical line of defense against chemical exposure. The following table summarizes the recommended PPE for handling ML395 powder and solutions.

Operation	Required Personal Protective Equipment
Handling Solid Compound (Weighing, Aliquoting)	- Gloves: Two pairs of nitrile gloves, with the outer pair changed immediately upon contamination.
- Eye Protection: Chemical safety goggles.
- Respiratory Protection: A NIOSH-approved N95 respirator or higher is recommended to prevent inhalation of fine particles.
- Lab Coat: A fully buttoned lab coat.
Handling Solutions (Preparing stock, dilutions)	- Gloves: Nitrile gloves.
- Eye Protection: Chemical safety goggles.
- Lab Coat: A fully buttoned lab coat.
Spill Cleanup	- Gloves: Two pairs of nitrile gloves.
- Eye Protection: Chemical safety goggles and a face shield.
- Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge.
- Lab Coat: A disposable, chemical-resistant gown or apron over a lab coat.
- Footwear: Closed-toe shoes.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. The following table provides general first aid procedures.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2][3][4] Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[5] Remove contaminated clothing and shoes. Seek medical attention if irritation persists.
Inhalation	Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[3] Rinse the mouth with water. Seek immediate medical attention.

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposing of ML395 will minimize the risk of exposure and ensure the integrity of the experiment.

Experimental Workflow

The following diagram illustrates a standard workflow for handling a potent chemical inhibitor like ML395 in a laboratory setting.

Standard workflow for handling potent chemical inhibitors.

Disposal Plan

Proper disposal of chemical waste is essential to protect the environment and comply with regulations.

• Liquid Waste: All solutions containing ML395, including unused stock solutions, working dilutions, and cell culture media, should be collected in a clearly labeled, sealed hazardous waste container.

• Solid Waste: All disposable materials that have come into contact with ML395, such as pipette tips, tubes, gloves, and paper towels, should be collected in a designated hazardous solid waste container.

• Decontamination: Work surfaces should be decontaminated with a suitable solvent (e.g., 70% ethanol) followed by a detergent solution. All cleaning materials should be disposed of as solid hazardous waste.

• Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department for specific guidelines on hazardous waste pickup and disposal.

Signaling Pathway Context

ML395 is an inhibitor of phospholipase D2 (PLD2). The following diagram illustrates a simplified overview of the PLD signaling pathway to provide context for the mechanism of action of ML395.

Simplified Phospholipase D (PLD) signaling pathway.

By adhering to these safety guidelines and operational procedures, researchers can handle ML395 with a high degree of safety and confidence, ensuring both personal well-being and the integrity of their scientific work. Always prioritize safety and consult with your institution's EHS department for any questions or concerns.

References

• 1. PLD2 Inhibitor, ML395 | Sigma-Aldrich [sigmaaldrich.com]
• 2. en-safety.tau.ac.il [en-safety.tau.ac.il]
• 3. Lab Accident/First Aid Information | Environmental Health and Safety [ehs.uconn.edu]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. First Aid Treatment for Lab Workers - Health and Safety Directorate [qmul.ac.uk]